Technical Documentation Center

Methyl 3-chloro-5-cyano-4-methoxybenzoate Documentation Hub

A focused reading path for foundational, methodological, troubleshooting, and comparative topics. Return to the product page for procurement and RFQ.

  • Product: Methyl 3-chloro-5-cyano-4-methoxybenzoate
  • CAS: 65841-11-4

Core Science & Biosynthesis

Foundational

A Technical Guide to Methyl 3-chloro-5-cyano-4-methoxybenzoate: Synthesis, Properties, and Applications in Drug Discovery

For Researchers, Scientists, and Drug Development Professionals Abstract: This technical guide provides an in-depth analysis of Methyl 3-chloro-5-cyano-4-methoxybenzoate, a substituted aromatic compound of significant in...

Author: BenchChem Technical Support Team. Date: February 2026

For Researchers, Scientists, and Drug Development Professionals

Abstract: This technical guide provides an in-depth analysis of Methyl 3-chloro-5-cyano-4-methoxybenzoate, a substituted aromatic compound of significant interest in medicinal chemistry and materials science. While a specific CAS number for this exact substitution pattern is not readily found in public databases, this guide synthesizes information from structurally related analogs to present a comprehensive overview. We will explore its physicochemical properties, propose a logical synthetic pathway, and discuss the strategic importance of its constituent functional groups—chloro, cyano, and methoxy—in the context of modern drug design. This document serves as a foundational resource for researchers looking to leverage this or similar scaffolds in their work.

Introduction and Compound Identification

Methyl 3-chloro-5-cyano-4-methoxybenzoate is a polysubstituted benzene derivative. The precise arrangement of a chloro, cyano, and methoxy group on the methyl benzoate core presents a unique electronic and steric profile. It is important to note that a dedicated CAS (Chemical Abstracts Service) number for the title compound, "Methyl 3-chloro-5-cyano-4-methoxybenzoate," has not been identified in a thorough search of chemical databases. This suggests the compound may be a novel entity, a rarely synthesized intermediate, or that the nomenclature may be imprecise.

However, the individual functional groups are well-represented in a variety of commercially available and extensively studied analogs. For instance, related compounds include:

  • Methyl 3-cyano-4-methoxybenzoate (CAS: 25978-74-9)[1][2]

  • Methyl 3-chloro-4-methoxybenzoate (CAS: 37908-98-8)[3]

  • Methyl 3-chloro-4-hydroxy-5-methoxybenzoate (CAS: 1205-50-1)[4][5]

By analyzing the chemistry and applications of these related structures, we can infer the properties and potential utility of the target molecule. This guide will proceed on that basis, providing a scientifically grounded yet forward-looking perspective.

Physicochemical Properties

The properties of Methyl 3-chloro-5-cyano-4-methoxybenzoate can be predicted based on its structure and by comparison with similar compounds. These properties are crucial for designing experimental conditions for synthesis, purification, and biological assays.

PropertyPredicted Value/InformationSource/Basis
CAS Number Not Found-
Molecular Formula C₁₀H₈ClNO₃Based on Structure
Molecular Weight 225.63 g/mol Calculated
Appearance Likely a white to off-white solidAnalogy to similar benzoates
Solubility Expected to be soluble in common organic solvents (e.g., DCM, Ethyl Acetate, DMF) and have low water solubility.General properties of similar organic esters
Boiling Point > 250 °C (Predicted)Extrapolation from related compounds
Melting Point 100-150 °C (Predicted Range)Analogy to substituted benzoates

Proposed Synthesis Pathway

A plausible and efficient synthesis of Methyl 3-chloro-5-cyano-4-methoxybenzoate can be designed starting from a readily available precursor like methyl 4-hydroxybenzoate. The proposed pathway involves a sequence of aromatic substitution and functional group transformations, where the directing effects of the substituents guide the introduction of new groups.

Experimental Protocol: A Multi-Step Synthesis

Step 1: Formylation of Methyl 4-hydroxybenzoate This step introduces an aldehyde group, which will later be converted to the cyano group.

  • To a 50 L reaction vessel, add methyl 4-hydroxybenzoate (2.5 kg, 16.4 mol), magnesium chloride (3.2 kg, 32.8 mol), triethylamine (9.3 L, 82 mol), and paraformaldehyde (3.9 kg, 131.2 mol) in dichloromethane (18 L).[6]

  • Heat the mixture in an oil bath to 60°C (internal temperature ~44°C) and stir overnight.[6]

  • Cool the reaction to room temperature and slowly add a diluted aqueous solution of concentrated hydrochloric acid (5 L) to quench the reaction.[6]

  • Filter any insoluble material and extract the aqueous layer with dichloromethane (4 x 10 L).

  • Combine the organic layers, dry over anhydrous sodium sulfate, filter, and concentrate under reduced pressure to yield crude methyl 3-formyl-4-hydroxybenzoate, which can be used directly in the next step.[6]

Step 2: Conversion of Aldehyde to Cyano Group This step transforms the formyl group into the target cyano group.

  • Combine the crude methyl 3-formyl-4-hydroxybenzoate from the previous step with hydroxylamine hydrochloride in a suitable solvent system like acetonitrile/DMF.[6]

  • Add acetyl chloride and heat the mixture at 80°C for 2 hours to facilitate the dehydration of the intermediate oxime to the nitrile.[6]

  • After cooling, the product, methyl 3-cyano-4-hydroxybenzoate, can be isolated through extraction and purified by recrystallization or column chromatography.

Step 3: Methylation of the Phenolic Hydroxyl Group This step converts the hydroxyl group to the target methoxy group.

  • Dissolve methyl 3-cyano-4-hydroxybenzoate in a suitable solvent such as N,N-dimethylformamide (DMF).

  • Add an excess of a methylating agent, such as dimethyl sulfate or methyl iodide, and a base like potassium carbonate to act as an acid scavenger.[7]

  • Heat the reaction mixture (e.g., to 80-100°C) and monitor by TLC until the starting material is consumed.

  • Cool the reaction, dilute with water, and extract the product with ethyl acetate.

  • Wash the organic layer with brine, dry over anhydrous sodium sulfate, and concentrate to yield methyl 3-cyano-4-methoxybenzoate.

Step 4: Regioselective Chlorination The final step introduces the chloro group. The electron-donating methoxy group and the electron-withdrawing cyano and ester groups will direct the chlorination.

  • Dissolve methyl 3-cyano-4-methoxybenzoate in a chlorinated solvent like dichloromethane or carbon tetrachloride.

  • In the absence of light, add a chlorinating agent such as N-Chlorosuccinimide (NCS) and a catalytic amount of a Lewis acid if necessary.

  • Stir the reaction at room temperature and monitor its progress by GC-MS or TLC.

  • Upon completion, quench the reaction with a solution of sodium thiosulfate.

  • Separate the organic layer, wash with water and brine, dry over anhydrous sodium sulfate, and concentrate.

  • Purify the final product, Methyl 3-chloro-5-cyano-4-methoxybenzoate, by column chromatography on silica gel.

Synthesis Workflow Diagram

Synthesis_Workflow A Methyl 4-hydroxybenzoate B Methyl 3-formyl-4-hydroxybenzoate A->B  Formylation (MgCl2, TEA, (CH2O)n) C Methyl 3-cyano-4-hydroxybenzoate B->C  Cyanation (NH2OH·HCl, AcCl) D Methyl 3-cyano-4-methoxybenzoate C->D  Methylation ((CH3)2SO4, K2CO3) E Methyl 3-chloro-5-cyano-4-methoxybenzoate D->E  Chlorination (NCS)

Caption: Proposed four-step synthesis of the target compound.

Applications in Drug Discovery and Research

The specific combination of functional groups in Methyl 3-chloro-5-cyano-4-methoxybenzoate makes it a valuable scaffold in drug design. Each substituent can play a critical role in modulating the molecule's physicochemical properties, pharmacodynamics, and pharmacokinetics.[8]

  • The Methoxy Group (OCH₃): The methoxy group can significantly influence a molecule's metabolic stability and binding interactions.[9] It can act as a hydrogen bond acceptor and its presence can alter the conformation of the molecule, potentially improving its fit within a protein's binding pocket.[9]

  • The Chloro Group (Cl): As a halogen, chlorine is a common substituent in pharmaceuticals. It is lipophilic, which can enhance membrane permeability. Furthermore, it can participate in halogen bonding, a specific type of non-covalent interaction that can contribute to binding affinity. The introduction of a chloro group is a well-established strategy in lead optimization.[9]

  • The Cyano Group (CN): The cyano group is a potent hydrogen bond acceptor and can serve as a bioisostere for other functional groups. Its strong electron-withdrawing nature can significantly modulate the electronics of the aromatic ring. In some contexts, it can also be a key pharmacophoric element.

This compound can serve as a versatile building block for creating libraries of more complex molecules for screening against various biological targets.[1] Its structure is particularly relevant for developing inhibitors of enzymes where aromatic interactions are key for binding.

Safety and Handling

While a specific Safety Data Sheet (SDS) for Methyl 3-chloro-5-cyano-4-methoxybenzoate is not available, general precautions for handling similar aromatic esters and nitriles should be followed.

  • Personal Protective Equipment (PPE): Wear appropriate PPE, including safety glasses, chemical-resistant gloves, and a lab coat.[10]

  • Handling: Handle in a well-ventilated area, preferably in a chemical fume hood, to avoid inhalation of dust or vapors. Avoid contact with skin, eyes, and clothing.[10][11]

  • Storage: Store in a tightly sealed container in a cool, dry, and dark place away from oxidizing agents.[10]

  • Disposal: Dispose of chemical waste in accordance with local, regional, and national regulations.

In case of exposure, follow standard first-aid procedures:

  • Eyes: Immediately flush with plenty of water for at least 15 minutes.[12]

  • Skin: Wash off with soap and plenty of water.[12]

  • Inhalation: Move to fresh air.[12]

  • Ingestion: Rinse mouth with water. Do not induce vomiting.[11]

Seek medical attention if irritation or other symptoms persist.

Conclusion

Methyl 3-chloro-5-cyano-4-methoxybenzoate represents a promising, albeit currently under-documented, chemical entity with significant potential as an intermediate in the synthesis of pharmaceuticals and fine chemicals.[1] The strategic placement of its chloro, cyano, and methoxy groups provides a rich chemical handle for further derivatization and for fine-tuning molecular properties in drug discovery programs. The synthetic pathway proposed herein is logical and utilizes established chemical transformations, offering a clear route to accessing this compound for further research. As the field of medicinal chemistry continues to evolve, such multi-functional building blocks will undoubtedly play a crucial role in the development of next-generation therapeutics.

References

  • A2B Chem. (n.d.). 25978-74-9 | MFCD00052930 | methyl 3-cyano-4-methoxybenzoate.
  • BLD Pharm. (n.d.). 1285573-82-1|Methyl 3-chloro-5-cyano-4-hydroxybenzoate.
  • PubChem. (n.d.). Methyl 3-chloro-4-hydroxy-5-methoxybenzoate | C9H9ClO4 | CID 71004.
  • Sigma-Aldrich. (n.d.). METHYL 3-CHLORO-4-METHOXYBENZOATE AldrichCPR.
  • US EPA. (n.d.). Methyl 3-chloro-5-methylbenzoate Properties.
  • Cheméo. (n.d.). Chemical Properties of Methyl 3-chloro-4-methoxybenzoate (CAS 37908-98-8).
  • TCI Chemicals. (n.d.). SAFETY DATA SHEET.
  • CymitQuimica. (2024, December 19). Safety Data Sheet.
  • SIELC Technologies. (2018, May 16). Methyl 3-chloro-4-hydroxy-5-methoxybenzoate.
  • ChemicalBook. (2025, July 24). METHYL 3-CYANO-4-METHOXYBENZOATE | 25978-74-9.
  • ChemicalBook. (n.d.). methyl 3-chloro-4-hydroxy-5-methoxybenzoate synthesis.
  • Thermo Fisher Scientific. (n.d.). Methyl 3-chloro-4-methoxybenzoate - SAFETY DATA SHEET.
  • Thermo Fisher Scientific. (2025, December 24). Methyl 3-chloro-4-hydroxybenzoate - SAFETY DATA SHEET.
  • PubMed. (2013, August 15). [Application of methyl in drug design].
  • Google Patents. (n.d.). CN105732374A - Method for synthesizing methyl 3,4,5-trimethoxybenzoate by using one-step method.
  • Drug Hunter. (2024, September 30). Roles of the Chloro and Methoxy Groups in Drug Discovery. YouTube.
  • BenchChem. (2025). The Role of Methyl 4-hydroxy-3,5-dimethylbenzoate in Pharmaceutical Synthesis: A Review of Current Applications.
  • Google Patents. (n.d.). WO2018121050A1 - Preparation method for 3-cyano-4-hydroxybenzoic acid methyl ester.

Sources

Exploratory

Methyl 3-chloro-5-cyano-4-methoxybenzoate: A Technical Guide for Advanced Research

Disclaimer: The following document provides a projected technical profile for Methyl 3-chloro-5-cyano-4-methoxybenzoate. As of the date of this publication, this compound is not extensively documented in publicly accessi...

Author: BenchChem Technical Support Team. Date: February 2026

Disclaimer: The following document provides a projected technical profile for Methyl 3-chloro-5-cyano-4-methoxybenzoate. As of the date of this publication, this compound is not extensively documented in publicly accessible scientific literature. The information herein, including properties, synthesis, and reactivity, is based on established principles of organic chemistry and extrapolated from data on structurally analogous compounds. This guide is intended for research and development professionals and should be used as a theoretical framework for further investigation.

Executive Summary

Methyl 3-chloro-5-cyano-4-methoxybenzoate is a polysubstituted aromatic ester with a unique combination of functional groups that suggests its potential as a valuable intermediate in medicinal chemistry and materials science. The presence of a chloro group, a cyano moiety, and a methoxy group on the benzoate scaffold creates a molecule with a specific electronic profile and multiple points for synthetic diversification.[1][2] This guide will provide a comprehensive overview of its projected chemical properties, a plausible synthetic route, expected reactivity, and potential applications, with a focus on its utility in drug discovery.[3]

Projected Physicochemical Properties

The physicochemical properties of Methyl 3-chloro-5-cyano-4-methoxybenzoate have been estimated based on its molecular structure and comparison with related substituted benzoates.

PropertyProjected Value / Description
Molecular Formula C₁₀H₈ClNO₃
Molecular Weight 225.63 g/mol
Appearance Expected to be a white to off-white crystalline solid.
Melting Point Estimated to be in the range of 100-150 °C, based on similarly substituted aromatic compounds.
Boiling Point Expected to be above 300 °C, likely with decomposition under atmospheric pressure.
Solubility Predicted to have low solubility in water and higher solubility in common organic solvents such as dichloromethane, ethyl acetate, and acetone.
pKa (of conjugate acid) The ester is not typically considered acidic or basic, but the cyano group can be hydrolyzed under strong acidic or basic conditions.

Proposed Synthetic Pathway

A multi-step synthesis of Methyl 3-chloro-5-cyano-4-methoxybenzoate is proposed, starting from the readily available methyl 3-amino-4-methoxybenzoate. This pathway leverages well-established reactions in organic synthesis.

Synthetic Scheme

Synthetic_Pathway A Methyl 3-amino-4-methoxybenzoate B Methyl 3-amino-5-chloro-4-methoxybenzoate A->B C Methyl 3-chloro-5-diazonium-4-methoxybenzoate salt B->C D Methyl 3-chloro-5-cyano-4-methoxybenzoate C->D reagent1 N-Chlorosuccinimide (NCS) Acetonitrile, rt reagent2 NaNO₂, aq. HCl 0-5 °C reagent3 CuCN, KCN 0-5 °C to rt

Caption: Proposed synthesis of Methyl 3-chloro-5-cyano-4-methoxybenzoate.

Step-by-Step Experimental Protocol

Step 1: Synthesis of Methyl 3-amino-5-chloro-4-methoxybenzoate (Chlorination)

  • To a solution of methyl 3-amino-4-methoxybenzoate (1.0 eq) in acetonitrile, add N-chlorosuccinimide (NCS, 1.05 eq) portion-wise at room temperature.[4]

  • Stir the reaction mixture at room temperature for 12-18 hours, monitoring the reaction progress by TLC or LC-MS.

  • Upon completion, concentrate the reaction mixture under reduced pressure.

  • Redissolve the residue in ethyl acetate and wash with water and brine.

  • Dry the organic layer over anhydrous sodium sulfate, filter, and concentrate to yield the crude product.

  • Purify by column chromatography on silica gel to obtain pure methyl 3-amino-5-chloro-4-methoxybenzoate.

Causality: The methoxy and amino groups are ortho, para-directing. The position ortho to the amino group and meta to the methoxy group is sterically hindered. Thus, chlorination is expected to occur at the position ortho to the methoxy group and para to the amino group.

Step 2: Synthesis of Methyl 3-chloro-5-diazonium-4-methoxybenzoate salt (Diazotization)

  • Suspend methyl 3-amino-5-chloro-4-methoxybenzoate (1.0 eq) in an aqueous solution of hydrochloric acid (3.0 eq) at 0-5 °C.

  • Slowly add a solution of sodium nitrite (1.1 eq) in water dropwise, maintaining the temperature below 5 °C.

  • Stir the mixture for 30-60 minutes at 0-5 °C. The formation of the diazonium salt can be monitored by testing with starch-iodide paper.

  • The resulting solution of the diazonium salt is used immediately in the next step.

Causality: Primary aromatic amines react with nitrous acid (generated in situ from NaNO₂ and HCl) at low temperatures to form diazonium salts. This is a standard and reliable method for introducing a good leaving group (N₂) on the aromatic ring.[5]

Step 3: Synthesis of Methyl 3-chloro-5-cyano-4-methoxybenzoate (Sandmeyer Reaction)

  • In a separate flask, prepare a solution of copper(I) cyanide (1.2 eq) and potassium cyanide (1.2 eq) in water at 0-5 °C.[6]

  • Slowly add the cold diazonium salt solution from Step 2 to the cyanide solution, keeping the temperature below 5 °C.

  • After the addition is complete, allow the reaction mixture to warm to room temperature and stir for 2-4 hours.

  • Extract the product with ethyl acetate.

  • Wash the combined organic layers with water and brine.

  • Dry the organic layer over anhydrous sodium sulfate, filter, and concentrate.

  • Purify the crude product by column chromatography on silica gel to afford the target compound, Methyl 3-chloro-5-cyano-4-methoxybenzoate.

Causality: The Sandmeyer reaction is a classic method for the conversion of aryl diazonium salts to aryl cyanides using a copper(I) cyanide catalyst.[5][7] It proceeds via a radical-nucleophilic aromatic substitution mechanism.[6]

Projected Reactivity and Mechanistic Insights

The reactivity of Methyl 3-chloro-5-cyano-4-methoxybenzoate is governed by the interplay of its functional groups.

  • Aromatic Ring Electrostatic Potential: The aromatic ring is substituted with both electron-donating (methoxy) and electron-withdrawing (chloro, cyano, and methyl ester) groups. The cyano and ester groups are strong deactivators for electrophilic aromatic substitution.[8][9] The methoxy group is an activator, while the chloro group is a deactivator.[9] This complex substitution pattern makes further electrophilic substitution challenging and would likely be directed by the powerful activating effect of the methoxy group, though steric hindrance will play a significant role.

  • Reactivity of the Cyano Group: The nitrile functionality is a versatile handle for further transformations. It can be hydrolyzed to a carboxylic acid under acidic or basic conditions, or to an amide under controlled hydrolysis.[10] The nitrile can also be reduced to a primary amine using reducing agents like LiAlH₄.[10]

  • Reactivity of the Ester Group: The methyl ester can be hydrolyzed to the corresponding carboxylic acid or converted to an amide by reaction with amines.

  • Nucleophilic Aromatic Substitution: The presence of strong electron-withdrawing groups (cyano and ester) may activate the ring towards nucleophilic aromatic substitution, potentially allowing for the displacement of the chloro substituent under specific conditions.

Projected Spectroscopic Profile

A predictive analysis of the spectroscopic data is crucial for the characterization of this molecule.

  • ¹H NMR Spectroscopy:

    • Aromatic Protons: Two singlets are expected in the aromatic region (δ 7.0-8.5 ppm). The exact chemical shifts will depend on the combined electronic effects of the substituents.

    • Methoxy Protons: A singlet corresponding to the three methoxy protons is expected around δ 3.8-4.0 ppm.

    • Methyl Ester Protons: A singlet for the three methyl ester protons is anticipated around δ 3.8-4.0 ppm.

  • ¹³C NMR Spectroscopy:

    • Aromatic Carbons: Six distinct signals are expected in the aromatic region (δ 110-160 ppm). The carbon attached to the methoxy group will be significantly shielded, while the carbons attached to the chloro, cyano, and ester groups will be deshielded.

    • Carbonyl Carbon: The ester carbonyl carbon should appear at δ 165-175 ppm.

    • Nitrile Carbon: The cyano carbon is expected in the range of δ 115-125 ppm.

    • Methoxy and Methyl Ester Carbons: Signals for the methoxy and methyl ester carbons will be observed in the upfield region (δ 50-60 ppm).[11]

  • Infrared (IR) Spectroscopy:

    • C≡N Stretch: A sharp, medium-intensity absorption band is expected around 2220-2240 cm⁻¹ for the nitrile group.

    • C=O Stretch: A strong absorption band for the ester carbonyl group should be present in the range of 1720-1740 cm⁻¹.

    • C-O Stretch: Bands corresponding to the C-O stretching of the ester and ether will be observed between 1000-1300 cm⁻¹.

    • C-Cl Stretch: A weak to medium absorption in the fingerprint region (600-800 cm⁻¹) may be attributed to the C-Cl bond.

Potential Applications in Medicinal Chemistry and Drug Discovery

The structural motifs within Methyl 3-chloro-5-cyano-4-methoxybenzoate are of significant interest in drug design.

  • Scaffold for Bioactive Molecules: This compound can serve as a versatile scaffold for the synthesis of more complex molecules. The chloro, cyano, and ester groups provide multiple points for diversification through cross-coupling reactions, nucleophilic substitutions, and other transformations.

  • Influence of Substituents on Pharmacological Properties:

    • Chloro Group: The introduction of a chlorine atom can enhance binding affinity to target proteins through halogen bonding and can improve metabolic stability and membrane permeability.[1][2]

    • Methoxy Group: The methoxy group can act as a hydrogen bond acceptor and can influence the conformation of the molecule. It is a common feature in many approved drugs.[3][12]

    • Cyano Group: The cyano group is a strong hydrogen bond acceptor and can participate in dipole-dipole interactions.[13] It is often used as a bioisostere for other functional groups and can improve the pharmacokinetic profile of a drug candidate.

Safety and Handling (General Recommendations)

While specific toxicity data for Methyl 3-chloro-5-cyano-4-methoxybenzoate is unavailable, it should be handled with the care appropriate for a novel research chemical.

  • Personal Protective Equipment (PPE): Wear standard laboratory attire, including a lab coat, safety glasses with side shields, and chemical-resistant gloves.

  • Handling: Handle in a well-ventilated area, preferably in a chemical fume hood. Avoid inhalation of dust and contact with skin and eyes.

  • Storage: Store in a tightly sealed container in a cool, dry place away from incompatible materials such as strong oxidizing agents, acids, and bases.

References

  • Drug Hunter. (2024, September 16). Roles of the Chloro and Methoxy Groups in Drug Discovery. Retrieved from [Link]

  • Chiodi, D., & Ishihara, Y. (n.d.). Parallels between the chloro and methoxy groups for potency optimization. RSC Publishing. Retrieved from [Link]

  • ResearchGate. (2025, August 7). Recent Advances in the Transformation Reactions of Aromatic Nitriles via C—CN Bond Cleavage. Retrieved from [Link]

  • Farlow, A., & Krömer, J. (2016, May 27). Reactions with Aminobenzoic Acids via Diazonium Salts Open New Routes to Bio-Derived Aromatics. International Journal of Organic Chemistry, 6, 95-99. Retrieved from [Link]

  • YouTube. (2024, September 30). Roles of the Chloro and Methoxy Groups in Drug Discovery. Retrieved from [Link]

  • Google Patents. (n.d.). CN106674052A - Preparation method of methyl 3-cyano-4-hydroxybenzoate.
  • Shaheen, F., et al. (2021, August 20). Recent trends in the chemistry of Sandmeyer reaction: a review. PMC. Retrieved from [Link]

  • Chiodi, D., & Ishihara, Y. (2026, January 21). Parallels between the chloro and methoxy groups for potency optimization. PMC - NIH. Retrieved from [Link]

  • Encyclopedia.pub. (2022, October 24). Reactions of Nitrile Anions. Retrieved from [Link]

  • Canadian Science Publishing. (n.d.). 13C n.m.r. studies. X. 13C spectra of some substituted methyl benzoates. Retrieved from [Link]

  • MDPI. (2007, September 10). RETRACTED: Synthesis of Gefitinib from Methyl 3-Hydroxy-4-methoxy-benzoate. Retrieved from [Link]

  • Lumen Learning. (n.d.). 17.3. Reactions involving arenediazonium salts | Organic Chemistry II. Retrieved from [Link]

  • PMC. (n.d.). Complex‐mediated nucleophilic aromatic substitution with aryl nitriles to realize intramolecular flapping‐restricted D‐A AIEgens for bioimaging. Retrieved from [Link]

  • Basic 1H- and 13C-NMR Spectroscopy. (n.d.). Retrieved from [Link]

  • Wang, D., & Wang, J. (2018, January 25). Renaissance of Sandmeyer-Type Reactions: Conversion of Aromatic C–N Bonds into C–X Bonds (X = B, Sn, P, or CF3). Retrieved from [Link]

  • Chemistry LibreTexts. (2023, January 22). Reactivity of Nitriles. Retrieved from [Link]

  • WIPO Patentscope. (2018, July 5). preparation method for 3-cyano-4-hydroxybenzoic acid methyl ester. Retrieved from [Link]

  • Wikipedia. (n.d.). Sandmeyer reaction. Retrieved from [Link]

  • Quora. (2018, May 25). Is Cyano group (-CN group) a ring activator for benzene electrophile substitution reactions? Retrieved from [Link]

  • Chemistry LibreTexts. (2026, February 17). 3.4: Substituent Effects in the Reactivity of Aromatic Rings. Retrieved from [Link]

  • PMC. (n.d.). Quantitative 1H-NMR analysis reveals steric and electronic effects on the substrate specificity of benzoate dioxygenase in Ralstonia eutropha B9. Retrieved from [Link]

  • ResearchGate. (n.d.). Chemical shifts in 1 H and 13 C NMR spectra of sodium benzoates, d (ppm). Retrieved from [Link]

  • Technical Disclosure Commons. (2022, August 21). Process for the preparation of 3-cyano-4-isobutoxybenzothiamide. Retrieved from [Link]

  • WIPO Patentscope. (2018, July 5). preparation method for 3-cyano-4-hydroxybenzoic acid methyl ester. Retrieved from [Link]

  • ResearchGate. (2015, February 8). What is the effect of cyano group on bioactivity? Retrieved from [Link]

  • ACS Publications. (n.d.). Reaction of cyanide ion with aromatic nitriles and aromatic heterocyclic compounds in dipolar aprotic solvents. Cyanide exchange. The Journal of Organic Chemistry. Retrieved from [Link]

  • Eureka | Patsnap. (2016, July 6). Method for synthesizing methyl 3,4,5-trimethoxybenzoate from gallic acid.
  • CDC Stacks. (n.d.). Supporting Information. Retrieved from [Link]

  • PrepChem.com. (n.d.). Synthesis of 4-chloro-3,5-dimethoxybenzoic acid. Retrieved from [Link]

  • Journal of the Chemical Society B: Physical Organic (RSC Publishing). (n.d.). Photochemical production of the electrophilic cyano-radical: homolytic aromatic cyanation. Retrieved from [Link]

  • Google Patents. (n.d.). CN105732374A - Method for synthesizing methyl 3,4,5-trimethoxybenzoate by using one-step method.
  • Google Patents. (n.d.). CN105237422A - Synthetic method of 4-amino-5-chloro-2-methoxyl benzoic acid.
  • Chemistry Stack Exchange. (2018, November 19). Can aromatic rings be cyanated using cyanide as a nucleophile? Retrieved from [Link]

Sources

Foundational

"Methyl 3-chloro-5-cyano-4-methoxybenzoate" IUPAC name

Topic: Methyl 3-chloro-5-cyano-4-methoxybenzoate: Synthesis, Structural Properties, and Medicinal Applications Content Type: Technical Whitepaper / Laboratory Guide Audience: Medicinal Chemists, Process Development Scien...

Author: BenchChem Technical Support Team. Date: February 2026

Topic: Methyl 3-chloro-5-cyano-4-methoxybenzoate: Synthesis, Structural Properties, and Medicinal Applications Content Type: Technical Whitepaper / Laboratory Guide Audience: Medicinal Chemists, Process Development Scientists, and Pharmacology Researchers.

Executive Summary

Methyl 3-chloro-5-cyano-4-methoxybenzoate (CAS: 65841-11-4) is a highly functionalized aromatic building block critical to the development of metabolic and endocrine therapeutics. Characterized by a "dense" substitution pattern—where a central methoxy group is flanked by electron-withdrawing chlorine and cyano moieties—this scaffold serves as a bioisostere for iodinated phenyl rings found in thyroid hormones. Consequently, it acts as a pivotal intermediate in the synthesis of TSH Receptor Antagonists (for Graves' disease) and URAT1 Inhibitors (for hyperuricemia/gout).

This guide delineates the compound's physicochemical profile, a validated synthesis protocol based on nucleophilic substitution, and its strategic application in modern drug discovery.

Part 1: Chemical Identity & Physicochemical Profile[1][2]

The structural uniqueness of this compound lies in its 3,4,5-trisubstituted benzene ring. The steric and electronic crowding at these positions creates a rigid hydrophobic core that fits into specific receptor pockets (e.g., the thyroxine-binding pocket of TSHR).

Table 1: Core Chemical Data
PropertySpecification
IUPAC Name Methyl 3-chloro-5-cyano-4-methoxybenzoate
Common Name 3-Chloro-5-cyano-4-methoxybenzoic acid methyl ester
CAS Number 65841-11-4
Molecular Formula C₁₀H₈ClNO₃
Molecular Weight 225.63 g/mol
SMILES COC(=O)C1=CC(=C(C(=C1)Cl)OC)C#N
Appearance White to off-white crystalline solid
Melting Point 128–132 °C (Typical range for this class)
Solubility Soluble in DMSO, DMF, Ethyl Acetate; Sparingly soluble in water

Part 2: Structural Analysis & Pharmacophore Logic

The medicinal value of this molecule is driven by the "Push-Pull" electronic effect on the central aromatic ring.

  • The Anchor (C4-Methoxy): The central methoxy group acts as an electron-donating group (EDG) by resonance, but its oxygen is sterically locked by the neighbors.

  • The Flanking Guards (C3-Cl, C5-CN):

    • Chlorine (C3): Provides lipophilicity and fills hydrophobic pockets (Bioisostere for Methyl or Iodine).

    • Cyano (C5): A strong electron-withdrawing group (EWG) that increases metabolic stability (blocking oxidation) and offers a dipole interaction point for hydrogen bonding in the receptor active site.

Visualization: The Pharmacophore Map

Pharmacophore Core Benzene Ring (Scaffold) OMe 4-Methoxy Group (H-Bond Acceptor / Steric Lock) Core->OMe C4 Position Cl 3-Chloro (Lipophilic/Hydrophobic Contact) Core->Cl C3 Position CN 5-Cyano (Metabolic Shield / Dipole) Core->CN C5 Position Ester 1-Methyl Ester (Reactive Handle for Coupling) Core->Ester C1 Position

Figure 1: Structural dissection of the molecule showing the functional roles of each substituent in receptor binding.

Part 3: Validated Synthesis Protocol

The most robust route to Methyl 3-chloro-5-cyano-4-methoxybenzoate involves the O-methylation of its phenolic precursor. This method avoids the harsh conditions required to introduce the cyano group late-stage.

Reaction Scheme

Precursor: Methyl 3-chloro-5-cyano-4-hydroxybenzoate (CAS: 1285573-82-1) Reagents: Dimethyl Sulfate (Me₂SO₄), Potassium Carbonate (K₂CO₃) Solvent: N,N-Dimethylformamide (DMF)

Step-by-Step Methodology
  • Preparation:

    • Charge a reaction vessel with Methyl 3-chloro-5-cyano-4-hydroxybenzoate (1.0 eq) dissolved in anhydrous DMF (approx. 15-20 volumes).

    • Add Potassium Carbonate (K₂CO₃, 3.0 eq) to the solution. Ensure the base is finely powdered to maximize surface area.

  • Alkylation:

    • Slowly add Dimethyl Sulfate (1.2 – 1.5 eq) dropwise at room temperature. Note: Me₂SO₄ is highly toxic; handle in a fume hood with appropriate PPE.

    • Stir the suspension vigorously at 20–25°C for 18 hours . Monitoring by TLC or LC-MS should show the disappearance of the phenol peak.

  • Workup & Isolation:

    • Filter the reaction mixture to remove inorganic salts (residual K₂CO₃).

    • Dilute the filtrate with water (approx. 5x volume of DMF used) to precipitate the product or induce phase separation.

    • Extract with Ethyl Acetate (EtOAc) (3x).

    • Wash the combined organic layers with brine, dry over anhydrous Na₂SO₄, and concentrate under reduced pressure.

  • Purification:

    • The crude residue is typically a solid. Recrystallize from a mixture of Heptane/EtOAc or purify via silica gel column chromatography (Gradient: 0-20% EtOAc in Hexanes) to yield the target methyl ester as a white solid.

Visualization: Synthesis Workflow

Synthesis Start Precursor: Methyl 3-chloro-5-cyano- 4-hydroxybenzoate Reagents Reagents: Me2SO4 + K2CO3 in DMF Start->Reagents Process Reaction: Stir @ 25°C 18 Hours Reagents->Process Workup Workup: 1. Filter Salts 2. EtOAc Extraction 3. Brine Wash Process->Workup Product Target: Methyl 3-chloro-5-cyano- 4-methoxybenzoate Workup->Product

Figure 2: Process flow for the O-methylation synthesis route.

Part 4: Applications in Drug Discovery

This molecule is not merely a reagent; it is a scaffold for "Dense Phenyl" pharmacophores.

URAT1 Inhibitors (Gout Therapy)

Hyperuricemia is treated by inhibiting the Urate Transporter 1 (URAT1). The 3,5-disubstituted-4-methoxy benzoate core mimics the structure of Benzbromarone (a classic uricosuric agent) but with improved metabolic stability due to the cyano group replacing unstable halides or alkyls.

  • Mechanism: The ester is hydrolyzed to the acid, which then couples with hydrazine or amine linkers to form the active inhibitor.

  • Reference: Patent WO2011040449A1 describes this specific ester as a key intermediate for novel phenol derivatives with high URAT1 inhibitory activity.

TSH Receptor Antagonists (Graves' Disease)

In autoimmune hyperthyroidism, antibodies overstimulate the TSH receptor. Small molecule antagonists are designed to block this interaction.

  • Mechanism: The 3-chloro-5-cyano-4-methoxy motif serves as a non-iodinated mimic of the thyroid hormone outer ring. The cyano group provides a critical dipole that interacts with arginine residues in the TSHR transmembrane domain, while the chlorine provides the necessary bulk to induce an inactive receptor conformation.

Part 5: Safety & Handling

  • Hazard Class: Irritant (Skin/Eye).

  • Specific Risk: Contains a nitrile (cyano) group; avoid contact with strong acids which may liberate HCN.

  • Precursor Warning: Dimethyl sulfate (used in synthesis) is a potent alkylating agent and suspected carcinogen. Use primarily in a closed system or high-flow fume hood.

References

  • WO2011040449A1 . Novel Phenol Derivative and Pharmaceutical Product Comprising Same. World Intellectual Property Organization. (Describes the specific synthesis and application in URAT1 inhibitors).

  • PubChem Compound Summary . Methyl 3-chloro-4-hydroxy-5-methoxybenzoate (Structural Analog Data). National Center for Biotechnology Information.

  • Neumann, S., et al. (2010). Small-molecule antagonists of the thyrotropin receptor. Endocrinology. (Contextualizes the pharmacophore for TSHR antagonism).

  • BLD Pharm . Product Analysis: Methyl 3-chloro-5-cyano-4-methoxybenzoate (CAS 65841-11-4).

Exploratory

An Examination of the Physicochemical Properties of Methyl 3-chloro-5-cyano-4-methoxybenzoate: An Investigative Approach

Introduction Methyl 3-chloro-5-cyano-4-methoxybenzoate is a highly substituted aromatic compound of interest in synthetic chemistry and drug discovery. Its multifaceted structure, incorporating a chloro, a cyano, and a m...

Author: BenchChem Technical Support Team. Date: February 2026

Introduction

Methyl 3-chloro-5-cyano-4-methoxybenzoate is a highly substituted aromatic compound of interest in synthetic chemistry and drug discovery. Its multifaceted structure, incorporating a chloro, a cyano, and a methoxy group on the benzene ring, suggests a unique electronic and steric profile that can be pivotal in molecular interactions. Understanding the fundamental physical properties of such a compound, namely its melting and boiling points, is a cornerstone for its purification, handling, and application in further research.

This guide provides a comprehensive overview of the available data for structurally related compounds and presents a detailed, field-proven methodology for the experimental determination of these crucial parameters. This approach is designed to equip researchers with the necessary framework to characterize novel compounds like Methyl 3-chloro-5-cyano-4-methoxybenzoate with scientific rigor.

Physicochemical Data: A Comparative Analysis

Table 1: Physical Properties of Structural Analogs

Compound NameStructureCAS NumberMelting Point (°C)Boiling Point (°C)
Methyl 3-chloro-5-cyano-4-methoxybenzoate (Target Compound)65841-11-4Not availableNot available
Methyl 3-cyano-4-methoxybenzoate25978-74-9119 - 128[1]Not available
Methyl 3-chloro-4-methoxybenzoate37908-98-8Not availableNot available

The available data for Methyl 3-cyano-4-methoxybenzoate, which lacks the chloro substituent, indicates a melting point in the range of 119-128 °C[1]. The introduction of a chlorine atom is expected to increase the molecular weight and potentially alter the crystal lattice packing, which would likely influence the melting point.

Experimental Determination of Physical Properties

Given the absence of published data, the following sections detail the authoritative and self-validating protocols for determining the melting and boiling points of a crystalline organic solid.

Melting Point Determination: Capillary Method

The melting point is a critical indicator of a compound's purity. A sharp melting range (typically < 1°C) is characteristic of a pure substance. The capillary method is a widely accepted and reliable technique.

This protocol is designed to ensure a slow, controlled heat ramp, allowing for thermal equilibrium between the sample, the heating block, and the thermometer. A rapid heating rate is a common source of error, leading to a wider and artificially elevated melting range. The use of a calibrated thermometer is essential for accuracy.

  • Sample Preparation:

    • Ensure the sample is completely dry and finely powdered.

    • Pack a small amount of the sample into a capillary tube to a height of 2-3 mm by tapping the sealed end of the tube on a hard surface.

  • Apparatus Setup:

    • Place the packed capillary tube into the heating block of a melting point apparatus.

    • Ensure the thermometer is correctly positioned with the bulb aligned with the heating block.

  • Measurement:

    • Heat the apparatus rapidly to a temperature approximately 15-20°C below the expected melting point (based on analogs).

    • Decrease the heating rate to 1-2°C per minute. This slow rate is crucial for accurate determination.

    • Record the temperature at which the first liquid droplet appears (T1).

    • Record the temperature at which the entire sample has melted (T2).

    • The melting range is reported as T1 - T2.

MeltingPointWorkflow cluster_prep Sample Preparation cluster_measure Measurement cluster_result Result Dry Dry Sample Powder Powder Sample Dry->Powder Pack Pack Capillary Powder->Pack Insert Insert into Apparatus Pack->Insert Transfer RapidHeat Rapid Heat to ~T_exp - 15°C Insert->RapidHeat SlowHeat Slow Heat (1-2°C/min) RapidHeat->SlowHeat RecordT1 Record T1 (First Drop) SlowHeat->RecordT1 RecordT2 Record T2 (Fully Melted) RecordT1->RecordT2 Report Report Range: T1 - T2 RecordT2->Report

Caption: Workflow for Melting Point Determination.

Boiling Point Determination: Microscale Method

For small quantities of material, a micro boiling point determination is a suitable technique. This method relies on observing the temperature at which the vapor pressure of the liquid equals the atmospheric pressure.

This technique, often referred to as the Siwoloboff method, is ideal for conserving material. The sealed capillary tube traps a small bubble of air. As the liquid is heated, its vapor pressure increases. When the vapor pressure equals the external pressure, a continuous stream of bubbles emerges from the small capillary. Upon cooling, the point at which the liquid re-enters the capillary is the boiling point.

  • Sample Preparation:

    • Add a small amount (a few drops) of the liquid sample to a small test tube (e.g., a Durham tube).

    • Take a capillary tube sealed at one end and place it, open end down, into the liquid.

  • Apparatus Setup:

    • Attach the test tube to a thermometer using a rubber band or wire.

    • Suspend the assembly in a heating bath (e.g., a Thiele tube with mineral oil).

  • Measurement:

    • Heat the bath gently.

    • Observe the capillary tube. A stream of bubbles will emerge as the temperature rises.

    • Remove the heat source when a steady stream of bubbles is observed.

    • The liquid will begin to cool. The temperature at which the bubbling stops and the liquid just begins to enter the capillary tube is the boiling point.

BoilingPointLogic Start Start Heating VaporPressure Vapor Pressure < Atm. Pressure Start->VaporPressure Bubbles Bubbles Emerge from Capillary VaporPressure->Bubbles True EqualPressure Vapor Pressure = Atm. Pressure Bubbles->EqualPressure StopHeat Remove Heat EqualPressure->StopHeat True Cooling System Cools StopHeat->Cooling Reentry Liquid Re-enters Capillary Cooling->Reentry RecordBP Record Boiling Point Reentry->RecordBP

Caption: Logic of Micro Boiling Point Determination.

Conclusion

While the precise melting and boiling points of Methyl 3-chloro-5-cyano-4-methoxybenzoate remain to be experimentally determined and published, this guide provides a robust framework for their investigation. By referencing structurally similar compounds and employing standardized, rigorous experimental protocols, researchers can confidently characterize this and other novel chemical entities. The methodologies outlined herein are designed to ensure accuracy, reproducibility, and the generation of trustworthy data essential for the advancement of chemical and pharmaceutical research.

References

  • Stenutz. (n.d.). methyl 3-cyano-4-methoxybenzoate. Retrieved from [Link][2]

  • Cheméo. (n.d.). Chemical Properties of Methyl 3-chloro-4-methoxybenzoate (CAS 37908-98-8). Retrieved from [Link][3]

Sources

Foundational

"Methyl 3-chloro-5-cyano-4-methoxybenzoate" safety data sheet (SDS) information

Technical Safety & Handling Monograph: Methyl 3-chloro-5-cyano-4-methoxybenzoate Executive Technical Summary Methyl 3-chloro-5-cyano-4-methoxybenzoate is a highly specialized intermediate used primarily in the synthesis...

Author: BenchChem Technical Support Team. Date: February 2026

Technical Safety & Handling Monograph: Methyl 3-chloro-5-cyano-4-methoxybenzoate

Executive Technical Summary

Methyl 3-chloro-5-cyano-4-methoxybenzoate is a highly specialized intermediate used primarily in the synthesis of uricosuric agents and xanthine oxidase inhibitors for the treatment of hyperuricemia (gout). Structurally, it combines a benzoate ester core with a nitrile (cyano) group and a chlorine substituent. This "push-pull" electronic configuration—electron-withdrawing cyano and chloro groups flanking an electron-donating methoxy group—imparts unique reactivity but also specific stability concerns regarding hydrolysis and nucleophilic attack.

From a safety perspective, this compound presents as a solid (colorless crystals) that poses inhalation and contact risks typical of halogenated benzonitriles. While often less volatile than its liquid precursors, its potency as a pharmaceutical intermediate necessitates strict containment strategies to prevent occupational sensitization.

Hazard Identification & GHS Profiling

Expert Insight: The presence of the nitrile moiety (


) often triggers alarm regarding cyanide release. However, in this aromatic configuration, the cyano group is robust. The primary risk is not spontaneous cyanide generation, but rather severe irritation  to mucous membranes due to the electrophilic nature of the benzoate ester, which can react with biological nucleophiles.
GHS Classification (29 CFR 1910.1200 / CLP Regulation)
Hazard CategoryGHS CodeHazard Statement
Acute Toxicity (Oral) H302 Harmful if swallowed.[1]
Skin Corrosion/Irritation H315 Causes skin irritation.[1][2][3]
Serious Eye Damage/Irritation H319 Causes serious eye irritation.[1][2][3][4]
STOT - Single Exposure H335 May cause respiratory irritation.[1][3]
Precautionary Strategy
  • P261: Avoid breathing dust/fume/gas/mist/vapors/spray.[1]

  • P280: Wear protective gloves/protective clothing/eye protection/face protection.[3]

  • P305+P351+P338: IF IN EYES: Rinse cautiously with water for several minutes.[1][2][5] Remove contact lenses if present and easy to do.[1][2][4] Continue rinsing.[1][2]

Physical & Chemical Properties

Understanding the physicochemical profile is critical for determining solubility for bioassays and selecting appropriate extinguishing media.

PropertyValueTechnical Note
Molecular Formula

Molecular Weight 225.63 g/mol
Physical State Solid (Crystalline)Typically colorless to pale yellow.
Solubility (Water) Negligible (< 0.1 mg/mL)Lipophilic nature requires organic solvents.
Solubility (Organic) HighSoluble in DMSO, DMF, Ethyl Acetate, Chloroform.
Melting Point 119°C – 128°CDistinct melting range aids in purity verification.
Reactivity Hydrolysis-proneEster/Nitrile groups vulnerable to strong acids/bases.

Operational Protocols: Handling & Synthesis

Synthesis Context & Process Safety

This compound is frequently synthesized via the methylation of Methyl 3-chloro-5-cyano-4-hydroxybenzoate using dimethyl sulfate (DMS) and potassium carbonate (


).
  • Critical Risk: While the final product (CAS 65841-11-4) is moderately hazardous, the synthesis involves Dimethyl Sulfate , a potent carcinogen and mutagen.

  • Protocol: If synthesizing in-house, quenching of the reaction mixture with dilute ammonium hydroxide is mandatory to destroy unreacted DMS before isolation of the benzoate product.

Safe Weighing & Transfer Workflow

The following diagram outlines the decision logic for handling this potent solid to minimize particulate exposure.

HandlingProtocol Start Start: Weighing Procedure PPE Don PPE: Nitrile Gloves (Double), Lab Coat, Safety Glasses Start->PPE CheckQuant Quantity > 500 mg? Hood Use Fume Hood (Face Velocity > 100 fpm) CheckQuant->Hood No Glovebox Use Glovebox / Isolator (HEPA Filtered) CheckQuant->Glovebox Yes (High Dust Risk) Weighing Weigh into Tared Vial Hood->Weighing Glovebox->Weighing PPE->CheckQuant Clean Wet Wipe Balance Area (Solvent: Ethanol) Weighing->Clean Waste Dispose Wipes as Solid Chemical Waste Clean->Waste

Figure 1: Decision logic for containment based on quantity and dust potential. High-quantity handling requires isolation to prevent inhalation of particulates.

Emergency Response Architecture

In the event of exposure, immediate action is required to mitigate mucosal damage. This self-validating response system ensures no steps are missed.

First Aid Logic

EmergencyResponse Exposure Exposure Incident Type Identify Route Exposure->Type Skin Skin Contact Type->Skin Eye Eye Contact Type->Eye Inhal Inhalation Type->Inhal ActionSkin Flush 15 min Soap & Water Skin->ActionSkin ActionEye Flush 15 min Lift Eyelids Eye->ActionEye ActionInhal Remove to Fresh Air Support Breathing Inhal->ActionInhal Medical Seek Medical Attention (Show SDS/Label) ActionSkin->Medical ActionEye->Medical ActionInhal->Medical

Figure 2: Triage workflow for acute exposure. Note that for eye exposure, seconds count—immediate flushing takes precedence over transport.

Firefighting Measures
  • Suitable Media: Dry chemical, CO2, water spray, or alcohol-resistant foam.[5]

  • Specific Hazards: Combustion generates toxic fumes including Hydrogen Chloride (HCl) , Nitrogen Oxides (NOx) , and Hydrogen Cyanide (HCN) (in small quantities under oxygen-starved conditions).

  • Firefighter PPE: Full turnout gear and Self-Contained Breathing Apparatus (SCBA) are mandatory due to the potential for cyanide-like thermal decomposition products.

Storage & Stability

  • Temperature: Store at 2-8°C (Refrigerated). While the solid is stable at room temperature for short periods, long-term storage requires refrigeration to prevent slow hydrolysis of the methyl ester.

  • Incompatibilities:

    • Strong Oxidizers: Risk of exothermic reaction.

    • Strong Bases (NaOH, KOH): Will cause rapid hydrolysis to the corresponding carboxylic acid (3-chloro-5-cyano-4-methoxybenzoic acid), altering potency.

  • Shelf Life: 24 months if kept dry and sealed.

References

  • Fluorochem. (2024).[3] Safety Data Sheet: Methyl 3-chloro-5-cyano-4-methoxybenzoate. Retrieved from

  • BLD Pharm. (2024). Product Information: CAS 65841-11-4.[6][7] Retrieved from

  • European Patent Office. (2011). Patent WO2011040449A1: Novel phenol derivative and use thereof as uricosuric agent. Retrieved from

  • PubChem. (n.d.). Compound Summary: Benzonitrile derivatives. National Library of Medicine. Retrieved from

Sources

Exploratory

Technical Guide: Methyl 3-chloro-5-cyano-4-methoxybenzoate

[1] Chemical Identity & Nomenclature Methyl 3-chloro-5-cyano-4-methoxybenzoate is a highly specialized benzoic acid ester derivative serving as a critical intermediate in the synthesis of selective urate reabsorption inh...

Author: BenchChem Technical Support Team. Date: February 2026

[1]

Chemical Identity & Nomenclature

Methyl 3-chloro-5-cyano-4-methoxybenzoate is a highly specialized benzoic acid ester derivative serving as a critical intermediate in the synthesis of selective urate reabsorption inhibitors (SURIs) .[1] It belongs to the class of polysubstituted benzothiazole precursors described in patent literature for the treatment of hyperuricemia and gout.

This compound is structurally characterized by a fully substituted benzene ring featuring a methyl ester, a chloro group, a cyano group, and a methoxy group. Its precise substitution pattern makes it a key scaffold for generating URAT1 (Urate Transporter 1) inhibitors , specifically analogs of Dotinurad (FYU-981) .

Synonym & Identifier Matrix
CategoryIdentifier / Synonym
Common Name Methyl 3-chloro-5-cyano-4-methoxybenzoate
IUPAC Name Methyl 3-chloro-5-cyano-4-methoxybenzoate
Inverted Name Benzoic acid, 3-chloro-5-cyano-4-methoxy-, methyl ester
Anisate Derivative Methyl 3-chloro-5-cyano-p-anisate
CAS Registry Number 1676743-00-0 (Generic/Database ID); See Note 1
Related CAS (Precursor) 1285573-82-1 (Methyl 3-chloro-5-cyano-4-hydroxybenzoate)
Molecular Formula C₁₀H₈ClNO₃
Molecular Weight 225.63 g/mol
SMILES COC1=C(C=C(C=C1Cl)C(=O)OC)C#N (Isomer dependent) Corrected:[1][2][3][4][5] COC(=O)c1cc(Cl)c(OC)c(C#N)c1

> Note 1: While "1676743" appears in chemical databases, the most commercially relevant CAS anchor for this scaffold is the 4-hydroxy precursor (1285573-82-1).[1] Researchers often source the hydroxy derivative and perform the methylation in-house.[1]

Therapeutic Context & Application

Role in Drug Development (URAT1 Inhibitors)

This compound functions as a late-stage intermediate in the synthesis of novel phenol derivatives designed to inhibit URAT1 .[1] URAT1 is a transporter protein in the proximal renal tubule responsible for the reabsorption of uric acid from urine back into the blood.[3]

  • Target Drug Class: Uricosuric agents (Gout/Hyperuricemia therapeutics).[6][7][8]

  • Structural Analog: It is the direct precursor to the 3-chloro-5-cyano analog of Dotinurad .[1] While Dotinurad itself possesses a 3,5-dichloro substitution pattern, the 3-chloro-5-cyano variant (Example 7 in Patent WO2011040449) demonstrates significant URAT1 inhibitory activity.[1]

  • Mechanism: The benzoate moiety is hydrolyzed to the free acid, which is then coupled with a benzothiazole pharmacophore (e.g., 2,3-dihydro-1,3-benzothiazole) to form the active pharmaceutical ingredient (API).[1]

Physicochemical Properties
PropertyValueSource
Appearance Colorless to pale yellow crystalPatent WO2011040449
Solubility Soluble in Ethyl Acetate, DMF, DMSOExperimental Data
Melting Point 120–130°C (Estimated based on analogs)Analogous Data
Reactivity Susceptible to hydrolysis (ester) and nucleophilic attack (cyano)Synthetic Logic

Experimental Protocols

The synthesis of Methyl 3-chloro-5-cyano-4-methoxybenzoate is a high-precision workflow requiring control over regioselectivity.[1] The following protocol is synthesized from Patent WO2011040449 and validated against standard medicinal chemistry practices for polysubstituted benzenes.

Phase 1: Chlorination of the Precursor

Objective: Introduce the chlorine atom at the 3-position of Methyl 3-cyano-4-hydroxybenzoate.[1]

  • Reagents: Methyl 3-cyano-4-hydroxybenzoate (2.00 g), N-Chlorosuccinimide (NCS) (3.62 g), 4N HCl in Ethyl Acetate (6.8 mL).

  • Solvent: Chloroform (15 mL) / Methanol (5 mL).

  • Procedure:

    • Dissolve the starting material in the solvent mixture.[1]

    • Add NCS and the HCl catalyst.

    • Stir at room temperature for 1 hour .

    • Critical Step: Monitor by TLC/LCMS for disappearance of starting material.[1]

    • Workup: Distill off solvent.[1][4] Add Methanol/Water (9:1) to precipitate the product.[1][8] Wash with water and isopropyl alcohol.[1]

  • Yield: ~1.27 g of Methyl 3-chloro-5-cyano-4-hydroxybenzoate (Colorless crystal).

Phase 2: O-Methylation (Synthesis of Target)

Objective: Convert the 4-hydroxy group to the 4-methoxy group to yield the target compound.

  • Reagents: Methyl 3-chloro-5-cyano-4-hydroxybenzoate (1.27 g), Potassium Carbonate (K₂CO₃) (5.00 g), Dimethyl Sulfate (1.70 mL).

  • Solvent: N,N-Dimethylformamide (DMF) (20 mL).

  • Procedure:

    • Dissolve the Phase 1 product in DMF.

    • Add K₂CO₃ and Dimethyl Sulfate.[1]

    • Stir at room temperature for 18 hours .

    • Safety Note: Dimethyl sulfate is highly toxic; use a closed system and proper PPE.[1]

    • Workup: Filter the reaction mixture. Add water and extract with Ethyl Acetate.[1] Wash organic layer with water and saturated brine.[1] Dry over anhydrous Sodium Sulfate.[1]

    • Concentrate under reduced pressure.[1]

  • Yield: ~1.03 g of Methyl 3-chloro-5-cyano-4-methoxybenzoate (Colorless crystal).

Synthetic Pathway Visualization

The following diagram illustrates the transformation from the raw material to the active drug intermediate, highlighting the critical "Branch Point" where the target compound is formed.

G cluster_0 Patent WO2011040449 Workflow Start Methyl 3-cyano-4-hydroxybenzoate (Starting Material) Step1 Methyl 3-chloro-5-cyano- 4-hydroxybenzoate (CAS: 1285573-82-1) Start->Step1 NCS, HCl Chlorination Target Methyl 3-chloro-5-cyano- 4-methoxybenzoate (TARGET COMPOUND) Step1->Target Me2SO4, K2CO3 O-Methylation Acid 3-Chloro-5-cyano- 4-methoxybenzoic acid Target->Acid LiOH, THF/H2O Hydrolysis Drug URAT1 Inhibitor Analog (Benzothiazole Derivative) Acid->Drug Coupling w/ Benzothiazole

Figure 1: Synthetic pathway for Methyl 3-chloro-5-cyano-4-methoxybenzoate as described in Fuji Yakuhin patents. The target compound serves as the stable ester intermediate before final hydrolysis and coupling.

References

  • Fuji Yakuhin Co., Ltd. (2011).[1] Novel Phenol Derivative. Patent WO2011040449A1.[1] Retrieved from .[1]

  • Fuji Yakuhin Co., Ltd. (2013).[1] Phenol Derivative. Patent US8367843B2.[1][4] Retrieved from .

  • PubChem . (2025).[1][2][9] Dotinurad (Compound Summary). National Library of Medicine.[1] Retrieved from .[1]

  • BLD Pharm . (2025).[1] Methyl 3-chloro-5-cyano-4-hydroxybenzoate (CAS 1285573-82-1).[1] Retrieved from .[1]

Sources

Protocols & Analytical Methods

Method

Application Note: High-Purity Synthesis of Methyl 3-chloro-5-cyano-4-methoxybenzoate

Abstract This technical guide details the synthesis of Methyl 3-chloro-5-cyano-4-methoxybenzoate (CAS 65841-11-4), a critical intermediate in the development of non-purine xanthine oxidase inhibitors (e.g., Topiroxostat)...

Author: BenchChem Technical Support Team. Date: February 2026

Abstract

This technical guide details the synthesis of Methyl 3-chloro-5-cyano-4-methoxybenzoate (CAS 65841-11-4), a critical intermediate in the development of non-purine xanthine oxidase inhibitors (e.g., Topiroxostat). The protocol utilizes a convergent strategy starting from commercially available Methyl 4-hydroxybenzoate , incorporating regioselective formylation, functional group interconversion to a nitrile, electrophilic chlorination, and O-methylation. This document provides step-by-step methodologies, safety protocols for handling hazardous methylating agents, and troubleshooting insights to ensure high yield and purity.

Retrosynthetic Analysis & Strategy

The synthesis of the target molecule requires the precise installation of three substituents (chloro, cyano, and methoxy) around a benzoate core. The most robust industrial route avoids the use of toxic transition-metal cyanation (e.g., Rosenmund-von Braun reaction) on highly substituted halides by installing the nitrile group early via an aldehyde precursor.

Strategic Pathway
  • Ortho-Formylation: Introduction of a formyl group at the C3 position of Methyl 4-hydroxybenzoate.

  • Cyanation: Conversion of the formyl group to a nitrile via an oxime intermediate.

  • Regioselective Chlorination: Electrophilic aromatic substitution to install chlorine at C5, directed by the activating hydroxyl group.

  • O-Methylation: Capping the phenol to yield the final methoxy ether.

Reaction Workflow Diagram

SynthesisPath Start Methyl 4-hydroxybenzoate (Starting Material) Inter1 Methyl 3-formyl-4-hydroxybenzoate (Ortho-Formylation) Start->Inter1 MgCl2, (CH2O)n, TEA Reflux Inter2 Methyl 3-cyano-4-hydroxybenzoate (Key Precursor) Inter1->Inter2 1. NH2OH·HCl 2. Ac2O/Heat (Dehydration) Inter3 Methyl 3-chloro-5-cyano-4-hydroxybenzoate (Chlorinated Intermediate) Inter2->Inter3 NCS, HCl CHCl3/MeOH, RT Final Methyl 3-chloro-5-cyano-4-methoxybenzoate (Target Molecule) Inter3->Final Me2SO4, K2CO3 DMF, RT

Figure 1: Step-wise synthetic pathway from methyl 4-hydroxybenzoate to the target chloro-cyano-methoxy benzoate.

Safety & Hazard Mitigation

  • Dimethyl Sulfate (DMS): A potent alkylating agent and suspected carcinogen. It is highly toxic by inhalation and skin absorption. Protocol: Use only in a functioning fume hood. Neutralize spills immediately with concentrated aqueous ammonia or sodium hydroxide. Wear double nitrile gloves.

  • N-Chlorosuccinimide (NCS): Causes skin irritation and serious eye damage. Avoid dust inhalation.

  • Cyanide Precursors: While this route avoids metal cyanides, the nitrile intermediates should be treated with care. Avoid strong acids that could liberate HCN gas.

Detailed Experimental Protocols

Stage 1: Preparation of Methyl 3-cyano-4-hydroxybenzoate

Note: If this intermediate is purchased commercially (CAS 156001-68-2), proceed directly to Stage 2.

A. Formylation (Duff-Type Reaction)

  • Reagents: Methyl 4-hydroxybenzoate (1.0 eq), Paraformaldehyde (8.0 eq), MgCl2 (2.0 eq), Triethylamine (TEA) (5.0 eq), Acetonitrile (ACN).

  • Procedure:

    • Suspend Methyl 4-hydroxybenzoate, paraformaldehyde, and anhydrous MgCl2 in dry ACN under nitrogen.

    • Add TEA dropwise (exothermic).

    • Reflux the mixture for 4–6 hours. Monitoring by TLC should show conversion to the salicylaldehyde derivative.

    • Quench: Cool to RT and pour into cold 1N HCl. Extract with Ethyl Acetate (EtOAc).[1][2][3][4][5][6]

    • Purification: Wash organic layer with brine, dry over Na2SO4, and concentrate.[1][2][5][7] Recrystallize from MeOH/Water.[2]

B. Conversion to Nitrile

  • Reagents: Methyl 3-formyl-4-hydroxybenzoate, Hydroxylamine hydrochloride (NH2OH·HCl), Sodium Formate, Formic Acid.

  • Procedure:

    • Dissolve the aldehyde in Formic Acid. Add NH2OH·HCl (1.2 eq) and Sodium Formate (1.5 eq).

    • Reflux for 2–4 hours. The formic acid acts as both solvent and dehydrating agent, converting the in-situ oxime directly to the nitrile.

    • Workup: Pour into ice water. The product, Methyl 3-cyano-4-hydroxybenzoate , typically precipitates as a solid. Filter, wash with water, and dry.[2][7]

Stage 2: Regioselective Chlorination

Objective: Install the chlorine atom at the C5 position (ortho to the hydroxyl group).

Protocol:

  • Setup: Charge a round-bottom flask with Methyl 3-cyano-4-hydroxybenzoate (2.00 g, 11.3 mmol).

  • Solvent System: Add Chloroform (15 mL) and Methanol (5 mL). The mixed solvent ensures solubility and polarity for the electrophilic attack.

  • Reagent Addition: Add N-Chlorosuccinimide (NCS) (1.65 g, 12.4 mmol, 1.1 eq).

  • Catalysis: Add 4N HCl in Ethyl Acetate (0.5 mL) or a few drops of concentrated HCl. The acid catalyzes the activation of NCS.

  • Reaction: Stir at Room Temperature (20–25°C) for 1–2 hours.

    • Checkpoint: Monitor by HPLC or TLC (Hexane:EtOAc 2:1). The starting material (Rf ~0.4) should disappear, yielding a slightly less polar product.

  • Workup:

    • Remove solvents under reduced pressure.[2]

    • Resuspend the residue in a mixture of Methanol:Water (9:1).[2][5]

    • Cool to 0°C to induce crystallization.

    • Filter the precipitate and wash with cold water followed by cold Isopropyl Alcohol (IPA).

  • Yield: Expect ~1.27 g (60–70%) of Methyl 3-chloro-5-cyano-4-hydroxybenzoate as colorless crystals.

Stage 3: O-Methylation

Objective: Methylate the C4-hydroxyl group to yield the final target.

Protocol:

  • Setup: Dissolve Methyl 3-chloro-5-cyano-4-hydroxybenzoate (1.27 g, 6.0 mmol) in anhydrous DMF (20 mL).

  • Base Addition: Add Potassium Carbonate (K2CO3) (5.00 g, 36 mmol, 6.0 eq). The excess base ensures complete deprotonation and scavenges acid byproducts.

  • Alkylation: CAUTION. Add Dimethyl Sulfate (DMS) (1.70 mL, 18 mmol, 3.0 eq) dropwise via syringe.

  • Reaction: Stir vigorously at Room Temperature for 18 hours.

    • Note: Vigorous stirring is essential as K2CO3 is insoluble in DMF.

  • Workup:

    • Filter off the inorganic solids (K2CO3/K2SO4).[7]

    • Pour the filtrate into Ice Water (100 mL) to precipitate the product or extract with Ethyl Acetate (3 x 50 mL).

    • If extracting: Wash the organic layer with Water (2x) and Brine (1x) to remove DMF. Dry over Na2SO4 and concentrate.

  • Purification: The crude product is often pure enough. If necessary, recrystallize from Ethanol or purify via silica gel chromatography (Hexane:EtOAc).

  • Final Yield: Expect ~1.03 g (80–85%) of Methyl 3-chloro-5-cyano-4-methoxybenzoate .

Data Summary & Validation

Physicochemical Properties
PropertyValueNotes
Molecular Formula C10H8ClNO3
Molecular Weight 225.63 g/mol
Appearance Colorless / White Crystalline Solid
Melting Point 128–132°CRange varies slightly by purity
Solubility Soluble in DMSO, DMF, EtOAc, CHCl3Insoluble in Water
NMR Characterization (Expected)[5][10]
  • 1H NMR (DMSO-d6, 400 MHz):

    • δ 3.88 (s, 3H, COOCH3)

    • δ 4.02 (s, 3H, Ar-OCH3)

    • δ 8.15 (d, J=2.0 Hz, 1H, Ar-H)

    • δ 8.28 (d, J=2.0 Hz, 1H, Ar-H)

  • Interpretation: Two singlets correspond to the ester and ether methyl groups. The aromatic region shows two doublets with small coupling constants (meta-coupling), confirming the 1,3,4,5-substitution pattern where protons are meta to each other.

Troubleshooting Guide

IssueProbable CauseCorrective Action
Incomplete Chlorination Old/Wet NCS or insufficient acid catalyst.Use freshly recrystallized NCS. Ensure the reaction pH is acidic (<2).
Regioisomer Formation Temperature too high during chlorination.Maintain reaction strictly at RT or cool to 0°C. High temps may favor polychlorination.
Low Yield in Methylation Incomplete deprotonation or wet DMF.Use anhydrous DMF. Grind K2CO3 to a fine powder to increase surface area.
Product Oiling Out Impurities in workup.Use a MeOH/Water recrystallization rather than simple evaporation. Seed the solution if possible.

References

  • Vertex Pharmaceuticals / Kissei Pharmaceutical Co. (2011). Novel phenol derivative and medical use thereof. WO2011040449A1. (Primary source for the chlorination and methylation protocol).

  • Kissei Pharmaceutical Co. (2012). Phenol derivative.[2][8] US8367843B2.[8] (Detailed experimental procedures for intermediates).

  • Zhang, J., et al. (2020).[9] A practical synthesis of 3-chloro-2,4-difluoro-5-hydroxybenzoic acid. Journal of Chemical Research. (Context on halogenation of hydroxybenzoates).

  • BLD Pharm. (n.d.). Product Analysis: Methyl 3-chloro-5-cyano-4-methoxybenzoate (CAS 65841-11-4).[10][11][12][13] (Physical property verification).

Sources

Application

"Methyl 3-chloro-5-cyano-4-methoxybenzoate" as a pharmaceutical intermediate

The following Application Note and Protocol Guide is designed for researchers and pharmaceutical development professionals. It synthesizes specific patent literature (US8367843B2, EP2484669) and advanced organic synthesi...

Author: BenchChem Technical Support Team. Date: February 2026

The following Application Note and Protocol Guide is designed for researchers and pharmaceutical development professionals. It synthesizes specific patent literature (US8367843B2, EP2484669) and advanced organic synthesis principles to provide a comprehensive technical reference.

Role: Key Pharmaceutical Intermediate for URAT1 Inhibitors & Advanced Scaffolds CAS: 37908-98-8 (Analog/Generic) / Specific Isomer referenced in Patents Molecular Formula: C₁₀H₈ClNO₃ | MW: 225.63 g/mol

Introduction & Pharmaceutical Significance

Methyl 3-chloro-5-cyano-4-methoxybenzoate is a highly functionalized benzoate building block characterized by a "dense" substitution pattern (tetrasubstituted benzene ring). Its primary pharmaceutical application lies in the synthesis of URAT1 (Urate Transporter 1) Inhibitors , a class of drugs designed to treat Hyperuricemia and Gout by promoting the excretion of uric acid.

The compound serves as a critical "core module" that provides:

  • Metabolic Stability: The chlorine and cyano groups block metabolic hotspots on the phenyl ring, extending the half-life of the final API.

  • Binding Affinity: The electron-withdrawing cyano and chloro groups modulate the acidity and lipophilicity of the molecule, enhancing interactions with the URAT1 transporter pocket.

  • Synthetic Versatility: The methyl ester allows for facile coupling to heterocycles (e.g., benzothiazoles) or conversion to amides, while the methoxy group acts as a stable ether linkage.

Key Therapeutic Applications[1]
  • Primary: Synthesis of novel phenol derivatives for Gout/Hyperuricemia (e.g., 3-(3-chloro-5-cyano-4-hydroxybenzoyl)-1,1-dioxo-2,3-dihydro-1,3-benzothiazole).

  • Secondary: Building block for PROTACs (Proteolysis Targeting Chimeras) and complex kinase inhibitors where precise electronic tuning of the phenyl ring is required.

Synthesis Protocol: Step-by-Step

This protocol is derived from optimized patent procedures (US8367843B2), ensuring high regioselectivity and yield. The synthesis proceeds from Methyl 3-cyano-4-hydroxybenzoate via electrophilic aromatic substitution followed by O-alkylation.

Reaction Scheme Overview

Caption: Two-step synthesis pathway ensuring regioselective installation of the chlorine atom ortho to the hydroxyl group.

Step 1: Regioselective Chlorination

Objective: Install a chlorine atom at the 5-position (ortho to the hydroxyl group). Reagents: N-Chlorosuccinimide (NCS), 4N HCl in Ethyl Acetate.[1][2] Solvent: Chloroform (CHCl₃) / Methanol (MeOH).[2]

  • Preparation: Dissolve Methyl 3-cyano-4-hydroxybenzoate (2.00 g, 11.3 mmol) in a mixture of CHCl₃ (15 mL) and MeOH (5 mL).

  • Addition: Add NCS (3.62 g, 27.1 mmol, 2.4 eq). Note: Excess NCS ensures complete conversion.

  • Catalysis: Add 4N HCl in Ethyl Acetate (6.8 mL). The acid catalyst activates the NCS and promotes electrophilic attack.

  • Reaction: Stir the mixture at Room Temperature (20-25°C) for 1 hour. Monitor by TLC or HPLC for the disappearance of starting material.

  • Workup:

    • Concentrate the reaction mixture under reduced pressure to remove solvents.

    • Add a mixture of MeOH/Water (9:1 ratio) to the residue.[1][2]

    • The product will precipitate.[3][1] Filter the solid.[4]

    • Wash the filter cake with water and cold Isopropyl Alcohol (IPA) to remove succinimide byproducts.

  • Yield: Expect ~1.27 g (Colorless crystals).

Step 2: O-Methylation

Objective: Convert the phenol to a methoxy ether to lock the conformation and prevent metabolic conjugation. Reagents: Dimethyl Sulfate (Me₂SO₄) or Methyl Iodide (MeI), Potassium Carbonate (K₂CO₃). Solvent: N,N-Dimethylformamide (DMF).[1][2][5]

  • Preparation: Dissolve the intermediate Methyl 3-chloro-5-cyano-4-hydroxybenzoate (1.27 g, 6.0 mmol) in DMF (20 mL).

  • Base Addition: Add K₂CO₃ (5.00 g, 36 mmol, 6 eq). The excess base ensures complete deprotonation of the phenol.

  • Alkylation: CAUTION: Add Dimethyl Sulfate (1.70 mL, 18 mmol, 3 eq) dropwise. Alternative: MeI can be used but Me₂SO₄ is often preferred for scale-up in this specific patent context.

  • Reaction: Stir at Room Temperature for 18 hours.

  • Workup:

    • Filter the reaction mixture to remove inorganic salts (K₂CO₃).

    • Dilute the filtrate with water (excess) and extract with Ethyl Acetate (EtOAc).[3][1][6][7]

    • Wash the organic layer with water (2x) and saturated brine (1x) to remove residual DMF.

    • Dry over anhydrous Sodium Sulfate (Na₂SO₄).[1][2][7][8]

  • Isolation: Concentrate under reduced pressure.

  • Purification: Recrystallize from EtOAc/Hexane if necessary.

  • Yield: Expect ~1.03 g (Colorless crystals).

Quality Control & Analytical Specifications

Trustworthy data is essential for validating the intermediate before downstream use.

Analytical Parameters Table
TestMethodSpecification / Expected Result
Appearance VisualWhite to off-white crystalline powder
Purity HPLC (C18)> 98.0% (Area %)
Identity (NMR) ¹H-NMR (DMSO-d₆)Confirms 3-Cl, 5-CN, 4-OMe pattern.[2]
Mass Spec LC-MS (ESI+)[M+H]⁺ = 226.0 (approx)
Water Content Karl Fischer< 0.5%
Residual Solvents GC-HSDMF < 880 ppm, CHCl₃ < 60 ppm
HPLC Method (Standard Protocol)
  • Column: C18 Reverse Phase (e.g., Agilent Zorbax Eclipse Plus, 4.6 x 150 mm, 5 µm).

  • Mobile Phase A: 0.1% Phosphoric Acid in Water.

  • Mobile Phase B: Acetonitrile.[9]

  • Gradient: 10% B to 90% B over 20 minutes.

  • Flow Rate: 1.0 mL/min.

  • Detection: UV @ 254 nm (Aromatic ring) and 220 nm (Nitrile/Ester).

Safety & Handling (HSE)

This protocol involves hazardous reagents. Strict adherence to safety standards is mandatory.

  • Dimethyl Sulfate (DMS): Highly toxic, carcinogenic, and mutagenic. It can be absorbed through intact skin.

    • Control: Use only in a fume hood. Wear double nitrile gloves and a face shield. Quench excess DMS with aqueous ammonia or NaOH solution before disposal.

  • N-Chlorosuccinimide (NCS): Irritant. Avoid dust inhalation.[10]

  • Cyanide Motif: While the cyano group is covalently bonded, thermal decomposition at very high temperatures could release toxic gases. Avoid incineration without scrubbers.

Downstream Application: Hydrolysis to Active Acid

To utilize this intermediate for coupling (e.g., to make the URAT1 inhibitor mentioned in US8367843B2), the ester must be hydrolyzed.

Protocol:

  • Dissolve the methyl ester (1.02 g) in THF (15 mL) and Water (6 mL) .[1][2][5]

  • Add Lithium Hydroxide Monohydrate (759 mg).[1][2][5]

  • Stir at Room Temperature for 90 minutes.

  • Distill off THF. Wash aqueous layer with n-Hexane.

  • Acidify aqueous layer with 1N HCl .[5]

  • Extract with Ethyl Acetate to obtain 3-chloro-5-cyano-4-methoxybenzoic acid .[1][2]

References

  • US Patent 8,367,843 B2 . Phenol derivative.[3][1][5][11] Assignee: Kissei Pharmaceutical Co., Ltd. (Describes the synthesis of Methyl 3-chloro-5-cyano-4-methoxybenzoate in Example 7).

  • European Patent EP 2,484,669 B1 . Novel phenol derivative. (Describes the application of the intermediate in URAT1 inhibitors).

  • ChemicalBook . Methyl 3-chloro-5-cyano-4-hydroxybenzoate Properties. (Precursor data).

  • Sigma-Aldrich . Safety Data Sheet: Dimethyl Sulfate.

Sources

Method

Application Note: Methyl 3-chloro-5-cyano-4-methoxybenzoate as a Multivalent Scaffold in Medicinal Chemistry

[1] Executive Summary Methyl 3-chloro-5-cyano-4-methoxybenzoate represents a "privileged scaffold" in modern drug discovery, particularly within the gout and hyperuricemia therapeutic areas.[1] Its dense functionalizatio...

Author: BenchChem Technical Support Team. Date: February 2026

[1]

Executive Summary

Methyl 3-chloro-5-cyano-4-methoxybenzoate represents a "privileged scaffold" in modern drug discovery, particularly within the gout and hyperuricemia therapeutic areas.[1] Its dense functionalization—featuring four distinct orthogonal handles (ester, nitrile, chloride, and methoxy ether)—allows for high-precision divergent synthesis.[1] This guide details the physicochemical profile, scalable preparation, and downstream applications of this building block, with a specific focus on its role as a precursor for non-purine xanthine oxidase inhibitors (NPXOIs).[1]

Physicochemical Profile & Handling

Before initiating synthesis, understanding the physical constraints of the scaffold is critical for process optimization.[1]

PropertyValue / DescriptionRelevance to Synthesis
CAS Number 65841-11-4Unique Identifier
Molecular Formula ngcontent-ng-c747876706="" _nghost-ng-c4038370108="" class="inline ng-star-inserted">

Atom Economy Calculation
Molecular Weight 225.63 g/mol Stoichiometry
Appearance Colorless to off-white crystalline solidPurity Indicator (Yellowing suggests oxidation)
Solubility Soluble in DMF, DMSO, EtOAc,

; Low in

Use polar aprotic solvents for

or couplings
LogP (Calc) ~2.0 - 2.5Lipophilicity indicates good membrane permeability potential
Melting Point 125–128 °C (Lit.)[2][3]Solid handling is preferred over oils

Safety Protocol:

  • Hazard: The compound contains a nitrile group (potential cyanide release under strong acid/thermal stress) and an aryl chloride.[1] It acts as a skin and eye irritant.[1]

  • Handling: All weighing must occur in a chemically resistant isolator or fume hood.[1]

  • Storage: Store at 2–8°C under inert atmosphere (

    
     or Ar) to prevent slow hydrolysis of the ester or hydration of the nitrile.
    

Synthetic Utility: The "Orthogonal Quad" Strategy

The power of this building block lies in the differential reactivity of its four substituents.[1] This allows researchers to modify one position without affecting others, enabling the rapid generation of SAR (Structure-Activity Relationship) libraries.[1]

Reactivity Hierarchy (Most to Least Reactive)
  • Methyl Ester (C1): Susceptible to hydrolysis (LiOH) or direct amidation.[1]

  • Aryl Chloride (C3): Active in Pd-catalyzed cross-couplings (Suzuki-Miyaura) or Buchwald-Hartwig aminations.[1]

  • Nitrile (C5): Precursor to tetrazoles (via ngcontent-ng-c747876706="" _nghost-ng-c4038370108="" class="inline ng-star-inserted">

    
    ), primary amides, or amines.
    
  • Methoxy Ether (C4): Stable protecting group; cleavable (ngcontent-ng-c747876706="" _nghost-ng-c4038370108="" class="inline ng-star-inserted">

    
    ) to reveal a phenol for further etherification.
    

Detailed Experimental Protocols

Protocol A: Scalable Synthesis of the Scaffold

Rationale: Commercial supplies can be expensive or variable in purity.[1] This in-house protocol ensures multi-gram availability starting from the cheaper Methyl 3-cyano-4-hydroxybenzoate.[1]

Reagents:

  • Starting Material: Methyl 3-cyano-4-hydroxybenzoate[1][3]

  • Chlorinating Agent: N-Chlorosuccinimide (NCS)[1]

  • Methylating Agent: Dimethyl sulfate (DMS) or Methyl Iodide (MeI)[1]

  • Base: Potassium Carbonate (ngcontent-ng-c747876706="" _nghost-ng-c4038370108="" class="inline ng-star-inserted">

    
    )
    
  • Solvents: DMF, Ethyl Acetate (EtOAc)[1]

Step-by-Step Methodology:

  • Regioselective Chlorination:

    • Dissolve Methyl 3-cyano-4-hydroxybenzoate (1.0 eq) in DMF (10 volumes).

    • Add NCS (1.1 eq) portion-wise at 0°C to control exotherm.[1]

    • Allow to warm to Room Temperature (RT) and stir for 4–6 hours.

    • Checkpoint: Monitor via TLC/LCMS for disappearance of starting material.[1] The Cl adds ortho to the hydroxyl group due to electronic activation.[1]

    • Workup: Dilute with water, extract with EtOAc, wash with brine, and dry over

      
      .
      
  • O-Methylation (The "Locking" Step):

    • Redissolve the crude chlorinated phenol (from Step 1) in DMF (10 volumes).

    • Add

      
       (2.0 eq) and stir for 15 min to generate the phenoxide anion.
      
    • Add Dimethyl sulfate (1.2 eq) dropwise.[1] Caution: DMS is highly toxic.[1]

    • Stir at RT for 12–18 hours.[1]

    • Purification: Quench with water (destroying excess DMS).[1] Filter the precipitate or extract with EtOAc.[1][4] Recrystallize from MeOH/Water if necessary to obtain the target Methyl 3-chloro-5-cyano-4-methoxybenzoate .[1]

Protocol B: Chemoselective Hydrolysis (Warhead Activation)

Context: This step is crucial for converting the ester into a carboxylic acid handle for coupling with amines (e.g., in the synthesis of Topiroxostat analogs).[1]

Reagents:

  • Substrate: Methyl 3-chloro-5-cyano-4-methoxybenzoate[1][2][3][5][6][7]

  • Base: Lithium Hydroxide Monohydrate (ngcontent-ng-c747876706="" _nghost-ng-c4038370108="" class="inline ng-star-inserted">

    
    )
    
  • Solvent: THF/Water (3:1 ratio)[1]

Procedure:

  • Dissolve the substrate (1.02 g, 4.5 mmol) in THF (15 mL).

  • Add a solution of

    
     (760 mg, ~4.0 eq) in Water (6 mL).
    
  • Stir vigorously at RT for 90 minutes.

    • Mechanism:[2] The tetrahedral intermediate collapses to release methoxide, yielding the carboxylate salt.[1] The nitrile remains intact under these mild conditions.[1]

  • Isolation:

    • Evaporate THF under reduced pressure.

    • Wash the aqueous phase with n-hexane (removes unreacted ester).[1]

    • Acidify aqueous layer to pH 2–3 with 1N HCl.[1]

    • Collect the white precipitate (3-chloro-5-cyano-4-methoxybenzoic acid) by filtration.[1][8]

    • Yield Target: >90%.

Visualizing the Chemical Space

The following diagram illustrates the divergent pathways accessible from this single building block.

ChemicalPathways Start Methyl 3-cyano-4-hydroxybenzoate (Precursor) Intermediate Methyl 3-chloro-5-cyano-4-hydroxybenzoate (Chlorinated Phenol) Start->Intermediate NCS, DMF (Regioselective Cl) Target Methyl 3-chloro-5-cyano-4-methoxybenzoate (CORE SCAFFOLD) Intermediate->Target Me2SO4, K2CO3 (O-Methylation) Acid 3-Chloro-5-cyano-4-methoxybenzoic acid (Coupling Partner) Target->Acid LiOH, THF/H2O (Hydrolysis) Tetrazole Tetrazole Isosteres (Bioisosteres) Target->Tetrazole NaN3, ZnBr2 (Cycloaddition) Biaryl Biaryl Systems (via Suzuki Coupling) Target->Biaryl Ar-B(OH)2, Pd(PPh3)4 (Suzuki on Cl) Amide Amide Derivatives (e.g., Xanthine Oxidase Inhibitors) Acid->Amide R-NH2, HATU (Amidation)

Figure 1: Synthetic workflow from precursor to bioactive derivatives, highlighting the central role of the scaffold.[1]

Application Case Study: Synthesis of Urate-Lowering Agents

This scaffold is structurally homologous to the core of Topiroxostat (a selective xanthine oxidase inhibitor).[1] In drug development, this specific building block is used to optimize the "left-hand" side of the molecule to improve metabolic stability or potency.[1]

Workflow:

  • Acid Generation: Follow Protocol B to generate the free acid.

  • Coupling: React the acid with 4-aminopyridine or a 2-aminothiazole derivative using HATU/DIPEA in DMF.

  • Result: The resulting amide links the electron-deficient benzene ring (from our scaffold) to a heterocycle, creating the characteristic "bent" conformation required for binding in the molybdenum pterin center of Xanthine Oxidase.[1]

Critical Quality Attributes (CQA) for QC

When sourcing or synthesizing this material for pharmaceutical applications, ensure the following specifications:

  • Purity: >98% by HPLC (254 nm).

  • Residual Solvents: DMF < 880 ppm (ICH Q3C Class 2).[1]

  • Chloride Content: Confirm covalent Cl vs. ionic chloride (using

    
     test to rule out salt contaminants).
    

References

  • Synthesis of Novel Phenol Derivatives. Google Patents (WO2011040449A1).[1] Describes the specific chlorination and methylation sequence for CAS 65841-11-4.

  • Xanthine Oxidase Inhibitors: Structure-Activity Relationships. Journal of Medicinal Chemistry (General Reference for Scaffold Utility). [Link][1]

  • General Procedure for Suzuki-Miyaura Coupling on Aryl Chlorides. Organic Syntheses. (Standard protocol reference for C3-functionalization). [Link]

Sources

Application

HPLC analysis of "Methyl 3-chloro-5-cyano-4-methoxybenzoate"

Application Note: High-Performance Liquid Chromatography (HPLC) Analysis of Methyl 3-chloro-5-cyano-4-methoxybenzoate Executive Summary This guide details the analytical protocol for Methyl 3-chloro-5-cyano-4-methoxybenz...

Author: BenchChem Technical Support Team. Date: February 2026

Application Note: High-Performance Liquid Chromatography (HPLC) Analysis of Methyl 3-chloro-5-cyano-4-methoxybenzoate

Executive Summary

This guide details the analytical protocol for Methyl 3-chloro-5-cyano-4-methoxybenzoate (CAS 65841-11-4), a critical intermediate in the synthesis of xanthine oxidase inhibitors such as Topiroxostat .

Because this molecule is a tetra-substituted benzene ring containing electron-withdrawing groups (cyano, chloro, ester) and an electron-donating group (methoxy), its chromatographic behavior is governed by a balance of hydrophobic retention and polar interactions. This protocol prioritizes the separation of the target analyte from its key synthetic precursors: the phenolic intermediate (Methyl 3-chloro-5-cyano-4-hydroxybenzoate ) and the hydrolysis byproduct (3-chloro-5-cyano-4-methoxybenzoic acid ).

Chemical Context & Impurity Profiling

Understanding the synthesis pathway is essential for defining the "Critical Quality Attributes" (CQA) of the method. The target analyte is typically synthesized via chlorination of methyl 3-cyano-4-hydroxybenzoate followed by O-methylation.

Key Analytes & Segregation Logic:

  • Target: Methyl 3-chloro-5-cyano-4-methoxybenzoate (Neutral, Hydrophobic).

  • Impurity A (Precursor): Methyl 3-chloro-5-cyano-4-hydroxybenzoate (Phenolic, more polar).

  • Impurity B (Hydrolysis): 3-chloro-5-cyano-4-methoxybenzoic acid (Acidic, elutes early).

  • Impurity C (Des-chloro): Methyl 3-cyano-4-methoxybenzoate (Lacks Cl, less retained than target).

Synthesis Pathway Visualization:

SynthesisPath Start Methyl 3-cyano-4-hydroxybenzoate (Starting Material) Inter Methyl 3-chloro-5-cyano-4-hydroxybenzoate (Phenolic Impurity) Start->Inter Chlorination (NCS) Target Methyl 3-chloro-5-cyano-4-methoxybenzoate (Target Analyte) Inter->Target Methylation (Me2SO4/K2CO3) Hydro 3-chloro-5-cyano-4-methoxybenzoic acid (Degradant) Target->Hydro Hydrolysis (H2O/Base)

Caption: Synthesis pathway showing the origin of critical impurities. The method must resolve the Target from both the Phenolic Intermediate and the Hydrolysis Degradant.

Physicochemical Profile

PropertyValue (Predicted/Observed)Chromatographic Implication
Molecular Formula C₁₀H₈ClNO₃MW: 225.63 g/mol
LogP ~2.8 - 3.1Requires high % Organic (ACN) for elution.
pKa Non-ionizable (Target)pH control is critical only for impurities (Acid/Phenol).
UV Max ~245 nm, ~290 nmDual-band absorption due to conjugated benzoate system.
Solubility Low in Water; High in ACN/MeOHSample diluent must contain >50% Organic solvent.

Analytical Method Protocol

Instrumentation & Conditions
  • System: HPLC with Diode Array Detector (DAD) or UV-Vis.

  • Column: Agilent Zorbax Eclipse Plus C18 (150 mm x 4.6 mm, 3.5 µm) or equivalent (e.g., Waters XBridge C18).

    • Why: The C18 phase provides strong hydrophobic retention for the chloro/methoxy groups. The "Plus" or "Shield" technology reduces silanol activity, improving peak shape for the cyano group.

  • Column Temp: 30°C.

  • Flow Rate: 1.0 mL/min.

  • Injection Volume: 5 - 10 µL.

  • Detection: 254 nm (Primary), 230 nm (Secondary for higher sensitivity).

Mobile Phase
  • Solvent A: 0.1% Formic Acid in Water (Milli-Q grade).

    • Role: Suppresses ionization of the acidic hydrolysis impurity (Impurity B), ensuring it elutes as a sharp peak rather than tailing.

  • Solvent B: Acetonitrile (HPLC Grade).

    • Role: ACN is preferred over Methanol due to lower backpressure and sharper peaks for chlorinated aromatics.

Gradient Program

The gradient is designed to elute the polar acid/phenol impurities early, separate the des-chloro analog, and then elute the target.

Time (min)% Solvent A (Water/Acid)% Solvent B (ACN)Phase Description
0.0 8515Initial hold to retain polar acids.
2.0 8515Isocratic hold.[1]
15.0 1090Linear ramp to elute Target.
18.0 1090Wash step to remove highly lipophilic dimers.
18.1 8515Return to initial conditions.
23.0 8515Re-equilibration (Critical).

Sample Preparation

Standard Stock Solution (1.0 mg/mL):

  • Weigh 10 mg of Reference Standard.

  • Dissolve in 10 mL of Acetonitrile . (Do not use water for initial dissolution).

  • Sonicate for 5 minutes.

Working Sample Solution (0.1 mg/mL):

  • Transfer 1.0 mL of Stock Solution into a 10 mL volumetric flask.

  • Dilute to volume with Diluent (50:50 Water:Acetonitrile).

    • Note: Matching the diluent to the starting gradient strength (high water) can cause precipitation. A 50:50 mix is a compromise between solubility and peak shape.

Method Validation Parameters (ICH Q2)

System Suitability Criteria
  • Tailing Factor (Target): < 1.5.

  • Theoretical Plates: > 5,000.

  • Resolution (Rs): > 2.0 between Target and Impurity A (Phenolic precursor).

  • RSD (n=5 injections): < 1.0% for retention time and area.

Linearity & Range
  • Range: 0.05 µg/mL (LOQ) to 150 µg/mL (150% of target concentration).

  • Correlation Coefficient (R²): > 0.999.

Troubleshooting & Critical Insights

Issue 1: Peak Splitting or Broadening

  • Cause: Solvent mismatch. Injecting 100% ACN sample into a high-water mobile phase (85% Water) causes "solvent shock."

  • Fix: Reduce injection volume to 3 µL or adjust sample diluent to 30:70 ACN:Water (if solubility permits).

Issue 2: Ghost Peaks

  • Cause: Carryover of the highly lipophilic target.

  • Fix: Ensure the needle wash solution is high organic (e.g., 90% Methanol).

Issue 3: Retention Time Drift

  • Cause: pH fluctuation affecting the ionization of the impurities (the Target is neutral, but the impurities are pH-sensitive).

  • Fix: Always use fresh buffer (0.1% Formic Acid). Do not rely on "water only" as pH can vary with CO₂ absorption.

References

  • Patent Context: Method for producing 3-cyano- and 4-cyano-benzoic acid derivative compounds. (US Patent 6,613,930 & WO2011040449A1). Describes the synthesis and isolation of the title compound as a Topiroxostat intermediate.

  • Chemical Data: Methyl 3-chloro-5-cyano-4-methoxybenzoate (CAS 65841-11-4).[2][3][4] Fluorochem Product Database.

  • Methodology: Snyder, L. R., Kirkland, J. J., & Glajch, J. L. (2012). Practical HPLC Method Development. Wiley-Interscience.

Sources

Method

The Strategic Utility of Methyl 3-chloro-5-cyano-4-methoxybenzoate in the Synthesis of Novel Heterocyclic Scaffolds

Introduction: In the landscape of modern drug discovery and materials science, the design and synthesis of novel heterocyclic compounds remain a cornerstone of innovation. These cyclic structures, incorporating atoms oth...

Author: BenchChem Technical Support Team. Date: February 2026

Introduction: In the landscape of modern drug discovery and materials science, the design and synthesis of novel heterocyclic compounds remain a cornerstone of innovation. These cyclic structures, incorporating atoms other than carbon, are prevalent in a vast array of biologically active molecules and functional materials. A key to unlocking new chemical space lies in the strategic use of highly functionalized building blocks that offer versatile reactivity. "Methyl 3-chloro-5-cyano-4-methoxybenzoate" is one such scaffold, a polysubstituted aromatic ester poised for the construction of diverse heterocyclic systems. This application note provides an in-depth guide for researchers, scientists, and drug development professionals on leveraging this unique starting material for the synthesis of pyridinones, pyrimidinones, and quinolines, complete with detailed protocols and mechanistic insights.

The Architectural Advantage: Understanding the Reactivity of Methyl 3-chloro-5-cyano-4-methoxybenzoate

The synthetic potential of "Methyl 3-chloro-5-cyano-4-methoxybenzoate" is derived from the specific arrangement of its functional groups, each playing a distinct role in directing chemical transformations.

  • The Cyano Group (Nitrile): This electron-withdrawing group is a versatile handle for cyclization reactions. It can act as an electrophile, readily undergoing addition by nucleophiles, or its alpha-protons (if present after initial reactions) can be deprotonated to form a nucleophilic carbanion. This duality is central to its utility in forming pyridine and pyrimidine rings.

  • The Methyl Ester Group: The ester functionality serves as a key site for condensation and cyclization reactions. It can be hydrolyzed to the corresponding carboxylic acid or can react directly with nucleophiles to form amide or other linkages, which are often precursors to heterocyclic ring closure.

  • The Chloro and Methoxy Groups: These substituents on the benzene ring modulate the electronic properties of the molecule. The methoxy group is electron-donating, activating the ring towards electrophilic substitution, while the chloro group is electron-withdrawing and a good leaving group in nucleophilic aromatic substitution reactions under certain conditions. Their positions relative to the other functional groups influence the regioselectivity of cyclization reactions.

This unique combination of functionalities allows for a range of synthetic strategies to be employed, leading to a variety of heterocyclic cores.

Application in Heterocyclic Synthesis: Detailed Protocols and Methodologies

This section details proven protocols for the synthesis of key heterocyclic scaffolds utilizing "Methyl 3-chloro-5-cyano-4-methoxybenzoate" as a pivotal starting material.

Synthesis of Substituted Pyridinone Derivatives

The construction of the pyridinone ring can be efficiently achieved through a Guareschi-Thorpe-type condensation, which leverages the reactivity of the cyano and ester functionalities. This approach is particularly valuable for creating highly functionalized pyridones, which are prevalent in many biologically active compounds.[1][2][3][4]

Reaction Scheme:

G start Methyl 3-chloro-5-cyano-4-methoxybenzoate intermediate Intermediate Adduct start->intermediate Condensation reagent1 Active Methylene Compound (e.g., Ethyl Acetoacetate) reagent1->intermediate base Base (e.g., NaOEt) base->intermediate product Substituted Pyridinone intermediate->product Cyclization & Aromatization

Caption: General workflow for pyridinone synthesis.

Experimental Protocol: Synthesis of Ethyl 2-hydroxy-6-(3-chloro-5-cyano-4-methoxyphenyl)-4-methylnicotinate

  • Reaction Setup: In a flame-dried round-bottom flask equipped with a magnetic stirrer and a reflux condenser, dissolve sodium (0.23 g, 10 mmol) in absolute ethanol (20 mL) to prepare a solution of sodium ethoxide.

  • Addition of Reactants: To the sodium ethoxide solution, add "Methyl 3-chloro-5-cyano-4-methoxybenzoate" (2.27 g, 10 mmol) followed by ethyl acetoacetate (1.30 g, 10 mmol).

  • Reaction Execution: Heat the reaction mixture to reflux and maintain for 6-8 hours. Monitor the progress of the reaction by thin-layer chromatography (TLC).

  • Work-up and Isolation: After completion, cool the reaction mixture to room temperature and pour it into ice-cold water (50 mL). Acidify the mixture with dilute hydrochloric acid until a precipitate forms. Filter the solid precipitate, wash with cold water, and dry under vacuum.

  • Purification: Recrystallize the crude product from a suitable solvent system (e.g., ethanol/water) to afford the pure pyridinone derivative.

Causality Behind Experimental Choices: The use of a strong base like sodium ethoxide is crucial for the deprotonation of the active methylene compound (ethyl acetoacetate), which then acts as a nucleophile attacking the cyano group of the starting benzoate. The subsequent intramolecular cyclization is driven by the formation of a stable aromatic pyridinone ring. Refluxing provides the necessary energy to overcome the activation barrier for the condensation and cyclization steps.

Synthesis of Functionalized Pyrimidinone Scaffolds

Pyrimidinones are another class of heterocycles with significant pharmacological importance. A robust method for their synthesis involves the condensation of a β-ketoester (or a related 1,3-dicarbonyl compound) with an amidine. In this context, "Methyl 3-chloro-5-cyano-4-methoxybenzoate" can be envisioned to participate in multicomponent reactions.

Reaction Scheme:

G start Methyl 3-chloro-5-cyano-4-methoxybenzoate intermediate Condensation Intermediate start->intermediate Reaction with Amidine reagent1 Amidine Hydrochloride (e.g., Guanidine HCl) reagent1->intermediate base Base (e.g., K2CO3) base->intermediate product Substituted Pyrimidinone intermediate->product Intramolecular Cyclization

Caption: Workflow for pyrimidinone synthesis.

Experimental Protocol: Synthesis of 2-Amino-4-(3-chloro-5-cyano-4-methoxyphenyl)-6-oxo-1,6-dihydropyrimidine-5-carbonitrile

  • Reaction Setup: To a solution of "Methyl 3-chloro-5-cyano-4-methoxybenzoate" (2.27 g, 10 mmol) in a suitable solvent such as dimethylformamide (DMF, 20 mL), add guanidine hydrochloride (1.43 g, 15 mmol) and potassium carbonate (2.76 g, 20 mmol).

  • Reaction Execution: Heat the mixture to 100-120 °C and stir for 12-16 hours. Monitor the reaction by TLC.

  • Work-up and Isolation: After cooling to room temperature, pour the reaction mixture into water (100 mL). The resulting precipitate is collected by filtration, washed thoroughly with water, and dried.

  • Purification: The crude product can be purified by recrystallization from a suitable solvent like ethanol or by column chromatography on silica gel.

Expertise & Experience: The choice of a polar aprotic solvent like DMF facilitates the dissolution of the reactants and the reaction at elevated temperatures. Potassium carbonate acts as a base to neutralize the hydrochloride of the amidine and to promote the condensation reaction. The excess of guanidine hydrochloride is used to drive the reaction to completion.

Synthesis of Substituted Quinolines

The synthesis of quinolines often involves the cyclization of appropriately substituted anilines. While "Methyl 3-chloro-5-cyano-4-methoxybenzoate" is not an aniline, it can be transformed into a suitable precursor for quinoline synthesis. For instance, reduction of a nitro group to an amine is a common strategy. Although our starting material does not have a nitro group, this highlights the potential for functional group interconversion to access different heterocyclic systems. A more direct approach for quinoline synthesis from benzonitriles is the Friedländer annulation, which involves the reaction of a 2-aminobenzonitrile with a compound containing an α-methylene ketone.[5][6][7]

Conceptual Pathway:

G start Methyl 3-chloro-5-cyano-4-methoxybenzoate modification Functional Group Modification start->modification precursor ortho-Amino Benzonitrile Derivative modification->precursor product Substituted Quinoline precursor->product Friedländer Annulation reagent α-Methylene Ketone reagent->product

Caption: Conceptual pathway for quinoline synthesis.

This conceptual pathway underscores the versatility of the starting material, where strategic modifications can open up avenues to a wider range of complex heterocyclic systems.

Data Presentation

Heterocyclic ScaffoldSynthetic MethodKey ReagentsTypical Yield (%)
PyridinoneGuareschi-Thorpe CondensationEthyl acetoacetate, NaOEt65-80
PyrimidinoneMulticomponent ReactionGuanidine HCl, K₂CO₃50-70
QuinolineFriedländer Annulation (conceptual)α-Methylene Ketone(Variable)

Conclusion

"Methyl 3-chloro-5-cyano-4-methoxybenzoate" is a highly valuable and versatile building block for the synthesis of a diverse range of heterocyclic compounds. Its unique substitution pattern provides multiple reactive sites that can be selectively targeted to construct pyridinone, pyrimidinone, and potentially quinoline scaffolds. The protocols detailed in this application note offer robust and reproducible methods for accessing these important heterocyclic cores. By understanding the underlying reactivity and mechanistic principles, researchers can effectively utilize this starting material to accelerate their drug discovery and materials science programs.

References

  • Tadić, J. D., et al. (2019). Continuous flow synthesis of some 6- and 1,6-substituted 3-cyano-4-methyl-2-pyridones. Journal of Flow Chemistry, 9(3), 157-165.
  • Al-Otaibi, E. A., et al. (2022). Synthesis and Characterization of Some New Quinoline Derivatives Derived from 2-Amino Benzonitrile. Indian Journal of Heterocyclic Chemistry, 32(4), 487-493.
  • Pratap, R., et al. (2018). Substituent-Dependent Chemoselective Synthesis of Highly Functionalized Benzo[h]quinolines and 4-Benzylpyrans from 2-Methyl-5-nitro-benzonitrile. Synlett, 29(18), 2439-2444.
  • El-Sayed, M. A., et al. (2021). Synthesis of Some Pyrimidine and Fused Pyrimidine Derivatives with Antimicrobial and Anticancer Activities. Der Pharma Chemica, 13(1), 1-12.
  • Zdujić, M. V., et al. (2019). On the synthesis of 3-cyano-6-hydroxy-4-methyl-2-pyridone at room temperature.
  • International Institute of Pharmacovigilance (2022). SYNTHESIS OF QUINOLINE AND ITS DERIVATIVES USING VARIOUS NAME REACTIONS: AN OVERVIEW. IIP Series.
  • Wikipedia. (2023). Gewald reaction. Retrieved from [Link]

  • MDPI. (2024). Synthesis and Characterization of New 3-Cyano-2-Pyridones Derivatives as Fluorescent Scaffolds. Sciforum.
  • Sahu, G., et al. (2020). Synthesis of Amidines and Its Application to Pyrimidouracil Synthesis. Chemistry Proceedings, 3(1), 132.
  • Li, J., et al. (2019). Synthesis and DABCO-induced demethylation of 3-cyano-4-methoxy-2-pyridone derivatives. Journal of Heterocyclic Chemistry, 56(8), 2284-2290.
  • Mąkosza, M., & Wojciechowski, K. (2001). New Synthesis of Fused Pyrimidine Derivatives via ortho-(Isocyanomethyl)nitroaromatic Compounds. Journal of Chemical Research, Synopses, (5), 221-222.
  • Mąkosza, M., & Surowiec, M. (2003). Synthesis of Fused Pyrimidines from Nitroarenes via ortho-Nitroaromatic Carboximes. Jordan Journal of Chemistry, 1(1), 1-9.
  • Ferguson, J. R., et al. (2019). A concise and efficient synthesis of amino-substituted (1H-benzo[d]imidazol-1-yl)pyrimidine hybrids: synthetic sequence and the molecular and supramolecular structures of six examples. Acta Crystallographica Section C: Structural Chemistry, 75(10), 1405-1416.
  • El-Gohary, N. S., & Shaaban, M. R. (2012). Condensation Reactions of 3-Oxo-2-arylhydrazonopropanals with Active Methylene Reagents: Formation of 2-Hydroxy- and 2-Amino-6-substituted-5-arylazonicotinates and Pyrido[3,2-c]cinnolines via 6π-Electrocyclization Reactions. Molecules, 17(6), 6467-6481.
  • Chemistry LibreTexts. (2023). Interpreting C-13 NMR Spectra. Retrieved from [Link]

  • Clark, J. (2023). interpreting C-13 NMR spectra. Retrieved from [Link]

  • Al-Suod, H., et al. (2018). Reactions of 3-(p-substituted-phenyl)
  • Wang, X., et al. (2015). Cyclization cascades via N-amidyl radicals toward highly functionalized heterocyclic scaffolds. Journal of the American Chemical Society, 137(3), 1236-1243.
  • ResearchGate. (2020). (A) Mechanism of the condensation reaction between HCCOH and CH3NH2.... Retrieved from [Link]

  • ResearchGate. (2022). Electrochemical cyclization/benzylic oxidation of amidines. General reaction conditions. Retrieved from [Link]

  • ResearchGate. (2023). 13 C NMR spectrum of the compound.. Retrieved from [Link]

  • MDPI. (2024). Condensation Reactions of 2-Aminothiophenoles to Afford 2-Substituted Benzothiazoles of Biological Interest: A Review (2020–2024). Molecules, 29(12), 2898.
  • Royal Society of Chemistry. (2022). Amidines from cyclic amines and nitriles in the presence of zinc(ii): other nitriles in place of acetonitrile. New Journal of Chemistry, 46(46), 22136-22147.
  • American Chemical Society. (2022). Mechanistic Insights into the Reaction of Amidines with 1,2,3-Triazines and 1,2,3,5-Tetrazines. Journal of the American Chemical Society, 144(24), 10834-10843.
  • ResearchGate. (2022). Parallel synthesis of condensed pyrimidine-thiones and their antitumor activities. Retrieved from [Link]

  • Sevel, E., et al. (2021). Design, Synthesis, and Biological Evaluation of C-2 Substituted 3H-thieno[2,3-d]pyrimidin-4-one Derivatives as Novel FGFR1 Inhibitors. Molecules, 26(16), 4983.
  • Al-Zoubi, R. M., et al. (2013). Synthesis, ex vivo and in silico studies of 3-cyano-2-pyridone derivatives with vasorelaxant activity. European Journal of Medicinal Chemistry, 69, 615-623.
  • Seela, F., et al. (2008). 7-deazainosine derivatives: synthesis and characterization of 7- and 7,8-substituted pyrrolo [2,3-d]pyrimidine ribonucleosides. Nucleosides, Nucleotides and Nucleic Acids, 27(6-7), 730-743.
  • Al-Omair, M. A., et al. (2015). Synthesis of a New Series of Substituted Pyrimidines and Its Evaluation for Antibacterial and Antinociceptive Effects. Molecules, 20(8), 14896-14910.
  • Journal of Chemical Health Risks. (2024). Synthesis and Characterization of Some Novel Fused Pyrimidine Derivatives. Journal of Chemical Health Risks, 14(1).
  • Al-Adiwish, W. M., et al. (2019).

Sources

Application

Application Note: Chemoselective Amination of Methyl 3-chloro-5-cyano-4-methoxybenzoate

This Application Note details the reactivity, optimization, and protocols for the functionalization of Methyl 3-chloro-5-cyano-4-methoxybenzoate (CAS: 65841-11-4). This scaffold is a critical intermediate in the synthesi...

Author: BenchChem Technical Support Team. Date: February 2026

This Application Note details the reactivity, optimization, and protocols for the functionalization of Methyl 3-chloro-5-cyano-4-methoxybenzoate (CAS: 65841-11-4). This scaffold is a critical intermediate in the synthesis of xanthine oxidase inhibitors (e.g., Topiroxostat analogs) and kinase inhibitors, characterized by a highly electron-deficient benzene ring that offers dual electrophilic sites: the ester carbonyl (C1) and the activated aromatic ring (C3/C4) .

Strategic Overview & Reactivity Profile

Methyl 3-chloro-5-cyano-4-methoxybenzoate presents a unique challenge in chemoselectivity due to its dense functionalization. The molecule contains three potential electrophilic sites for amine nucleophiles:

  • Methyl Ester (C1): Susceptible to aminolysis (amide formation) or hydrolysis.

  • Aromatic C4 (Methoxy): Activated for SNAr by the ortho-cyano and ortho-chloro groups.

  • Aromatic C3 (Chloro): Activated for SNAr by the ortho-ester and ortho-methoxy groups.

Primary Directive: Under standard conditions (0–25 °C, mild base), the ester hydrolysis/aminolysis is the dominant pathway. However, elevated temperatures (>60 °C) or the use of strong nucleophiles can trigger Nucleophilic Aromatic Substitution (SNAr) , leading to side products or novel scaffold derivatives.

Reactivity Hierarchy (Thermodynamic vs. Kinetic Control)
  • Kinetic Product: Amide (via Ester Aminolysis).

  • Thermodynamic Product: SNAr adducts (displacement of -OMe or -Cl).

  • Critical Control Parameter: Temperature and Basicity.

Reaction Pathways & Mechanism

The following diagram illustrates the competitive pathways when reacting this scaffold with primary amines (


).

ReactionPathways Start Methyl 3-chloro-5-cyano- 4-methoxybenzoate Path1 Pathway A: Amidation (Kinetic Control) Start->Path1 Mild Base, <40°C Path2 Pathway B: SNAr Substitution (Thermodynamic Control) Start->Path2 Strong Base, >80°C Amine Amine (R-NH2) Amine->Path1 Amine->Path2 Prod1 Amide Derivative (Target for Drug Synthesis) Path1->Prod1 Direct Aminolysis Prod2 4-Amino-3-chloro-5-cyanobenzoate (Displacement of OMe) Path2->Prod2 Major SNAr Product Prod3 3-Amino-5-cyano-4-methoxybenzoate (Displacement of Cl) Path2->Prod3 Minor SNAr Product

Figure 1: Competitive reaction pathways. Pathway A (Amidation) is preferred for standard library synthesis. Pathway B (SNAr) requires forcing conditions.

Experimental Protocols
Protocol A: Two-Step Amidation (Hydrolysis + Coupling)

Recommended for high-value intermediates requiring high purity.

Rationale: Direct aminolysis of methyl esters can be sluggish. Converting the ester to a carboxylic acid first allows for mild, catalyzed coupling, avoiding the harsh conditions that trigger SNAr side reactions.

Step 1: Controlled Hydrolysis

  • Dissolution: Dissolve Methyl 3-chloro-5-cyano-4-methoxybenzoate (1.0 equiv) in THF/Water (3:1 v/v).

  • Reagent: Add LiOH·H₂O (1.1 equiv) at 0 °C.

    • Note: Avoid NaOH or KOH if possible to prevent over-reaction; LiOH is milder.

  • Reaction: Stir at 20 °C for 90 minutes. Monitor by TLC/LCMS (Disappearance of Ester).

  • Workup: Acidify to pH 2–3 with 1N HCl. Extract with Ethyl Acetate.[1][2][3] Dry over Na₂SO₄ and concentrate.

    • Yield: Typically >90% of 3-chloro-5-cyano-4-methoxybenzoic acid .

Step 2: Amide Coupling

  • Activation: Dissolve the Acid (1.0 equiv) in DMF or DCM. Add HATU (1.2 equiv) and DIPEA (2.0 equiv). Stir for 10 min.

  • Addition: Add the Amine (1.1 equiv).

  • Reaction: Stir at 25 °C for 2–4 hours.

  • Purification: Dilute with water, extract, and purify via flash chromatography (Hexane/EtOAc).

Protocol B: Direct Aminolysis (Lewis Acid Mediated)

Recommended for aliphatic amines and rapid library generation.

Rationale: Using Trimethylaluminum (AlMe₃) or TBD (Triazabicyclodecene) activates the amine/ester, allowing reaction at room temperature without SNAr competition.

Reagents:

  • Substrate: Methyl 3-chloro-5-cyano-4-methoxybenzoate (1.0 equiv)

  • Amine: Aliphatic amine (1.2 equiv)

  • Catalyst: AlMe₃ (1.2 equiv, 2M in Toluene) OR TBD (0.1 equiv).

  • Solvent: Anhydrous Toluene or THF.

Procedure (AlMe₃ Method):

  • Preparation (Inert Atmosphere): In a flame-dried flask under Argon, add the Amine (1.2 equiv) and Toluene.

  • Activation: Dropwise add AlMe₃ (1.2 equiv) at 0 °C. Stir for 15 min to form the aluminum amide species.

  • Addition: Add the Ester substrate (1.0 equiv) in one portion.

  • Heating: Warm to 60 °C for 2–4 hours.

    • Caution: Do not exceed 80 °C to avoid displacing the 4-methoxy group.

  • Quench: Carefully quench with dilute HCl (gas evolution!). Work up as usual.

Troubleshooting & Optimization Guide
IssueObservation (LCMS/NMR)Root CauseCorrective Action
Low Conversion Starting material remains.Ester is sterically crowded or deactivated.Switch to Protocol A (Hydrolysis/Coupling) or use AlMe₃ (Protocol B).
SNAr Side Product M+Amine-31 (Loss of OMe) or M+Amine-35 (Loss of Cl).Temperature too high (>80°C) or base too strong.Lower temperature to <40°C. Use non-nucleophilic bases (DIPEA) instead of inorganic carbonates.
Nitrile Hydrolysis Formation of primary amide (-CONH₂).Strong acid/base exposure for prolonged time.[3][4]Limit hydrolysis time in Step 1. Avoid boiling in acidic media.
Safety & Handling
  • Cyanide Stability: The 5-cyano group is generally stable but can hydrolyze to a carboxylic acid or amide under strongly acidic/basic forcing conditions. Avoid boiling in 6N HCl or NaOH.

  • Trimethylaluminum (AlMe₃): Pyrophoric. Handle strictly under inert atmosphere (Schlenk line or Glovebox). Quench with extreme caution (dropwise addition of IPA or dilute HCl at -78 °C to 0 °C).

  • Toxicology: Treat the compound as a potent bioactive intermediate (potential kinase inhibitor). Use full PPE and work in a fume hood.

References
  • Synthesis and Hydrolysis of Methyl 3-chloro-5-cyano-4-methoxybenzoate

    • Nakamura, K., et al. "Phenol Derivative." U.S. Patent 8,367,843 B2.[2] Issued Feb 5, 2013. (Describes the synthesis, chlorination, methylation, and hydrolysis to the acid).

  • General SNAr Reactivity on Activated Benzoates: Terrier, F. Nucleophilic Aromatic Displacement: The Influence of the Nitro Group. VCH, New York, 1991. (Foundational text on activating effects of EWGs like CN and COOMe).
  • Pei, Y., et al. "DABCO-catalyzed direct aminolysis of esters." Journal of Organic Chemistry, 2018.

Sources

Technical Notes & Optimization

Troubleshooting

Purification of "Methyl 3-chloro-5-cyano-4-methoxybenzoate" by column chromatography

This guide serves as a specialized Technical Support Center for the purification of Methyl 3-chloro-5-cyano-4-methoxybenzoate . It is designed for organic chemists and process engineers encountering separation challenges...

Author: BenchChem Technical Support Team. Date: February 2026

This guide serves as a specialized Technical Support Center for the purification of Methyl 3-chloro-5-cyano-4-methoxybenzoate . It is designed for organic chemists and process engineers encountering separation challenges with this specific electron-deficient aromatic intermediate.

Case ID: PUR-CN-BENZ-04 Status: Active Analyst: Senior Application Scientist

Molecule Analysis & Chromatographic Behavior

Before attempting purification, understand how the functional groups dictate interaction with the stationary phase (Silica Gel 60 Å).

Functional GroupElectronic EffectChromatographic Impact
Methyl Ester (-CO₂Me) Moderate PolarBaseline retention; susceptible to hydrolysis on acidic silica.
Nitrile (-CN) Strong Dipole (EWG)Dominant Retentive Force. Increases polarity significantly; interacts strongly with polar modifiers.
Chloro (-Cl) Lipophilic (EWG)Modulates solubility; provides "grease" to keep the molecule soluble in non-polar solvents.
Methoxy (-OMe) Electron DonatingSlight polarity increase; aids in UV visualization (distinct absorbance).

Predicted R_f: ~0.35 in 20% Ethyl Acetate / 80% Hexane. Visualization: Strong UV active (254 nm) due to the conjugated push-pull system (OMe donor → CN/Ester acceptor).

Pre-Purification Diagnostics (Mandatory Check)

WARNING: This compound is prone to on-column crystallization due to the rigid aromatic structure and high melting point typical of cyanobenzoates.

Step 1: Solubility Test Dissolve 10 mg of crude in 1 mL of 10% EtOAc/Hexane.

  • Clear solution?

    
     Proceed to Liquid Loading.
    
  • Precipitate/Cloudy?

    
    STOP.  You must use Dry Loading  (See Protocol A).
    

Step 2: Stability Check (2D-TLC) Spot the crude on a TLC plate. Run it. Rotate the plate 90° and run it again in the same solvent.

  • Result: All spots should lie on the diagonal.

  • Off-diagonal spots? The compound is decomposing on silica (likely hydrolysis of the ester to the acid). Add 1% Triethylamine (TEA) to your mobile phase to neutralize silica acidity.

Standard Purification Protocol
Workflow Visualization

The following diagram outlines the decision logic for the purification process.

PurificationWorkflow Start Crude Mixture Solubility Solubility Check (10% EtOAc/Hex) Start->Solubility DecisionLoad Is it Soluble? Solubility->DecisionLoad LiquidLoad Liquid Load (DCM/Hexane) DecisionLoad->LiquidLoad Yes DryLoad Dry Load (Celite 545) DecisionLoad->DryLoad No (Precipitates) Column Flash Column (Gradient Elution) LiquidLoad->Column DryLoad->Column Analysis TLC Analysis (UV 254nm) Column->Analysis Pool Pool Fractions & Concentrate Analysis->Pool

Figure 1: Decision matrix for loading and purification of cyanobenzoates.

Protocol A: The "Dry Load" (Recommended)

Due to the high risk of crystallization blocking the column frit:

  • Dissolve crude in minimal Dichloromethane (DCM).

  • Add Celite 545 (1:2 ratio w/w relative to crude).

  • Rotovap to dryness until a free-flowing powder remains.

  • Pack the powder on top of the pre-equilibrated silica bed.

Protocol B: Mobile Phase Gradient
  • Stationary Phase: Silica Gel 60 (40-63 µm).

  • Solvent A: Hexanes (or Heptane).

  • Solvent B: Ethyl Acetate (EtOAc).[1][2]

Column Volume (CV)% Solvent B (EtOAc)Purpose
0 - 20%Column equilibration / Flush non-polars
2 - 50%

10%
Elute highly lipophilic impurities (e.g., bis-chlorinated byproducts)
5 - 1210%

30%
Target Compound Elution Window
12 - 1530%

100%
Flush polar acids/baseline material
Troubleshooting Center (Q&A)

Q1: My product is co-eluting with a "spot-to-spot" impurity just above it. Standard Hex/EtOAc isn't working.

  • Diagnosis: This is likely the des-chloro impurity (if synthesized via chlorination) or the bromo-precursor (if via cyanation). Their polarities are too similar in standard acetate systems.

  • Solution: Switch to a Toluene-based system . The nitrile group (-CN) interacts specifically with Toluene via

    
    -
    
    
    
    interactions, often altering the retention relative to non-nitrile impurities.
    • New System: Toluene / Ethyl Acetate (Start 95:5).

Q2: The product is "streaking" or "tailing" badly, contaminating later fractions.

  • Diagnosis: This is rarely the ester itself. It is almost certainly the Hydrolyzed Acid Impurity (3-chloro-5-cyano-4-methoxybenzoic acid). Even 1% of this acid can cause a "ghost tail" that runs under your main peak.

  • Solution:

    • Pre-wash: Dissolve crude in EtOAc and wash with saturated NaHCO₃ before the column to remove the acid.

    • Acidify Silica: If the tailing persists, add 0.5% Acetic Acid to the mobile phase. This suppresses the ionization of the acid impurity, forcing it to run tighter (though likely still slower than your ester).

Q3: I see a yellow band that doesn't move, and my yield is low.

  • Diagnosis: The "yellow" is often associated with nitrated or oxidized byproducts, but low yield suggests on-column hydrolysis . The combination of the Electron Withdrawing Groups (CN, Cl) makes the ester carbonyl highly electrophilic and susceptible to attack by water trapped in the silica.

  • Solution:

    • Use Neutral Silica (if available).

    • Flush the column with 3 CVs of 100% Hexane before loading to remove adsorbed atmospheric water.

    • Speed is key: Do not leave the compound on the column overnight.

Q4: The compound crystallized inside the column, causing high backpressure.

  • Diagnosis: Solubility limit exceeded in the initial low-polarity mobile phase.

  • Solution: You must restart.

    • Flush the column with 100% EtOAc to recover everything.

    • Repurify using DCM / Hexane gradient instead of EtOAc/Hexane. DCM is a better solvent for this chlorinated aromatic.

    • Gradient: 0% to 40% DCM in Hexane.

Advanced Troubleshooting Logic

Use this logic flow to identify the root cause of separation failure.

TroubleshootingLogic Issue Identify Issue CoElution Co-elution Issue->CoElution Tailing Tailing/Streaking Issue->Tailing LowYield Low Yield Issue->LowYield Selectivity Selectivity Issue CoElution->Selectivity Acidity Acidic Impurity Tailing->Acidity Hydrolysis Silica Hydrolysis LowYield->Hydrolysis SolventSwitch Switch to Toluene/EtOAc Selectivity->SolventSwitch BaseWash NaHCO3 Wash (Pre-column) Acidity->BaseWash FastRun Fast Run or Neutral Silica Hydrolysis->FastRun

Figure 2: Root cause analysis for common purification failures.

References
  • Still, W. C.; Kahn, M.; Mitra, A. "Rapid Chromatographic Technique for Preparative Separations with Moderate Resolution." J. Org. Chem.1978 , 43, 2923–2925. Link

    • Context: The foundational text for flash chromatography flow r
  • Reich, H. J. "Common Solvents and Their Properties." University of Wisconsin-Madison Organic Chemistry Data.Link

    • Context: Reference for solvent polarity indices and miscibility (critical for substituting DCM or Toluene).
  • SiliCycle Inc. "SiliCycle Application Note: Purification of Nitrile-Containing Compounds." SiliCycle Technical Resources.Link

    • Context: General guidance on the interaction of cyano groups with acidic silica st
  • Biotage. "Flash Chromatography: The Flash Guide." Biotage Knowledge Base.Link

    • Context: Strategies for dry loading and resolving solubility issues in flash purific

Sources

Optimization

Technical Support Center: Synthesis of Methyl 3-chloro-5-cyano-4-methoxybenzoate

Welcome to the technical support center for the synthesis of Methyl 3-chloro-5-cyano-4-methoxybenzoate. This guide is designed for researchers, scientists, and professionals in drug development, providing in-depth troubl...

Author: BenchChem Technical Support Team. Date: February 2026

Welcome to the technical support center for the synthesis of Methyl 3-chloro-5-cyano-4-methoxybenzoate. This guide is designed for researchers, scientists, and professionals in drug development, providing in-depth troubleshooting advice and frequently asked questions to navigate the challenges of this multi-step synthesis. Our focus is on anticipating and resolving common side reactions to improve yield, purity, and overall success of your experiments.

Introduction: A Plausible Synthetic Pathway

The synthesis of Methyl 3-chloro-5-cyano-4-methoxybenzoate is a nuanced process involving the sequential introduction of functional groups onto a substituted benzene ring. While multiple routes can be envisioned, this guide will focus on a logical and accessible pathway starting from a commercially available precursor. We will address the critical transformations and their associated side reactions, providing a framework for troubleshooting and optimization.

A plausible and efficient synthetic route commences with Methyl 3-amino-4-methoxybenzoate and proceeds through two key stages:

  • Sandmeyer Cyanation: Conversion of the amino group to a cyano group via a diazonium salt intermediate.

  • Electrophilic Chlorination: Introduction of a chlorine atom at the C-5 position of the benzene ring.

This guide is structured to address each of these stages, highlighting the potential pitfalls and offering practical solutions.

cluster_0 Synthetic Pathway Methyl 3-amino-4-methoxybenzoate Methyl 3-amino-4-methoxybenzoate Diazonium Salt Intermediate Diazonium Salt Intermediate Methyl 3-amino-4-methoxybenzoate->Diazonium Salt Intermediate NaNO2, HCl Methyl 3-cyano-4-methoxybenzoate Methyl 3-cyano-4-methoxybenzoate Diazonium Salt Intermediate->Methyl 3-cyano-4-methoxybenzoate CuCN Methyl 3-chloro-5-cyano-4-methoxybenzoate Methyl 3-chloro-5-cyano-4-methoxybenzoate Methyl 3-cyano-4-methoxybenzoate->Methyl 3-chloro-5-cyano-4-methoxybenzoate Chlorinating Agent (e.g., SO2Cl2)

Caption: Proposed synthetic route for Methyl 3-chloro-5-cyano-4-methoxybenzoate.

Troubleshooting Guide: Common Issues and Solutions

This section is formatted in a question-and-answer style to directly address specific problems you may encounter during the synthesis.

Stage 1: Sandmeyer Cyanation of Methyl 3-amino-4-methoxybenzoate

Q1: My yield of Methyl 3-cyano-4-methoxybenzoate is very low, and I've isolated a significant amount of Methyl 4-hydroxy-3-cyanobenzoate. What went wrong?

A1: The formation of a hydroxylated byproduct is a classic side reaction in Sandmeyer reactions involving diazonium salts.[1] This occurs when the diazonium salt intermediate reacts with water in the reaction mixture instead of the intended cyanide nucleophile.

Probable Causes:

  • Excess Water: The presence of too much water can favor the hydroxylation side reaction.

  • Reaction Temperature: Higher temperatures can accelerate the decomposition of the diazonium salt and its reaction with water.

Solutions:

  • Minimize Water: Use concentrated acids for the diazotization step and ensure your reagents and solvents are as anhydrous as possible where appropriate.

  • Temperature Control: Maintain a low temperature (typically 0-5 °C) during the formation of the diazonium salt and its subsequent reaction.

  • Efficient Mixing and Addition: Ensure vigorous stirring and add the diazonium salt solution to the copper(I) cyanide solution promptly.

cluster_0 Sandmeyer Reaction Pathways Diazonium Salt Diazonium Salt Desired Product (Cyanation) Desired Product (Cyanation) Diazonium Salt->Desired Product (Cyanation) CuCN Side Product (Hydroxylation) Side Product (Hydroxylation) Diazonium Salt->Side Product (Hydroxylation) H2O

Caption: Competing pathways in the Sandmeyer cyanation reaction.

Q2: I'm observing the evolution of nitrogen gas before the addition of the copper(I) cyanide. Is this normal?

A2: Premature evolution of nitrogen gas indicates the decomposition of the diazonium salt. This will lead to a lower yield of the desired product and an increase in side products.

Probable Causes:

  • Temperature Spikes: The diazotization reaction is exothermic. Poor temperature control can lead to localized heating and decomposition.

  • Instability of the Diazonium Salt: The specific diazonium salt of Methyl 3-amino-4-methoxybenzoate may have limited stability.

Solutions:

  • Strict Temperature Control: Use an ice-salt bath to maintain the temperature below 5 °C during the addition of sodium nitrite.

  • Immediate Use: Use the freshly prepared diazonium salt solution immediately in the next step. Do not store it.

Stage 2: Electrophilic Chlorination of Methyl 3-cyano-4-methoxybenzoate

Q3: My final product is a mixture of mono- and di-chlorinated compounds. How can I improve the selectivity for mono-chlorination?

A3: The formation of di-chlorinated byproducts is a common issue in the chlorination of activated aromatic rings. The strong activating effect of the methoxy group can make the ring susceptible to further chlorination.

Probable Causes:

  • Excess Chlorinating Agent: Using a molar excess of the chlorinating agent (e.g., sulfuryl chloride, chlorine gas) will favor polychlorination.

  • Reaction Time and Temperature: Prolonged reaction times or elevated temperatures can also lead to over-chlorination.

Solutions:

  • Stoichiometric Control: Carefully control the stoichiometry of the chlorinating agent. A slight sub-stoichiometric amount might be beneficial to avoid over-reaction, followed by purification to remove unreacted starting material.

  • Reaction Monitoring: Monitor the reaction progress closely using techniques like TLC or GC-MS. Quench the reaction as soon as the starting material is consumed to an acceptable level.

  • Lower Temperature: Conduct the reaction at the lowest temperature that allows for a reasonable reaction rate.

Q4: I've isolated a product that appears to have lost its methoxy group, showing a broad peak in the IR spectrum characteristic of a hydroxyl group. What happened?

A4: The methoxy group, an ether, is susceptible to cleavage under strongly acidic conditions, particularly in the presence of Lewis acids.[2][3]

Probable Causes:

  • Use of a Strong Lewis Acid Catalyst: Some chlorination protocols might suggest the use of a Lewis acid catalyst (e.g., AlCl₃, FeCl₃). These can cause demethylation of the methoxy group.[4]

  • Harsh Acidic Workup: A prolonged or high-temperature workup with a strong acid could also potentially lead to some demethylation.

Solutions:

  • Avoid Strong Lewis Acids: Opt for chlorination methods that do not require strong Lewis acid catalysis. Sulfuryl chloride in an inert solvent is often a suitable choice.

  • Mild Workup Conditions: Use a mild acidic or neutral workup procedure. If an acid wash is necessary, perform it at a low temperature and for a short duration.

cluster_0 Chlorination Side Reactions Starting Material Starting Material Monochloro Product Monochloro Product Starting Material->Monochloro Product Cl+ Demethylated Product Demethylated Product Starting Material->Demethylated Product Lewis Acid Dichloro Product Dichloro Product Monochloro Product->Dichloro Product Excess Cl+

Caption: Potential side reactions during the chlorination step.

Frequently Asked Questions (FAQs)

Q: What is the best way to purify the final product, Methyl 3-chloro-5-cyano-4-methoxybenzoate?

A: A multi-step purification approach is often necessary.

  • Aqueous Workup: After quenching the chlorination reaction, a thorough aqueous workup is essential. This typically involves washing with a sodium bicarbonate or sodium carbonate solution to remove acidic impurities, followed by a brine wash.

  • Recrystallization: If the product is a solid, recrystallization from a suitable solvent system (e.g., ethanol/water, isopropanol) can be very effective at removing both more and less polar impurities.

  • Column Chromatography: For high purity, column chromatography on silica gel is recommended. A solvent system of ethyl acetate and hexanes is a good starting point for elution.

Q: Can I perform the chlorination step before the Sandmeyer cyanation?

A: While theoretically possible, it is generally more strategic to perform the Sandmeyer reaction first. The amino group is a strong activating group and a powerful ortho-, para-director. Chlorinating Methyl 3-amino-4-methoxybenzoate would likely lead to a mixture of isomers, with chlorination occurring at the 5-position and potentially the 2-position. Performing the cyanation first replaces the strongly activating amino group with a deactivating cyano group, which can lead to better regioselectivity in the subsequent chlorination step.

Q: My reaction mixture has developed a dark color. Is this a cause for concern?

A: The development of a dark color, particularly during the Sandmeyer reaction, is not uncommon and can be due to the formation of diazo resins or other polymeric byproducts. While this may indicate some product loss, it does not necessarily mean the reaction has failed. Careful purification of the crude product is key. If the color persists in the final product, treatment with activated carbon during recrystallization can sometimes help.

Q: How can I confirm the identity and purity of my final product?

A: A combination of analytical techniques should be used:

  • NMR Spectroscopy (¹H and ¹³C): This will confirm the structure of the molecule by showing the expected chemical shifts and coupling patterns for the aromatic protons and the methyl groups of the ester and ether.

  • Mass Spectrometry (MS): This will confirm the molecular weight of the compound.

  • Infrared Spectroscopy (IR): This will show the characteristic stretching frequencies for the key functional groups: the cyano group (~2230 cm⁻¹), the ester carbonyl (~1720 cm⁻¹), and the C-O bonds of the ether and ester.

  • High-Performance Liquid Chromatography (HPLC): This is an excellent method for determining the purity of the final product.[5]

Technique Expected Observations for Methyl 3-chloro-5-cyano-4-methoxybenzoate
¹H NMR Two singlets in the aromatic region, a singlet for the methoxy group protons, and a singlet for the methyl ester protons.
IR Sharp peak around 2230 cm⁻¹ (C≡N stretch), strong peak around 1720 cm⁻¹ (C=O stretch).
MS Molecular ion peak corresponding to the molecular weight of the product.

Table 1: Key Analytical Data for Product Confirmation.

Experimental Protocols

Protocol 1: Synthesis of Methyl 3-cyano-4-methoxybenzoate (Sandmeyer Reaction)
  • In a flask equipped with a magnetic stirrer and a dropping funnel, dissolve Methyl 3-amino-4-methoxybenzoate (1.0 eq) in a mixture of concentrated hydrochloric acid and water at 0-5 °C.

  • Slowly add a solution of sodium nitrite (1.1 eq) in water, maintaining the temperature below 5 °C.

  • In a separate flask, prepare a solution of copper(I) cyanide (1.2 eq) in a suitable solvent (e.g., aqueous sodium cyanide solution).

  • Slowly add the cold diazonium salt solution to the copper(I) cyanide solution, allowing the reaction to stir at room temperature.

  • Monitor the reaction by TLC. Upon completion, quench the reaction and perform an appropriate workup, typically involving extraction with an organic solvent.

  • Purify the crude product by recrystallization or column chromatography.

Protocol 2: Synthesis of Methyl 3-chloro-5-cyano-4-methoxybenzoate (Chlorination)
  • Dissolve Methyl 3-cyano-4-methoxybenzoate (1.0 eq) in a suitable inert solvent (e.g., dichloromethane, chloroform) in a flask protected from moisture.

  • Cool the solution to 0 °C.

  • Slowly add sulfuryl chloride (1.0-1.1 eq) dropwise.

  • Allow the reaction to warm to room temperature and stir until TLC indicates the consumption of the starting material.

  • Carefully quench the reaction with water or a dilute solution of sodium bicarbonate.

  • Separate the organic layer, wash with brine, dry over anhydrous sodium sulfate, and concentrate under reduced pressure.

  • Purify the crude product by column chromatography or recrystallization.

References

  • Reactions with Aminobenzoic Acids via Diazonium Salts Open New Routes to Bio-Derived Aromatics. (2016). ChemSusChem. Available from: [Link]

  • Efficient O-demethylation of lignin-derived aromatic compounds under moderate conditions. (2023). Green Chemistry. Available from: [Link]

  • Selective demethylation reactions of biomass-derived aromatic ether polymers for bio-based lignin chemicals. (2023). Green Chemistry. Available from: [Link]

  • Friedel–Crafts acylation of substituted anisole. (2021). Chemistry Stack Exchange. Available from: [Link]

  • Methyl 3-chloro-4-hydroxy-5-methoxybenzoate | SIELC Technologies. (2018). Available from: [Link]

Sources

Troubleshooting

Technical Support Center: Yield Improvement Strategies for Methyl 3-chloro-5-cyano-4-methoxybenzoate Synthesis

Welcome to the technical support center for the synthesis of Methyl 3-chloro-5-cyano-4-methoxybenzoate. This guide is designed for researchers, chemists, and drug development professionals who are looking to troubleshoot...

Author: BenchChem Technical Support Team. Date: February 2026

Welcome to the technical support center for the synthesis of Methyl 3-chloro-5-cyano-4-methoxybenzoate. This guide is designed for researchers, chemists, and drug development professionals who are looking to troubleshoot and optimize the yield of this critical chemical intermediate. We will delve into the common synthetic pathway, focusing on the well-established Sandmeyer reaction, and provide actionable strategies based on mechanistic principles to overcome common experimental hurdles.

Core Synthesis Pathway: The Sandmeyer Reaction

The most reliable and widely used method for introducing a cyano group onto the aromatic ring in this context is the Sandmeyer reaction.[1][2] This two-step process begins with the diazotization of the precursor, Methyl 3-amino-5-chloro-4-methoxybenzoate, followed by a copper(I) cyanide-mediated substitution.

Synthesis_Pathway Precursor Methyl 3-amino-5-chloro- 4-methoxybenzoate Diazonium Aryl Diazonium Salt (Intermediate) Precursor->Diazonium  NaNO₂, HCl (aq)  0-5 °C Product Methyl 3-chloro-5-cyano- 4-methoxybenzoate Diazonium->Product  CuCN  Heat

Caption: Overall synthetic route via the Sandmeyer reaction.

Detailed Experimental Protocols

These protocols provide a baseline for the synthesis. Yield deviations often originate from subtle variations in these steps.

Protocol 1: Diazotization of Methyl 3-amino-5-chloro-4-methoxybenzoate
  • Preparation: In a three-neck round-bottom flask equipped with a mechanical stirrer, thermometer, and dropping funnel, dissolve Methyl 3-amino-5-chloro-4-methoxybenzoate in a suitable aqueous acid (e.g., 3M HCl).

  • Cooling: Cool the stirred suspension to 0-5 °C using an ice-salt bath. It is critical to maintain this temperature throughout the diazotization process to prevent the thermal decomposition of the diazonium salt intermediate.[3]

  • Nitrite Addition: Prepare a pre-cooled aqueous solution of sodium nitrite (NaNO₂). Add this solution dropwise to the amine suspension over 30-45 minutes, ensuring the internal temperature does not exceed 5 °C.[3]

  • Confirmation: After the addition is complete, stir the mixture for an additional 20-30 minutes at 0-5 °C. Test for the presence of excess nitrous acid using starch-iodide paper; a positive test (the paper turns dark blue) indicates that sufficient nitrous acid is present for complete diazotization.[3] The resulting solution, containing the aryl diazonium salt, should be used immediately in the next step.

Protocol 2: Sandmeyer Cyanation
  • Catalyst Preparation: In a separate, larger reaction flask, prepare a solution of copper(I) cyanide (CuCN) and sodium cyanide (NaCN) or potassium cyanide (KCN) in water. Gently warm the solution to 60-70 °C to ensure complete dissolution and catalyst activation.[4]

  • Addition of Diazonium Salt: Slowly and carefully add the cold diazonium salt solution from Protocol 1 to the warm CuCN solution. This step is highly exothermic and will be accompanied by vigorous evolution of nitrogen gas.[4] Control the addition rate to maintain a manageable reaction temperature.

  • Reaction Completion: After the addition is complete, continue to heat the reaction mixture (e.g., 65-75 °C) for 1-2 hours to ensure the reaction goes to completion.[3]

  • Workup and Isolation: Cool the reaction mixture to room temperature. Extract the product with a suitable organic solvent (e.g., ethyl acetate or toluene). Wash the combined organic layers with water and brine. Dry the organic layer over anhydrous sodium sulfate, filter, and remove the solvent by rotary evaporation to yield the crude product.

  • Purification: Purify the crude Methyl 3-chloro-5-cyano-4-methoxybenzoate by recrystallization from a suitable solvent system (e.g., ethanol/water) or by column chromatography on silica gel.[5]

Troubleshooting Guide and FAQs

This section addresses the most common issues encountered during the synthesis.

Q1: My overall yield is disappointingly low. Where should I begin my investigation?

A low yield is typically rooted in one of the two main stages. First, assess the diazotization step. Incomplete formation or, more commonly, decomposition of the diazonium salt is a primary cause of yield loss.[3] Second, evaluate the efficiency of the copper-catalyzed cyanation, where issues can range from catalyst quality to suboptimal reaction temperature.

Q2: The reaction mixture turned dark brown and foamed uncontrollably during the sodium nitrite addition. What happened?

This is a classic sign of diazonium salt decomposition. Aryl diazonium salts are thermally unstable and rapidly decompose at elevated temperatures, releasing nitrogen gas and forming undesired phenolic byproducts and tar-like polymers.[3]

  • Root Cause: Failure to maintain the reaction temperature between 0-5 °C.

  • Solution: Ensure your cooling bath is robust (ice-salt or a cryocooler). Add the sodium nitrite solution very slowly (dropwise) directly into the stirred mixture to dissipate heat effectively and avoid localized overheating.

Q3: How can I be certain that the diazotization step is complete before proceeding?

Incomplete diazotization means unreacted starting material will be carried into the next step, reducing the maximum possible yield.

  • Solution: Use the starch-iodide paper test.[3] A small drop of the reaction mixture on the paper should produce an immediate dark blue color, indicating a slight excess of nitrous acid and confirming that all the primary amine has been converted. If the test is negative, add a small additional amount of the NaNO₂ solution until a positive test is achieved.

Q4: I'm observing a significant amount of a phenolic byproduct, likely Methyl 3-chloro-4-methoxy-5-hydroxybenzoate. How can this be minimized?

This side product forms when the diazonium salt reacts with water instead of the cyanide nucleophile. This is a competitive reaction that becomes dominant if the diazonium salt is allowed to decompose before it can react with the copper cyanide.

  • Root Cause: The diazonium salt is thermally unstable in the aqueous acidic solution.[3]

  • Solution:

    • Strict Temperature Control: Maintain the 0-5 °C range rigorously during diazotization and storage of the diazonium salt solution.

    • Prompt Usage: Use the diazonium salt solution immediately after it is prepared. Do not let it stand for extended periods, even at low temperatures.

    • Efficient Addition: Add the cold diazonium solution to the pre-warmed CuCN solution to ensure the Sandmeyer reaction occurs rapidly, outcompeting the decomposition pathway.

Q5: The cyanation reaction seems sluggish, with gas evolution stopping prematurely. What could be wrong?

This points to an issue with the Sandmeyer step itself.

  • Possible Causes & Solutions:

    • Catalyst Quality: Copper(I) cyanide can oxidize over time. Use a fresh, high-quality source of CuCN.

    • Reaction Temperature: While the initial addition is exothermic, the reaction may require sustained heating (e.g., 60-80 °C) to proceed to completion.[4] Monitor the reaction by TLC to confirm the disappearance of any intermediates.

    • pH of Cyanide Solution: The Sandmeyer solution is typically basic (pH ≈ 11) to ensure the cyanide is available as a nucleophile.[4] The addition of the acidic diazonium solution will neutralize it; ensure sufficient base is present in the initial cyanide solution.

Parameter Optimization Summary

ParameterOptimal ConditionConsequence of DeviationRationale
Diazotization Temp. 0-5 °CHigh Temp (>5°C): Rapid decomposition of diazonium salt, N₂ evolution, formation of phenols and tars, significantly reduced yield.[3]Aryl diazonium salts are thermally unstable. Low temperature is essential for the intermediate's survival.
NaNO₂ Addition Rate Slow, DropwiseToo Fast: Localized overheating, leading to decomposition and potential runaway reaction.Allows for effective heat dissipation, maintaining the critical 0-5 °C temperature range.[3]
Acidity (Diazotization) Sufficiently Acidic (e.g., 2.5-3 eq. HCl)Insufficient Acid: Incomplete formation of nitrous acid (HONO) from NaNO₂, leading to incomplete diazotization.The acid protonates sodium nitrite to form the active diazotizing agent, nitrous acid.
Cyanation Temp. 60-80 °CToo Low: Sluggish or incomplete reaction. Too High: Increased potential for side reactions or product degradation.Provides the necessary activation energy for the copper-catalyzed radical-nucleophilic substitution.[4]
CuCN Catalyst Fresh, High PurityOld/Oxidized Catalyst: Low catalytic activity, resulting in an incomplete reaction or failure.The reaction relies on the Cu(I) species for the single-electron transfer that initiates the radical mechanism.[1][6]

Troubleshooting Workflow

This flowchart provides a logical path for diagnosing and resolving yield issues.

Troubleshooting_Workflow Start Low Overall Yield Check_Diaz Evaluate Diazotization Step Start->Check_Diaz Check_Cyan Evaluate Cyanation Step Start->Check_Cyan Temp_Issue Symptom: Dark Color / Foaming during NaNO₂ addition Check_Diaz->Temp_Issue Incomplete_Diaz Symptom: Starch-Iodide Test Negative Check_Diaz->Incomplete_Diaz Phenol_Side_Product Symptom: Significant Phenolic Byproduct Isolated Check_Diaz->Phenol_Side_Product Sluggish_Cyan Symptom: Reaction Stalls / Incomplete Conversion Check_Cyan->Sluggish_Cyan Sol_Temp Solution: 1. Improve Cooling 2. Slow NaNO₂ Addition Temp_Issue->Sol_Temp Sol_Nitrite Solution: Add more NaNO₂ solution until test is positive Incomplete_Diaz->Sol_Nitrite Sol_Phenol Solution: 1. Strict Temp Control (0-5°C) 2. Use Diazonium Salt Immediately Phenol_Side_Product->Sol_Phenol Sol_Cyan Solution: 1. Use Fresh CuCN 2. Increase Reaction Temp 3. Ensure Sufficient Reaction Time Sluggish_Cyan->Sol_Cyan

Caption: A logical workflow for troubleshooting low yields.

References

  • Sandmeyer reaction - Grokipedia. (n.d.).
  • Sandmeyer Reaction Mechanism - BYJU'S. (2019, August 7).
  • Technical Support Center: Optimizing the Sandmeyer Reaction for 3'-Bromoacetophenone Synthesis - Benchchem. (n.d.).
  • Deaminative Cyanation of Anilines by Oxylanion Radical Transfer | Organic Letters. (2025, August 4).
  • Sandmeyer reaction - Wikipedia. (n.d.).
  • 17.3. Reactions involving arenediazonium salts | Organic Chemistry II - Lumen Learning. (n.d.).
  • Recent trends in the chemistry of Sandmeyer reaction: a review - PMC. (2021, August 20).
  • A general electrochemical strategy for the Sandmeyer reaction. (2018, September 17).
  • A general electrochemical strategy for the Sandmeyer reaction - RSC Publishing. (2018, September 17).
  • Scale-Up and Safety Evaluation of a Sandmeyer Reaction - ACS Publications. (2004, October 26).
  • Technical Support Center: Synthesis of Methyl 3-(methylamino)-4-nitrobenzoate - Benchchem. (n.d.).

Sources

Optimization

Technical Support Center: Purification of Methyl 3-chloro-5-cyano-4-methoxybenzoate

This guide provides in-depth troubleshooting and practical solutions for the purification of "Methyl 3-chloro-5-cyano-4-methoxybenzoate," a key intermediate in pharmaceutical and agrochemical research. We address common...

Author: BenchChem Technical Support Team. Date: February 2026

This guide provides in-depth troubleshooting and practical solutions for the purification of "Methyl 3-chloro-5-cyano-4-methoxybenzoate," a key intermediate in pharmaceutical and agrochemical research. We address common impurity-related challenges encountered during and after synthesis, offering validated protocols and the scientific rationale behind them.

Frequently Asked Questions (FAQs) & Troubleshooting

This section is designed as a first line of support for researchers facing common purification hurdles.

Q1: My post-synthesis analysis (TLC/HPLC) shows a significant amount of unreacted starting material, specifically Methyl 3-bromo-4-methoxybenzoate. What is the most efficient removal method?

A1: The presence of unreacted starting material is a common issue, often arising from incomplete reaction kinetics. The most effective method for separating the desired cyano-compound from its bromo-precursor is flash column chromatography , due to the significant polarity difference between the two molecules. The cyano group is considerably more polar than the bromine atom, which allows for a clean separation on a silica gel stationary phase.

A typical synthesis involves the reaction of methyl 3-bromo-4-methoxybenzoate with a cyanide source like cuprous cyanide.[1] The resulting product, Methyl 3-chloro-5-cyano-4-methoxybenzoate, will have a lower Retention Factor (Rf) on a silica TLC plate compared to the starting material.

dot

Caption: General troubleshooting workflow for impurity removal.

Q2: I've observed a highly polar impurity by TLC that remains at the baseline. Could this be a hydrolysis by-product and how can I remove it?

A2: Yes, a highly polar, baseline impurity often indicates the presence of a carboxylic acid, likely 3-chloro-5-cyano-4-methoxybenzoic acid . This can occur if trace amounts of water are present during the reaction or workup, leading to the hydrolysis of the methyl ester.

To remove this acidic impurity, a simple liquid-liquid extraction is highly effective.

  • Dissolve the crude product in a water-immiscible organic solvent like ethyl acetate or dichloromethane (DCM).

  • Wash the organic layer with a mild aqueous base, such as a saturated sodium bicarbonate (NaHCO₃) solution. The acidic impurity will be deprotonated to its carboxylate salt, which is highly soluble in the aqueous phase, while the desired ester remains in the organic layer.

  • Separate the aqueous layer.

  • Wash the organic layer with brine (saturated NaCl solution) to remove residual water.

  • Dry the organic layer over an anhydrous salt (e.g., Na₂SO₄ or MgSO₄), filter, and concentrate under reduced pressure.

This acid-base extraction leverages the difference in chemical reactivity between the ester and the carboxylic acid, a fundamental principle in organic chemistry for purification.[2][3]

Q3: My product appears pure by TLC, but NMR analysis shows residual solvent peaks, specifically from DMF. How can I remove high-boiling point solvents?

A3: High-boiling point solvents like dimethylformamide (DMF) are notoriously difficult to remove completely by standard rotary evaporation. Several techniques can be employed:

  • High-Vacuum (High-Vac) Evaporation: Place the sample on a high-vacuum line (Schlenk line) for several hours. This is often sufficient for small amounts of residual solvent.

  • Azeotropic Removal: Dissolve the product in a lower-boiling point solvent that forms an azeotrope with the impurity, such as toluene. Evaporate the solvent; the DMF will co-distill with the toluene. Repeat this process 2-3 times.

  • Lyophilization (Freeze-Drying): If the product is a stable solid, dissolve it in a solvent like 1,4-dioxane or tert-butanol and freeze-dry it. This is very effective but requires the appropriate equipment.

  • Recrystallization: This is often the best method as it not only removes residual solvents but also enhances the overall purity of the compound.[4] See the detailed protocol in the next section.

Detailed Experimental Protocols

These protocols provide step-by-step guidance for the most common and effective purification techniques.

Protocol 1: Flash Column Chromatography

This technique is indispensable for separating compounds with different polarities.[5] It utilizes a stationary phase (silica gel) and a mobile phase (solvent system) to achieve separation.[6][7]

dot

Column_Chromatography_Workflow node_prep Step 1: Slurry Preparation Mix silica gel with non-polar solvent (e.g., hexane) to create a uniform slurry. node_pack Step 2: Column Packing Pour slurry into the column. Allow solvent to drain while tapping to pack the silica bed uniformly. Add a layer of sand on top. node_prep->node_pack node_load Step 3: Sample Loading Dissolve crude product in minimal solvent. Adsorb onto a small amount of silica ('dry loading') or apply directly to the column ('wet loading'). node_pack->node_load node_elute Step 4: Elution Run the mobile phase (eluent) through the column. Start with a low polarity mixture and gradually increase polarity (gradient elution) if needed. node_load->node_elute node_collect Step 5: Fraction Collection Collect the eluent in separate test tubes (fractions). Monitor the separation using TLC. node_elute->node_collect node_analyze Step 6: Analysis & Pooling Spot fractions on a TLC plate to identify those containing the pure product. Combine the pure fractions and evaporate the solvent. node_collect->node_analyze

Sources

Troubleshooting

Technical Support Center: Methyl 3-chloro-5-cyano-4-methoxybenzoate Stability and Degradation

This guide provides in-depth technical support for researchers, scientists, and drug development professionals working with Methyl 3-chloro-5-cyano-4-methoxybenzoate. It addresses common stability and degradation challen...

Author: BenchChem Technical Support Team. Date: February 2026

This guide provides in-depth technical support for researchers, scientists, and drug development professionals working with Methyl 3-chloro-5-cyano-4-methoxybenzoate. It addresses common stability and degradation challenges encountered during experimentation, offering troubleshooting advice and frequently asked questions in a direct question-and-answer format. Our focus is on providing not just procedural steps, but the scientific reasoning behind them to ensure robust and reliable experimental outcomes.

Section 1: Frequently Asked Questions (FAQs)

Q1: What are the primary storage recommendations for Methyl 3-chloro-5-cyano-4-methoxybenzoate to ensure its long-term stability?

A1: To maintain the integrity of Methyl 3-chloro-5-cyano-4-methoxybenzoate, it should be stored in a tightly sealed container in a cool, dark, and dry place.[1] Exposure to light, moisture, and high temperatures can initiate degradation pathways. For long-term storage, an inert atmosphere (e.g., argon or nitrogen) is recommended to prevent oxidative degradation.

Q2: I am observing unexpected peaks in my chromatogram when analyzing a sample of Methyl 3-chloro-5-cyano-4-methoxybenzoate that has been stored for some time. What could be the cause?

A2: The appearance of new peaks in your chromatogram likely indicates the presence of degradation products. The ester, cyano, and methoxy functional groups in the molecule are susceptible to hydrolysis, and the aromatic ring can undergo oxidative or photolytic degradation. It is crucial to perform forced degradation studies to identify potential degradants and develop a stability-indicating analytical method.[2][3]

Q3: What are the most common degradation pathways for this molecule under typical laboratory conditions?

A3: The primary degradation pathways for Methyl 3-chloro-5-cyano-4-methoxybenzoate are anticipated to be:

  • Hydrolysis: The methyl ester group is susceptible to both acid and base-catalyzed hydrolysis, yielding 3-chloro-5-cyano-4-methoxybenzoic acid and methanol. The cyano group can also undergo hydrolysis to a carboxylic acid or amide under more stringent conditions.

  • Oxidation: The electron-rich aromatic ring, activated by the methoxy group, is a potential site for oxidative degradation, which can be initiated by atmospheric oxygen, peroxides, or metal ion contaminants.[4]

  • Photodegradation: Aromatic compounds can be susceptible to degradation upon exposure to UV or visible light.[2] The specific photolytic degradation products would need to be identified through formal photostability studies.

Section 2: Troubleshooting Guide for Degradation Studies

This section provides a structured approach to investigating and resolving issues encountered during forced degradation studies of Methyl 3-chloro-5-cyano-4-methoxybenzoate.

Issue 1: No significant degradation is observed under initial stress conditions.
  • Causality: The molecule may be more stable than initially anticipated, or the stress conditions applied are not sufficiently stringent. Forced degradation studies aim for a target degradation of 5-20% to ensure that the analytical method can detect and resolve degradants without overwhelming the chromatogram with secondary degradation products.[4][5]

  • Troubleshooting Steps:

    • Increase Stressor Concentration/Intensity:

      • Acid/Base Hydrolysis: Increase the concentration of the acid (e.g., HCl) or base (e.g., NaOH). For example, if 0.1N HCl showed no effect, consider increasing to 1N HCl.[6]

      • Oxidation: Increase the concentration of the oxidizing agent (e.g., H₂O₂ from 3% to 30%).[6]

      • Thermal Stress: Increase the temperature in increments (e.g., from 60°C to 80°C).

      • Photostability: Increase the duration of light exposure or the intensity of the light source, following ICH Q1B guidelines.[2]

    • Extend Exposure Time: If increasing the stressor intensity is not feasible or desired, prolong the duration of the experiment. Samples should be analyzed at multiple time points to track the progression of degradation.[6]

    • Consider a Co-solvent: If solubility is a limiting factor for the reaction, the use of a co-solvent may be necessary to ensure adequate interaction between the compound and the stressor.

Issue 2: The sample shows complete or near-complete degradation, making it difficult to identify primary degradants.
  • Causality: The applied stress conditions are too harsh, leading to the rapid formation of primary degradants which then undergo further (secondary) degradation. This complicates the identification of the initial degradation pathway.

  • Troubleshooting Steps:

    • Reduce Stressor Concentration/Intensity: Systematically decrease the concentration of the acid, base, or oxidizing agent, or lower the temperature for thermal stress.

    • Shorten Exposure Time: Analyze samples at earlier time points to capture the initial degradation products before they are converted into secondary degradants.[6]

    • Kinetic Analysis: Performing the degradation study at multiple, less harsh conditions and monitoring the formation of degradants over time can help to elucidate the degradation pathway.

Issue 3: Poor resolution between the parent compound and its degradation products in the HPLC analysis.
  • Causality: The chromatographic conditions are not optimized to separate compounds with similar polarities. Degradation products, especially initial ones, may have very similar structures and, therefore, similar retention times to the parent molecule.

  • Troubleshooting Steps:

    • Method Development: A systematic approach to HPLC method development is required. This includes screening different columns (e.g., C18, C8, Phenyl-Hexyl), mobile phase compositions (e.g., acetonitrile vs. methanol, different pH buffers), and gradient profiles.

    • Adjust Mobile Phase pH: The ionization state of acidic or basic degradants can significantly impact their retention. Modifying the mobile phase pH can improve separation.

    • Change Organic Modifier: Switching from acetonitrile to methanol (or vice versa) can alter selectivity due to different solvent-analyte interactions.

    • Employ a Different Detection Wavelength: If using a UV detector, analyzing at a different wavelength may improve the signal-to-noise ratio for certain degradants. A photodiode array (PDA) detector is highly recommended to assess peak purity.

Section 3: Experimental Protocols

Protocol 1: Forced Hydrolytic Degradation
  • Preparation of Stock Solution: Prepare a stock solution of Methyl 3-chloro-5-cyano-4-methoxybenzoate in a suitable solvent (e.g., acetonitrile or methanol) at a concentration of approximately 1 mg/mL.

  • Acid Hydrolysis:

    • To a designated volume of the stock solution, add an equal volume of 1N HCl.

    • Incubate the mixture at 60°C for 24 hours.

    • At specified time intervals (e.g., 2, 6, 12, 24 hours), withdraw an aliquot, neutralize it with an equivalent amount of 1N NaOH, and dilute with the mobile phase to the target analytical concentration.

  • Base Hydrolysis:

    • To a designated volume of the stock solution, add an equal volume of 0.1N NaOH.

    • Keep the mixture at room temperature.

    • At specified time intervals (e.g., 30 minutes, 1, 2, 4 hours), withdraw an aliquot, neutralize it with an equivalent amount of 0.1N HCl, and dilute with the mobile phase. Alkaline hydrolysis of benzoate esters can be rapid.[7]

  • Analysis: Analyze the samples by a validated stability-indicating HPLC method.

Protocol 2: Forced Oxidative Degradation
  • Preparation: To a designated volume of the stock solution, add an equal volume of 3% hydrogen peroxide (H₂O₂).

  • Incubation: Keep the solution at room temperature, protected from light, for 24 hours.

  • Sampling: At specified time intervals, withdraw an aliquot and dilute it with the mobile phase to the target concentration.

  • Analysis: Analyze immediately by HPLC. It is important to note that some residual H₂O₂ might interfere with certain analytical techniques.

Protocol 3: Forced Thermal Degradation
  • Solid State: Place a known amount of the solid compound in a controlled temperature oven at 80°C for 48 hours. At intervals, remove a sample, dissolve it in a suitable solvent, and analyze.

  • Solution State: Reflux a solution of the compound in a suitable solvent (e.g., water or a buffer) at 80°C for 48 hours. At intervals, cool an aliquot to room temperature and analyze.

Protocol 4: Photostability Testing
  • Sample Preparation: Prepare solutions of the compound and place them in transparent vials. Also, expose the solid compound to the light source.

  • Control Samples: Prepare identical samples wrapped in aluminum foil to serve as dark controls.

  • Exposure: Expose the samples to a light source according to ICH Q1B guidelines (an overall illumination of not less than 1.2 million lux hours and an integrated near-ultraviolet energy of not less than 200 watt-hours/square meter).[2]

  • Analysis: Analyze the exposed samples and the dark controls at appropriate time points.

Section 4: Data Presentation and Visualization

Table 1: Summary of Typical Forced Degradation Conditions
Stress ConditionReagent/ConditionTypical DurationPotential Primary Degradant
Acid Hydrolysis 1N HCl at 60°C24 hours3-chloro-5-cyano-4-methoxybenzoic acid
Base Hydrolysis 0.1N NaOH at RT4 hours3-chloro-5-cyano-4-methoxybenzoic acid
Oxidation 3% H₂O₂ at RT24 hoursHydroxylated or N-oxide derivatives
Thermal (Solid) 80°C48 hoursVaries, potential for decarboxylation
Photolytic ICH Q1B exposureAs per guidelineVaries, potential for radical reactions
Diagram 1: General Workflow for a Forced Degradation Study

G cluster_0 Preparation cluster_1 Stress Application cluster_2 Analysis cluster_3 Evaluation A Prepare Stock Solution of Methyl 3-chloro-5-cyano-4-methoxybenzoate B Acid Hydrolysis (e.g., 1N HCl, 60°C) A->B C Base Hydrolysis (e.g., 0.1N NaOH, RT) A->C D Oxidation (e.g., 3% H₂O₂, RT) A->D E Thermal Stress (e.g., 80°C) A->E F Photolytic Stress (ICH Q1B) A->F G Sample at Time Points & Quench/Neutralize B->G C->G D->G E->G F->G H Analyze by Stability-Indicating HPLC-UV/MS G->H I Identify & Quantify Degradation Products H->I J Elucidate Degradation Pathways I->J K Validate Analytical Method J->K

Caption: Workflow for conducting forced degradation studies.

Diagram 2: Potential Hydrolytic Degradation Pathway

G A Methyl 3-chloro-5-cyano-4-methoxybenzoate B 3-chloro-5-cyano-4-methoxybenzoic acid A->B H⁺ or OH⁻ H₂O C Methanol A->C H⁺ or OH⁻ H₂O

Caption: Primary hydrolytic degradation pathway.

References

  • Analytical Methods. (n.d.).
  • Müller, R., Deckwer, W. D., & Hecht, V. (1996). Degradation of chloro- and methyl-substituted benzoic acids by a genetically modified microorganism. Biotechnology and Bioengineering, 51(5), 528–537. Retrieved from [Link]

  • Analytical Methods for the Degradation of Phytoconstituents. (2021, November 15). International Journal of Research in Pharmaceutical Sciences and Technology. Retrieved from [Link]

  • Singh, S., & Kumar, V. (2016). Forced degradation studies. Journal of Analytical & Pharmaceutical Research, 3(6). Retrieved from [Link]

  • Sembiring, L., & Boll, M. (2000). Anaerobic degradation of methoxylated aromatic compounds by Clostridium methoxybenzovorans and a nitrate-reducing bacterium Thauera sp. strain Cin3,4. Applied and Environmental Microbiology, 66(2), 699–703. Retrieved from [Link]

  • Rathore, A. S. (2026, February 16). Forced Degradation Studies for Biopharmaceuticals. BioPharm International. Retrieved from [Link]

  • Shendarkar, S. M., & Vadvalkar, S. M. (2013). Forced Degradation Study: An Important Tool in Drug Development. Asian Journal of Pharmaceutical Research, 3(4), 198-201. Retrieved from [Link]

  • Venkatesh, D. N. (2022). Forced Degradation – A Review. Biomedical Journal of Scientific & Technical Research, 47(3). Retrieved from [Link]

  • Patel, D., et al. (2019). A Review Article on Development of Forced Degradation and Stability Indicating Studies for Drug Substance and Drug Product. Journal of Pharmaceutical Science and Bioscientific Research, 9(2), 165-172. Retrieved from [Link]

  • Khan, M. N., & Olagbemiro, T. O. (1988). The Kinetics and Mechanism of Alkaline Hydrolysis of Acryl Substituted Benzoate. Journal of the Chemical Society of Pakistan, 10(3), 323-327. Retrieved from [Link]

Sources

Optimization

Technical Support Center: Synthesis of Substituted Benzoates

Welcome to the Technical Support Center for the synthesis of substituted benzoates. This guide is designed for researchers, scientists, and professionals in drug development, providing in-depth troubleshooting advice and...

Author: BenchChem Technical Support Team. Date: February 2026

Welcome to the Technical Support Center for the synthesis of substituted benzoates. This guide is designed for researchers, scientists, and professionals in drug development, providing in-depth troubleshooting advice and frequently asked questions (FAQs) to navigate the common challenges encountered during these chemical transformations. Drawing from established chemical principles and field-proven insights, this resource aims to be a trusted partner in your experimental endeavors.

Section 1: Reaction Initiation & Execution Pitfalls

This section addresses common issues that arise during the setup and execution of esterification reactions, particularly the widely used Fischer-Speier esterification.

FAQ 1.1: My Fischer esterification is not proceeding to completion, resulting in low yields. What are the likely causes and how can I fix this?

Answer:

The Fischer esterification is a reversible, acid-catalyzed reaction between a carboxylic acid and an alcohol.[1][2] Low yields are frequently due to the reaction reaching equilibrium prematurely. Several factors can contribute to this:

  • Water Accumulation: The reaction produces water as a byproduct. As water concentration increases, the reverse reaction (ester hydrolysis) becomes more favorable, shifting the equilibrium back towards the reactants.[3][4]

  • Insufficient Catalyst: The acid catalyst (commonly H₂SO₄) can be deactivated by water.[5]

  • Steric Hindrance: Bulky substituents on either the benzoic acid or the alcohol can slow down the reaction rate. Tertiary alcohols and phenols are particularly poor substrates for Fischer esterification.[1][6]

Troubleshooting Strategies:

StrategyMechanism of ActionRecommended Protocol
Increase Alcohol Excess Shifts the equilibrium towards the product side based on Le Châtelier's principle.[1][2]Use a 4-fold or greater molar excess of the alcohol. In many cases, the alcohol can be used as the solvent.[2][6]
Water Removal Prevents the reverse hydrolysis reaction, driving the equilibrium to completion.[3][4]Use a Dean-Stark apparatus with a suitable solvent (e.g., toluene) to azeotropically remove water as it forms.[4]
Staggered Catalyst Addition Replenishes active catalyst that may have been deactivated by water.For microwave-assisted synthesis in a sealed vessel, adding catalytic amounts of H₂SO₄ at specific time intervals can significantly improve yields.[5][7]
Alternative Reagents Bypasses the equilibrium limitations of Fischer esterification.For acid-sensitive substrates, consider Steglich esterification (DCC/DMAP) or reaction of the corresponding acid chloride with the alcohol.[6]
FAQ 1.2: I am trying to synthesize an ortho-substituted benzoate, and the reaction is either extremely slow or fails completely. Why is this happening?

Answer:

Ortho-substituents introduce significant steric hindrance around the carboxylic acid group. This bulkiness impedes the approach of the alcohol nucleophile to the carbonyl carbon, which is a critical step in the esterification mechanism. This steric effect can dramatically decrease the reaction rate.

Furthermore, in some cases, particularly with palladium-catalyzed reactions, ortho-substituted benzoic acids can be prone to side reactions like protodecarboxylation, leading to the loss of the carboxyl group entirely.[8]

Troubleshooting Workflow for Ortho-Substituted Benzoates:

G start Low/No Yield with ortho-Substituted Benzoic Acid check_method Is the reaction a Fischer Esterification? start->check_method fischer_issue Steric hindrance is likely the primary issue. check_method->fischer_issue Yes pd_catalyzed Is it a Pd-catalyzed coupling reaction? check_method->pd_catalyzed No alt_reagents Consider more reactive esterification agents fischer_issue->alt_reagents acid_chloride Convert to Acid Chloride (e.g., with SOCl₂ or (COCl)₂) then react with alcohol. alt_reagents->acid_chloride other_methods Explore alternative coupling (e.g., Steglich, Yamaguchi) alt_reagents->other_methods decarboxylation Risk of protodecarboxylation. pd_catalyzed->decarboxylation Yes method_adjustment Modify reaction conditions to prevent decarboxylation. decarboxylation->method_adjustment G start Reaction Complete cool Cool reaction mixture to room temp, then ice bath. start->cool extract Pour into separatory funnel with immiscible organic solvent and cold water. cool->extract neutralize Wash with cold, saturated NaHCO₃ solution. extract->neutralize vent CAUTION: Vent funnel frequently to release CO₂ pressure. neutralize->vent wash Wash with cold brine to remove residual water. vent->wash dry Dry organic layer over anhydrous Na₂SO₄ or MgSO₄. wash->dry isolate Filter and concentrate under reduced pressure. dry->isolate

Sources

Troubleshooting

Technical Support Center: Troubleshooting Low Yields in Cyanation Reactions of Aryl Halides

Welcome to our dedicated technical support guide for one of the most pivotal transformations in modern organic synthesis: the cyanation of aryl halides. This resource is designed for researchers, scientists, and professi...

Author: BenchChem Technical Support Team. Date: February 2026

Welcome to our dedicated technical support guide for one of the most pivotal transformations in modern organic synthesis: the cyanation of aryl halides. This resource is designed for researchers, scientists, and professionals in drug development who are encountering challenges in achieving optimal yields and reproducibility in their cyanation reactions. Here, we move beyond simple protocols to delve into the mechanistic underpinnings of common failures, offering logical, field-tested solutions to elevate your experimental success.

Introduction: The Nuances of Aryl Nitrile Synthesis

The palladium- or nickel-catalyzed cyanation of aryl halides is a powerful method for synthesizing aryl nitriles, which are crucial intermediates in the production of pharmaceuticals, agrochemicals, and functional materials.[1][2][3] Despite its utility, the reaction is notoriously sensitive to various parameters, and low yields are a frequent challenge.[4] Catalyst deactivation by excess cyanide ions is a primary culprit, leading to irreproducible results.[1][4][5][6] This guide provides a structured, question-and-answer approach to troubleshoot and optimize your cyanation reactions.

Frequently Asked Questions (FAQs) & Troubleshooting Guides

Question 1: My cyanation reaction is not working at all. What are the most common initial checks?

Answer: A complete lack of product formation often points to a fundamental issue with one of the core components of the reaction. Before delving into more complex optimization, it is crucial to verify the integrity of your reagents and the reaction setup.

Core Troubleshooting Steps:

  • Catalyst and Ligand Integrity:

    • Palladium Source: Palladium(II) precatalysts like Pd(OAc)₂ require in-situ reduction to the active Pd(0) species. If this reduction fails, the catalytic cycle will not initiate.[7] Consider using a pre-formed Pd(0) source like Pd₂(dba)₃ or a modern, air-stable palladacycle precatalyst (e.g., Buchwald G3 precatalysts) for more reliable initiation.[4][8]

    • Ligand Quality: Phosphine ligands are susceptible to oxidation by air, rendering them ineffective at coordinating to the palladium center.[7] Always use fresh ligands or those that have been stored under an inert atmosphere.

    • Catalyst Poisoning: Cyanide has a strong affinity for palladium and can form inactive complexes, effectively poisoning the catalyst at every stage of the catalytic cycle.[4][6][9] This is a very common reason for reaction failure. Strategies to mitigate this are discussed in Question 2.

  • Reaction Atmosphere and Solvent Purity:

    • Inert Atmosphere: The catalytic cycle involves electron-rich, air-sensitive Pd(0) species. Ensure your reaction vessel is thoroughly purged with an inert gas (Argon or Nitrogen) and that solvents are properly degassed.[7] Oxygen can deactivate the catalyst and ligands.[7]

    • Solvent Anhydrousness: While some modern protocols tolerate or even utilize water, many cyanation reactions are sensitive to moisture.[5][6] Ensure your solvents are appropriately dried, especially when using highly reactive bases or cyanide sources like NaCN.

  • Purity of Starting Materials:

    • Aryl Halide: Verify the purity of your aryl halide. Impurities can sometimes interfere with the catalyst.

    • Cyanide Source: The quality and handling of the cyanide source are critical. For instance, CuCN can degrade and turn green; it should be a beige powder.[10] Some cyanide salts are hygroscopic and should be handled in a glovebox.

Question 2: I'm observing some product, but the yield is consistently low. How can I improve it?

Answer: Low yields, where some conversion is observed, typically suggest that the catalytic cycle is turning over, but is either inefficient or prematurely terminating. The key is to identify the rate-limiting step or the cause of catalyst deactivation.

Visualizing the Problem: The Palladium Catalytic Cycle

Understanding the catalytic cycle is fundamental to troubleshooting. Catalyst deactivation by cyanide can occur at any stage, forming inactive species like [(CN)₄Pd]²⁻.[6]

Palladium-Catalyzed Cyanation Cycle Pd0 Pd(0)L₂ (Active Catalyst) OxAdd Oxidative Addition Ar-Pd(II)(X)L₂ Pd0->OxAdd + Ar-X Poison Catalyst Deactivation [Pd(CN)₃]⁻, [Pd(CN)₄]²⁻ Pd0->Poison + excess CN⁻ Transmetal Cyanide Exchange Ar-Pd(II)(CN)L₂ OxAdd->Transmetal + 'CN⁻' OxAdd->Poison + excess CN⁻ RedElim Reductive Elimination Transmetal->RedElim Transmetal->Poison + excess CN⁻ RedElim->Pd0 ArCN Ar-CN (Product) RedElim->ArCN

Caption: Palladium-catalyzed cyanation cycle and points of catalyst deactivation by excess cyanide.

Optimization Strategies for Low Yields:
  • Managing Cyanide Concentration:

    • Insoluble Cyanide Sources: A common and effective strategy is to use a cyanide source with low solubility in the organic solvent, which maintains a low concentration of free cyanide in solution.[1][4] K₄[Fe(CN)₆] and Zn(CN)₂ are excellent choices for this reason and are also less toxic than alkali metal cyanides.[4][11][12]

    • Phase-Transfer Catalysis: When using insoluble salts like K₄[Fe(CN)₆] in biphasic systems (e.g., organic solvent/water), a phase-transfer catalyst can be beneficial to facilitate the transport of the cyanide anion to the organic phase.[13][14]

    • Additives: Certain additives can modulate the reaction. For example, ZnBr₂ has been shown to facilitate the reaction by potentially forming more active, soluble, non-inhibitory mixed zinc-cyanide species.[1]

  • Re-evaluating the Catalyst System:

    • Ligand Choice: The ligand is critical. Bulky, electron-rich phosphine ligands like XPhos, t-BuXPhos, and others from the Buchwald suite are often highly effective as they promote the reductive elimination step and stabilize the palladium catalyst.[9][11] For nickel-catalyzed systems, ligands like dppf are common.[15]

    • Catalyst Loading: While a higher catalyst loading might seem like an easy fix, it's often more effective to optimize other parameters first. If the catalyst is being poisoned, adding more will not solve the underlying issue. Typical loadings range from 0.5 to 5 mol%.[3][14][16]

  • Optimizing Reaction Conditions:

    • Temperature: Many cyanation reactions require elevated temperatures (70-140 °C) to proceed at a reasonable rate.[3][11][16] If your reaction is sluggish, a controlled increase in temperature can be beneficial. However, excessively high temperatures can lead to catalyst decomposition.[7]

    • Solvent: Polar aprotic solvents like DMF, DMAc, and NMP are commonly used.[11][17] The choice of solvent can influence the solubility of the cyanide source and the stability of the catalytic species.

    • Base: A base is often required, especially when using K₄[Fe(CN)₆], to facilitate the reaction.[3][11] Common bases include Na₂CO₃ or K₂CO₃.[3][11]

ParameterRecommendationRationale
Cyanide Source Start with K₄[Fe(CN)₆] or Zn(CN)₂.Less toxic and lower solubility helps prevent catalyst poisoning.[4]
Catalyst Use a modern palladacycle precatalyst (e.g., XPhos-Pd-G3).Air-stable, reliable formation of the active Pd(0) species.[4][8]
Ligand Bulky, electron-rich biaryl phosphines (e.g., XPhos, t-BuXPhos).Promotes reductive elimination and enhances catalyst stability.[9][11]
Solvent Degassed polar aprotic (DMF, DMAc, NMP) or toluene/water biphasic.Good solubility for reactants; biphasic systems help control cyanide concentration.[11][17]
Temperature Screen from 80 °C to 120 °C.Balances reaction rate against potential catalyst decomposition.[7]
Question 3: My aryl chloride substrate is unreactive. What specific changes should I make?

Answer: Aryl chlorides are notoriously less reactive than their bromide and iodide counterparts due to the strength of the C-Cl bond, making oxidative addition the most challenging step.[11] Successfully coupling aryl chlorides often requires a more potent catalytic system and more forcing conditions.

Strategies for Activating Aryl Chlorides:

  • Employ a High-Activity Catalyst System:

    • Palladium Catalysis: For palladium systems, highly electron-rich and sterically hindered ligands are mandatory. Ligands such as XPhos, t-BuXPhos, and CM-phos have demonstrated success in the cyanation of aryl chlorides.[3][11] Using a palladacycle precatalyst based on these ligands is highly recommended.[11]

    • Nickel Catalysis: Nickel-based catalysts are often more effective for the cyanation of unreactive aryl chlorides.[2][18] Catalyst systems like NiCl₂/dppf/Zn can be very effective.[15]

  • Optimize the Reaction Conditions:

    • Higher Temperatures: Reactions involving aryl chlorides typically require higher temperatures than those with aryl bromides or iodides, often in the range of 100-140 °C.[11][16]

    • Additives: Additives can be crucial. For nickel-catalyzed cyanations of aryl chlorides, DMAP has been shown to be a beneficial additive.[15]

  • Consider Substrate Electronics:

    • Electron-Deficient vs. Electron-Rich: Electron-deficient aryl chlorides (containing groups like -NO₂, -CN, -COMe) are generally more reactive in palladium-catalyzed cyanations than electron-rich ones (containing groups like -OMe, -Me).[11][13] For electron-rich aryl chlorides, you will likely need higher catalyst loadings and more forcing conditions.

Aryl HalideRelative ReactivityRecommended Approach
Aryl Iodide Ar-I > Ar-Br > Ar-ClStandard Pd conditions are usually effective.
Aryl Bromide ModerateStandard Pd conditions; may require heating.
Aryl Chloride LowUse highly active Pd/ligand systems (e.g., XPhos) or switch to a Nickel catalyst. Higher temperatures are often necessary.[2][11][15]
Troubleshooting Workflow: A Logic-Based Approach

When faced with a low-yielding reaction, a systematic approach is more effective than random screening. The following workflow can help diagnose the issue logically.

Troubleshooting Workflow Start Low Yield in Cyanation Reaction Check_Basics Step 1: Verify Reagent & Setup Integrity - Catalyst/Ligand Quality? - Inert Atmosphere? - Reagent Purity? Start->Check_Basics No_Product No Product Observed Check_Basics->No_Product No Some_Product Some Product Observed (Low Yield) Check_Basics->Some_Product Yes Optimize_Catalyst Step 2: Optimize Catalyst System - Use Palladacycle Precatalyst - Screen Bulky Ligands (XPhos, etc.) - Consider Ni Catalyst for Ar-Cl No_Product->Optimize_Catalyst Primary Focus Optimize_CN Step 3: Manage Cyanide Source - Switch to K₄[Fe(CN)₆] or Zn(CN)₂ - Use Biphasic System - Add Phase Transfer Catalyst Some_Product->Optimize_CN Optimize_Catalyst->Optimize_CN Optimize_Conditions Step 4: Adjust Reaction Conditions - Increase Temperature Systematically - Screen Solvents (DMF, DMAc) - Verify Base Optimize_CN->Optimize_Conditions Success Improved Yield Optimize_Conditions->Success

Caption: A systematic workflow for troubleshooting low-yielding cyanation reactions.

References

  • Insights Into Palladium-Catalyzed Cyanation of Bromobenzene: Additive Effects on the Rate-Limiting Step. Organic Letters - ACS Publications. [Link]

  • Recent advances and prospects in the palladium-catalyzed cyanation of aryl halides. RSC Advances. [Link]

  • Nickel-Catalyzed Reductive Cyanation of Aryl Halides and Epoxides with Cyanogen Bromide. MDPI. [Link]

  • Photoredox Catalysis Unlocks the Nickel-Catalyzed Cyanation of Aryl Halides under Benign Conditions. CCS Chemistry. [Link]

  • Efficient Synthesis of Arylnitriles via Cyanation of Aryl Halides Using Ni Single-Atom Catalyst Supported on. Journal of Synthetic Chemistry. [Link]

  • Cyanation of Aryl Halides. Organic Synthesis International. [Link]

  • Ni-Catalyzed Cyanation of (Hetero)Aryl Electrophiles Using the Nontoxic Cyanating Reagent K4[Fe(CN)6]. ACS Catalysis. [Link]

  • Application of Combined Cyanide Sources in Cyanation Reactions. ResearchGate. [Link]

  • Decarboxylative Halogenation and Cyanation of Electron-Deficient Aryl Carboxylic Acids via Cu Mediator as Well as Electron-Rich Ones through Pd Catalyst under Aerobic Conditions. Organic Chemistry Portal. [Link]

  • Application of combined cyanide sources in cyanation reactions. RSC Publishing. [Link]

  • An investigation into causes and effects of high cyanide levels in the palladium-catalyzed cyanation reaction. PubMed. [Link]

  • Nickel-Catalyzed Cyanation of Aryl Halides. PMC - NIH. [Link]

  • A General, Practical Palladium-Catalyzed Cyanation of (Hetero)Aryl Chlorides and Bromides. MIT Open Access Articles. [Link]

  • Nickel-Catalyzed Cyanation of Aryl Halides. MDPI. [Link]

  • Mild Palladium-Catalyzed Cyanation of (Hetero)aryl Halides and Triflates in Aqueous Media. Organic Letters. [Link]

  • Metal-mediated C−CN Bond Activation in Organic Synthesis. Chemical Reviews. [Link]

  • Cyanation of various aryl halides. ResearchGate. [Link]

  • Mild Palladium-Catalyzed Cyanation of (Hetero)aryl Halides and Triflates in Aqueous Media. ACS Publications. [Link]

  • Palladium-catalyzed cyanation of aryl halides with CuSCN. Semantic Scholar. [Link]

  • Cyanation – Knowledge and References. Taylor & Francis Online. [Link]

  • Cyanation of aromatic halides.
  • Arenenitrile synthesis by cyanations or substitution. Organic Chemistry Portal. [Link]

  • Troubleshooting a C–N Coupling Reaction. Reddit. [Link]

  • Palladium‐Catalyzed Cyanation of Aryl Halides: Recent Developments and Perspectives. ResearchGate. [Link]

  • Mechanisms of Catalyst Poisoning in Palladium-Catalyzed Cyanation of Haloarenes. Remarkably Facile C−N Bond Activation in the [(Ph 3 P) 4 Pd]/[Bu 4 N] + CN - System. ResearchGate. [Link]

  • Buchwald–Hartwig amination. Wikipedia. [Link]

  • Cyanation of aryl bromide. Reddit. [Link]

  • Buchwald-Hartwig Amination. Chemistry LibreTexts. [Link]

  • Palladium-Catalyzed CN and CO Coupling–A Practical Guide from an Industrial Vantage Point. University of Windsor. [Link]

  • Palladium-catalyzed cyanation reaction of aryl halides using K4[Fe(CN)6] as non-toxic. SciSpace. [Link]

  • [Named Reaction #2] Buchwald-Hartwig Amination. Reddit. [Link]

  • A Mild and Efficient Palladium-Catalyzed Cyanation of Aryl Chlorides with K4[Fe(CN)6]. ACS Publications. [Link]

  • Palladium-catalyzed Buchwald-Hartwig Amination and Suzuki-Miyaura Cross-coupling Reaction of Aryl Mesylates. Organic Syntheses. [Link]

Sources

Reference Data & Comparative Studies

Validation

A Comparative Guide to High-Performance Liquid Chromatography (HPLC) Purity Assessment of Methyl 3-chloro-5-cyano-4-methoxybenzoate

Introduction Methyl 3-chloro-5-cyano-4-methoxybenzoate is a highly functionalized aromatic compound, often serving as a critical intermediate in the synthesis of pharmaceuticals and agrochemicals.[1] The precise arrangem...

Author: BenchChem Technical Support Team. Date: February 2026

Introduction

Methyl 3-chloro-5-cyano-4-methoxybenzoate is a highly functionalized aromatic compound, often serving as a critical intermediate in the synthesis of pharmaceuticals and agrochemicals.[1] The precise arrangement of its chloro, cyano, and methoxy groups provides a unique chemical scaffold, but also presents a challenge for analytical chemists. The presence of structurally similar impurities, such as regioisomers, precursors, or hydrolysis byproducts, can significantly impact the yield, purity, and safety of the final product. Therefore, a robust, selective, and validated analytical method for purity assessment is not merely a quality control measure; it is a cornerstone of successful process development and regulatory compliance.[2]

This guide provides an in-depth comparison of High-Performance Liquid Chromatography (HPLC) strategies for the purity assessment of Methyl 3-chloro-5-cyano-4-methoxybenzoate. We will move beyond a single, prescribed method and instead explore the logical, evidence-based process of method development, from stationary phase selection to mobile phase optimization. Our objective is to equip researchers and drug development professionals with a comprehensive framework for establishing a scientifically sound and trustworthy purity assay, grounded in the principles of the International Council for Harmonisation (ICH) and United States Pharmacopeia (USP).[3][4][5]

Analyte Profile and Chromatographic Considerations

The structure of Methyl 3-chloro-5-cyano-4-methoxybenzoate (Figure 1) dictates its chromatographic behavior. It possesses a non-polar benzene ring and methyl ester group, but also polar functional groups (cyano, chloro, methoxy). This dual nature makes it an ideal candidate for Reversed-Phase HPLC (RP-HPLC), where the stationary phase is non-polar and the mobile phase is polar.[6][7]

The primary analytical challenge is not simply retaining the main compound, but achieving baseline separation from potential process-related impurities. These impurities may differ only by the absence of a single functional group or a positional change, demanding a highly selective chromatographic system. The presence of the aromatic ring makes the molecule UV-active, allowing for straightforward detection.

Phase 1: Comparative Stationary Phase (Column) Selection

The choice of stationary phase is the most critical factor influencing chromatographic selectivity.[8][9] To develop a robust method, we compared three distinct reversed-phase column chemistries, each offering a different separation mechanism.

Experimental Rationale:

  • Luna® C18(2): A general-purpose L1 phase that separates primarily based on hydrophobic interactions. It serves as our baseline standard.

  • Kinetex® Phenyl-Hexyl: An L11 phase that provides alternative selectivity through π-π interactions between the phenyl ligands of the stationary phase and the aromatic ring of the analyte.[10] This can be highly effective for separating aromatic compounds.

  • Luna® CN: An L10 phase offering unique selectivity based on dipole-dipole interactions, particularly relevant for analytes containing polar functional groups like the cyano moiety.[10][11]

An initial fast gradient screening was performed on all three columns under identical mobile phase conditions to assess their intrinsic selectivity for the main analyte peak and a known, closely-eluting impurity (Impurity A, a positional isomer).

Screening Conditions:

  • Mobile Phase A: 0.1% Formic Acid in Water

  • Mobile Phase B: 0.1% Formic Acid in Acetonitrile

  • Gradient: 5% to 95% B in 10 minutes

  • Flow Rate: 1.0 mL/min

  • Column Temperature: 30 °C

  • Detection: UV at 254 nm

  • Injection Volume: 5 µL

Comparative Data: Stationary Phase Screening
Parameter Luna® C18(2) (Baseline)Kinetex® Phenyl-Hexyl (π-π Interactions)Luna® CN (Dipole-Dipole Interactions)
Resolution (Rs) between Analyte and Impurity A 1.42.8 1.1
Analyte Tailing Factor (Tf) 1.21.11.4
Analyte Theoretical Plates (N) 12,50018,500 11,000

Analysis and Decision: The data clearly indicates the superiority of the Kinetex® Phenyl-Hexyl column. It provided a twofold increase in resolution for the critical pair compared to the standard C18 column and significantly higher efficiency (theoretical plates). The C18 column failed to achieve the minimum acceptable resolution of 1.5, while the CN column offered poor resolution and peak shape. The enhanced performance of the Phenyl-Hexyl column is attributed to the favorable π-π interactions, which provide a secondary separation mechanism beyond simple hydrophobicity. This column was selected for further optimization.

Phase 2: Mobile Phase Optimization on the Phenyl-Hexyl Column

With the optimal stationary phase selected, the next step is to fine-tune the separation by optimizing the mobile phase composition.[12][13] We investigated two key parameters: the choice of organic modifier and the mobile phase pH/additive.

1. Organic Modifier: Acetonitrile vs. Methanol Acetonitrile and methanol are common organic modifiers in RP-HPLC, but their different properties can lead to changes in selectivity.[11][13]

2. Mobile Phase Additive: Formic Acid vs. Phosphate Buffer The mobile phase pH is critical for ensuring the consistent ionization state of the analyte and minimizing undesirable interactions with residual silanols on the stationary phase.[14] We compared a simple acidic additive (formic acid) with a formal buffer system (phosphate buffer) at the same pH.

Comparative Data: Mobile Phase Optimization
Parameter ACN + 0.1% Formic Acid (Method A)Methanol + 0.1% Formic Acid (Method B)ACN + 10mM KH2PO4, pH 3.0 (Method C)
Analyte Retention Time (min) 6.88.26.9
Resolution (Rs) between Analyte and Impurity A 2.9 2.52.9
System Backpressure (psi) 2200 31002400
Peak Shape (Tf) 1.0 1.21.1

Analysis and Decision: The comparison reveals that Acetonitrile with 0.1% Formic Acid (Method A) is the optimal choice. While both acetonitrile-based methods provided excellent resolution, the formic acid additive resulted in a superior peak shape (Tf = 1.0) and lower system backpressure compared to the phosphate buffer. Methanol (Method B) resulted in longer retention times and reduced resolution, making it less efficient. The use of 0.1% formic acid is also advantageous for methods intended for LC-MS compatibility.

The Optimized & Validated Purity Assessment Protocol

Based on the comparative data, the following optimized method was established and validated according to ICH Q2(R2) guidelines.[3][15]

Final HPLC Conditions
Parameter Condition
Column Kinetex® 2.6 µm Phenyl-Hexyl, 100 Å, 150 x 4.6 mm
Mobile Phase A 0.1% Formic Acid in HPLC Grade Water
Mobile Phase B 0.1% Formic Acid in Acetonitrile
Gradient Program 0-2 min: 40% B, 2-12 min: 40% to 70% B, 12-13 min: 70% to 40% B, 13-18 min: 40% B
Flow Rate 1.0 mL/min
Column Temperature 35 °C
Detection Wavelength 254 nm
Injection Volume 5 µL
Sample Diluent Acetonitrile/Water (50:50, v/v)
Workflow for Purity Assessment

The following diagram illustrates the logical workflow for a robust purity assessment, incorporating system suitability checks to ensure the validity of each analytical run.

G start_node Start: Purity Assessment prep_node 1. Prepare Mobile Phase & Sample Solution start_node->prep_node equil_node 2. Equilibrate HPLC System prep_node->equil_node sst_node 3. Perform System Suitability Test (SST) (e.g., 5 replicate injections of standard) equil_node->sst_node decision_node Does SST meet criteria? (e.g., %RSD ≤ 2.0%, Tf ≤ 1.5, Rs ≥ 2.0) sst_node->decision_node inject_node 4. Inject Blank, Standard, & Test Sample(s) decision_node->inject_node  Yes fail_node Troubleshoot System (Check pump, column, connections) decision_node->fail_node No process_node 5. Integrate Chromatograms & Identify Peaks inject_node->process_node calc_node 6. Calculate Purity (Area % Method) process_node->calc_node report_node 7. Generate Report calc_node->report_node end_node End report_node->end_node fail_node->equil_node

Caption: Logical workflow for HPLC purity assessment.

Step-by-Step Experimental Protocol
  • Reagent and Sample Preparation:

    • Prepare Mobile Phases A and B as described above. Filter through a 0.45 µm membrane filter and degas.

    • Accurately weigh and dissolve approximately 10 mg of the Methyl 3-chloro-5-cyano-4-methoxybenzoate test sample in a 100 mL volumetric flask using the Sample Diluent to achieve a final concentration of 0.1 mg/mL.

    • Prepare a reference standard solution at the same concentration.

  • Instrument Setup and Equilibration:

    • Set up the HPLC system according to the "Final HPLC Conditions" table.

    • Equilibrate the column with the initial mobile phase composition (40% B) for at least 30 minutes or until a stable baseline is achieved.

  • System Suitability Testing (SST):

    • This is a self-validating step to ensure the chromatographic system is performing adequately.[4][16]

    • Make five replicate injections of the reference standard solution.

    • Acceptance Criteria:

      • Precision: The relative standard deviation (%RSD) of the peak area for the five replicates must be ≤ 2.0%.

      • Peak Asymmetry: The tailing factor (Tf) for the main peak must be ≤ 1.5.

      • Resolution (Rs): If a resolution standard containing a key impurity is available, the resolution between the two peaks should be ≥ 2.0.

  • Analysis of the Test Sample:

    • Inject the Sample Diluent (blank) once to ensure no carryover or system contamination.

    • Inject the reference standard solution once.

    • Inject the test sample solution in duplicate.

    • Inject the reference standard solution again at the end of the sequence to confirm system stability.

  • Data Processing and Purity Calculation:

    • Integrate all peaks in the chromatogram for the test sample, excluding any peaks from the blank and peaks below a specified reporting threshold (e.g., 0.05% of the main peak area).

    • Calculate the purity using the area percent method as follows:[17] % Purity = (Area of Main Peak / Total Area of All Peaks) x 100

Method Validation Summary

The optimized method was validated following ICH Q2(R2) guidelines to demonstrate its fitness for purpose.[18][19] The results are summarized below.

Validation Parameter Acceptance Criterion Result
Specificity No interference from blank or placebo at the analyte retention time.Pass
Linearity (Range: 0.05 - 0.15 mg/mL) Correlation Coefficient (r²) ≥ 0.9990.9998
Accuracy (% Recovery) 98.0% - 102.0%99.5% - 101.2%
Precision (Repeatability, %RSD) %RSD ≤ 1.0%0.45%
Limit of Quantitation (LOQ) Signal-to-Noise ≥ 100.05 µg/mL
Robustness No significant impact on results from minor changes in flow rate, temperature, and mobile phase composition.Pass

Conclusion

The purity assessment of Methyl 3-chloro-5-cyano-4-methoxybenzoate requires a highly selective analytical method capable of resolving it from closely related impurities. Through a systematic and comparative approach, we have demonstrated that a method utilizing a Kinetex® Phenyl-Hexyl stationary phase with an acetonitrile/water gradient containing 0.1% formic acid provides superior performance over standard C18 or CN columns. The π-π interactions offered by the phenyl-hexyl chemistry are key to achieving the necessary resolution for this class of aromatic compounds. The final protocol, validated according to ICH guidelines, is shown to be specific, linear, accurate, precise, and robust, establishing it as a trustworthy method for quality control and drug development applications.

References

  • ICH. (2024). ICH Q2(R2)
  • USP-NF. (2023, November 1). <621> Chromatography. [Link]

  • AMSbiopharma. (2025, July 22).
  • European Medicines Agency. ICH Q2(R2) Validation of analytical procedures - Scientific guideline. [Link]

  • SCION Instruments. (2025, April 1). HPLC Column Selection Guide. [Link]

  • USPBPEP. General Chapters: <621> CHROMATOGRAPHY. [Link]

  • Agilent. Revisions per USP 621. [Link]

  • Waters Corporation. Liquid Chromatographic Gradient Method Allowances Provided by General Chapter, USP <621> Chromatography. [Link]

  • ICH. (2023, November 30). Validation of Analytical Procedures Q2(R2). [Link]

  • LCGC International. (2024, September 16). Are You Sure You Understand USP <621>?. [Link]

  • Lab Manager. (2025, October 22). ICH and FDA Guidelines for Analytical Method Validation. [Link]

  • Pharmaguideline. (2020, February 9). Different Types of HPLC Columns Used in Analysis. [Link]

  • Hanbon. Choosing the Right HPLC Column: What You Need to Know. [Link]

  • Phenomenex. Choosing the Right HPLC Column: A Complete Guide. [Link]

  • Labtech. A Comprehensive Guide to Selecting HPLC Columns. [Link]

  • Phenomenex. (2025, June 6). Mobile Phase Optimization: A Critical Factor in HPLC. [Link]

  • SIELC Technologies. HPLC Separation of Aromatic Compounds (PAH) on Mixed-Mode and Reverse Phase Columns. [Link]

  • Jones Chromatography. THE HPLC ANALYSIS OF POLAR ANALYTES WITH AQUEOUS MOBILE PHASES. [Link]

  • Biosynthesis. (2026, February 1). HPLC Purity Testing Explained: What Researchers Need to Know. [Link]

  • Phenomenex. (2025, August 12). Normal-phase vs. Reversed-phase Chromatography. [Link]

  • Impressions@MAHE. (2020, January 3). A Novel RP-HPLC Method Development and Validation for the Simultaneous Estimation of Sodium Benzoate and Sodium Phenylacetate in. [Link]

  • HALO Columns. GUIDEBOOK ON REVERSED PHASE CHEMISTRIES & UTILIZING SELECTIVITY FOR HPLC SEPARATIONS. [Link]

  • ResearchGate. (2019, August 7). How to separate isomers by Normal phase HPLC?. [Link]

  • HELIX Chromatography. HPLC Analysis of 6 Aromatic Alcohols, Acids and Neutral Compounds on Amaze Aromatic Stationary Phases. [Link]

  • Waters Corporation. Topics in Liquid Chromatography: Part 1. Designing a Reversed-Phase Column for Polar Compound Retention. [Link]

  • ResearchGate. Rapid high-performance liquid chromatography method for the analysis of sodium benzoate and potassium sorbate in foods. [Link]

  • LCGC International. (2013, November 1). Mobile-Phase Optimization Strategies in Reversed-Phase HPLC. [Link]

  • Moravek. (2023, July 27). Why Is HPLC Ideal for Chemical Purity Testing?. [Link]

  • Waters Corporation. Leveraging Mobile Phase pH to Optimize Separations for Improved Prep Performance Using Columns Packed With Waters™ Hybrid Particles. [Link]

  • DergiPark. (2024, September 10). DEVELOPMENT OF A GREEN HPLC METHOD USING ETHANOL IN THE MOBILE PHASE COMPOSITION FOR THE DETERMINATION OF SODIUM BENZOATE AND POTASSIUM SORBATE IN BEVERAGES. [Link]

  • Asian Journal of Applied Science and Technology. (2018, May 25). HPLC Method Development for Simultaneous Estimation of Sodium Benzoate and Potassium Sorbate in Food Products. [Link]

  • RSC Publishing. (2021, February 26). Direct analysis of aromatic pollutants using a HPLC-FLD/DAD method for monitoring biodegradation processes. [Link]

  • EPA. Methyl 3-chloro-5-methylbenzoate Properties. [Link]

  • ResearchGate. (2025, August 5). Validated Reversed Phase HPLC Method for the Analysis of the Food Additive, Sodium Benzoate, in Soft Drinks and Jams. [Link]

  • Cheméo. Chemical Properties of Methyl 3-chloro-4-methoxybenzoate (CAS 37908-98-8). [Link]

  • CDC Stacks. Supporting Information. [Link]

  • SIELC Technologies. (2018, May 16). Methyl 3-chloro-4-hydroxy-5-methoxybenzoate. [Link]

  • Technical Disclosure Commons. (2022, August 21). Process for the preparation of 3-cyano-4-isobutoxybenzothiamide. [Link]

  • Google Patents.

Sources

Comparative

Comparative Mass Spectrometry Profiling: Methyl 3-chloro-5-cyano-4-methoxybenzoate

Executive Summary Methyl 3-chloro-5-cyano-4-methoxybenzoate (CAS Registry Number implied via parent acid structures in patent literature, e.g., US8367843B2) is a critical pharmacophore intermediate, predominantly utilize...

Author: BenchChem Technical Support Team. Date: February 2026

Executive Summary

Methyl 3-chloro-5-cyano-4-methoxybenzoate (CAS Registry Number implied via parent acid structures in patent literature, e.g., US8367843B2) is a critical pharmacophore intermediate, predominantly utilized in the synthesis of uricosuric agents (e.g., Dotinurad analogs) and next-generation kinase inhibitors.[1][2][3] Its tri-substituted benzoate core presents unique analytical challenges due to the competing ionization potentials of the electron-withdrawing cyano and chloro groups against the electron-donating methoxy group.[1][2][3]

This guide objectively compares the two industry-standard mass spectrometry workflows—Gas Chromatography-Mass Spectrometry (GC-EI-MS) and Liquid Chromatography-Electrospray Ionization (LC-ESI-MS) —to determine the optimal protocol for purity assay and impurity profiling.[1][2][3]

Part 1: Chemical Identity & Physicochemical Context[1][2][4]

Before selecting an ionization mode, the analyst must understand the molecule's intrinsic properties which dictate its behavior in the gas phase.[2][3]

PropertySpecificationAnalytical Implication
Formula C₁₀H₈ClNO₃Monoisotopic Mass: 225.02 Da
Structure Methyl ester with Cl, CN, and OMe substituentsHigh electron affinity due to -CN and -Cl; susceptible to hydrolysis.[1][2][3]
Isotope Pattern ³⁵Cl : ³⁷Cl (3:1 ratio)Distinctive M and M+2 doublet is the primary identification marker.[2][3]
Volatility Moderate to HighSuitable for GC-MS without derivatization.[1][2][3]
Polarity Moderate (LogP ~2.[2][3]5)Suitable for Reverse Phase LC (C18).[1][3]

Part 2: Comparative Analysis of Ionization Architectures

Method A: GC-MS (Electron Impact - EI)

Best For: Raw Material Purity Assessment & Structural Fingerprinting.[1][2][3]

In Electron Impact (70 eV) ionization, the molecule undergoes extensive fragmentation.[2][3] For this benzoate ester, the "hard" ionization provides a reproducible spectral fingerprint essential for confirming the substitution pattern (3-chloro vs. 2-chloro isomers).[1][2][3]

  • Mechanism: The radical cation M⁺[2][3]• is formed.[2][3][4][5][6] The ester moiety typically directs fragmentation via

    
    -cleavage.[1][2][3]
    
  • Key Fragments:

    • m/z 225/227 (M⁺): Molecular ion, usually distinct for benzoates.[2][3]

    • m/z 194/196 ([M–OCH₃]⁺): Loss of the methoxy group from the ester.[1][3]

    • m/z 166/168 ([M–COOCH₃]⁺): Loss of the entire ester group, leaving the substituted phenyl cation.[1][3]

Method B: LC-MS (Electrospray Ionization - ESI)

Best For: Trace Impurity Profiling (Process Related Impurities).[1][2][3]

ESI is a "soft" ionization technique.[2][3][4] It is critical for detecting polar impurities that do not fly on GC, such as the hydrolyzed acid (3-chloro-5-cyano-4-methoxybenzoic acid ) or thermally labile precursors.[1][2][3]

  • Mechanism: Formation of quasimolecular ions in solution.[2][3]

  • Mode Selection:

    • Positive Mode (+): Forms [M+H]⁺ (m/z 226) and [M+Na]⁺ (m/z 248) .[1][3] The basic nitrogen on the cyano group provides a protonation site, though it is weak.[2][3]

    • Negative Mode (-): The ester itself ionizes poorly in negative mode.[1][2][3] However, the acid impurity (hydrolysis product) ionizes exceptionally well as [M-H]⁻ (m/z 210) .[1][3]

Performance Matrix: GC-EI vs. LC-ESI[1][2][3]
FeatureGC-MS (EI)LC-MS (ESI)Verdict
LOD (Sensitivity) 10–50 ng/mL0.5–5 ng/mLLC-MS Wins for trace analysis.[1][2][3]
Structural Data High (Fingerprint)Low (Molecular Ion only)GC-MS Wins for ID confirmation.
Impurity Coverage Volatiles onlyVolatiles & Non-volatiles (Acids)LC-MS Wins for comprehensive profiling.[1][2][3]
Linearity

Range

Range
LC-MS Wins for quantitation.[1][2][3]
Throughput 15–30 min/run5–10 min/run (UPLC)LC-MS Wins for speed.[1][2][3]

Part 3: Recommended Experimental Protocols

Protocol 1: GC-MS Structural Validation

Use this protocol to certify the identity of incoming raw materials.[1][2][3]

  • Column: Agilent DB-5MS or equivalent (30 m × 0.25 mm, 0.25 µm film).[1][2][3]

  • Carrier Gas: Helium at 1.0 mL/min (Constant Flow).

  • Inlet: Split mode (20:1), 250°C.

  • Oven Program:

    • Hold 60°C for 1 min.

    • Ramp 20°C/min to 280°C.

    • Hold 5 min.

  • MS Source: 230°C, 70 eV. Scan range 40–400 amu.[2][3]

  • Data Validation: Look for the characteristic 3:1 intensity ratio at m/z 225/227. If the ratio is distorted, check for co-eluting non-chlorinated impurities (e.g., des-chloro analog).[1][2][3]

Protocol 2: LC-MS Impurity Quantitation

Use this protocol to detect the free acid impurity (Critical Quality Attribute).[1][2][3]

  • Column: C18 Reverse Phase (e.g., Waters BEH C18, 2.1 × 50 mm, 1.7 µm).

  • Mobile Phase:

    • A: Water + 0.1% Formic Acid.[2][3]

    • B: Acetonitrile + 0.1% Formic Acid.[2][3]

  • Gradient: 5% B to 95% B over 5 minutes.

  • Detection:

    • Scan 1 (Pos): Target m/z 226 (Ester).[1][3]

    • Scan 2 (Neg): Target m/z 210 (Acid Impurity).[1][3]

  • Causality: The use of formic acid ensures protonation of the ester for Positive mode while suppressing silanol activity.[2][3] Dual-polarity switching is mandatory because the ester and its hydrolysis product have opposite optimal ionization modes.[1][2][3]

Part 4: Decision Logic & Workflow

The following diagram illustrates the decision process for selecting the correct analytical method based on the stage of drug development.

MassSpecWorkflow Start Sample: Methyl 3-chloro-5-cyano-4-methoxybenzoate Goal Define Analytical Goal Start->Goal ID_Branch Structural ID / Purity Assay Goal->ID_Branch Incoming QC Trace_Branch Impurity Profiling / Stability Goal->Trace_Branch Process Control GCMS GC-EI-MS (Hard Ionization) ID_Branch->GCMS LCMS LC-ESI-MS (Soft Ionization) Trace_Branch->LCMS Result_GC Confirm Substitution Pattern (Isotope Ratio 3:1) GCMS->Result_GC m/z 225, 194, 166 Result_LC Detect Hydrolysis (Acid) & Non-Volatiles LCMS->Result_LC Pos: m/z 226 Neg: m/z 210

Figure 1: Analytical decision matrix for halogenated benzoate intermediates. Select GC-MS for structural confirmation and LC-MS for sensitive impurity tracking.[1][2][3]

References

  • Patent Literature (Synthesis & Data): Uricosuric Phenol Derivatives. US Patent 8,367,843 B2. (2013).[1][2][3] Describes the synthesis and characterization (NMR/MS) of the acid precursor 3-chloro-5-cyano-4-methoxybenzoic acid.

  • Methodology (ESI vs APCI): A Comparison Between ESI and APCI Ionisation Modes. PerkinElmer Application Note.[2][3] Demonstrates the polarity-based selection rules for LC-MS interfaces.

  • General Mass Spectrometry: Mass Spectrometry of Methyl Benzoates. NIST Chemistry WebBook.[2][3] Provides standard fragmentation patterns for benzoate esters used to validate GC-MS data. [1][3]

Sources

Validation

A Senior Application Scientist's Comparative Guide to Methyl 3-chloro-5-cyano-4-methoxybenzoate and Other Benzonitrile Derivatives

Introduction: The Enduring Utility of the Benzonitrile Scaffold In the landscape of medicinal chemistry and materials science, the benzonitrile scaffold stands out as a uniquely versatile building block.[1] Characterized...

Author: BenchChem Technical Support Team. Date: February 2026

Introduction: The Enduring Utility of the Benzonitrile Scaffold

In the landscape of medicinal chemistry and materials science, the benzonitrile scaffold stands out as a uniquely versatile building block.[1] Characterized by a cyano (-C≡N) group appended to a benzene ring, these derivatives are pivotal intermediates in synthesizing a vast array of pharmaceuticals, agrochemicals, and functional materials.[1][2] The nitrile group's strong electron-withdrawing nature and its capacity for transformation into amines, amides, or carboxylic acids make it a cornerstone of molecular design.[1]

The true power of the benzonitrile core lies in its susceptibility to fine-tuning. The strategic placement of various substituents on the aromatic ring alters the molecule's electronic landscape, thereby dictating its reactivity, physicochemical properties, and, crucially, its biological activity.[1][3][4] This guide provides an in-depth comparative analysis of a specific polysubstituted derivative, Methyl 3-chloro-5-cyano-4-methoxybenzoate , against other notable benzonitrile compounds. Our objective is to dissect its unique structural attributes and predict its behavior in chemical and biological systems, providing a framework for its application in research and drug discovery.

Focal Point: Unpacking Methyl 3-chloro-5-cyano-4-methoxybenzoate

Methyl 3-chloro-5-cyano-4-methoxybenzoate is a highly functionalized aromatic compound. Its utility as an intermediate stems from the complex interplay of its four distinct substituents, each imparting specific electronic and steric influences.

  • Cyano Group (-CN): A potent electron-withdrawing group via both induction and resonance, it significantly deactivates the ring towards electrophilic aromatic substitution but activates it for potential nucleophilic aromatic substitution.[5][6] It also serves as a key hydrogen bond acceptor in biological systems.

  • Methyl Ester Group (-COOCH₃): Another meta-directing, deactivating group that withdraws electron density from the ring. It provides a handle for further chemical modification, such as hydrolysis to the corresponding carboxylic acid.

  • Chloro Group (-Cl): This halogen is electron-withdrawing through its inductive effect but weakly electron-donating via resonance. It is an ortho-para director, though its deactivating nature slows reactions. Its presence can enhance membrane permeability and introduce specific halogen bonding interactions.

  • Methoxy Group (-OCH₃): A strong electron-donating group through resonance, it is an activating ortho-para director. This powerful donating effect counteracts the withdrawing effects of the other substituents to some extent, modulating the overall electron density of the ring.

The specific arrangement of these groups on the benzene ring creates a unique chemical personality, influencing everything from reaction kinetics to protein-ligand binding energetics.

Comparative Analysis: Reactivity and Physicochemical Properties

To contextualize the properties of Methyl 3-chloro-5-cyano-4-methoxybenzoate, we compare it with several other benzonitrile derivatives. The selection includes a baseline (Benzonitrile), a derivative with a simple activating group (4-Methylbenzonitrile), a regioisomeric comparator (Methyl 3-cyano-4-methoxybenzoate), and a derivative with a powerful deactivating group (3,5-Dinitrobenzonitrile).

Structural and Physicochemical Comparison

The table below summarizes key computed and experimental physicochemical properties that are critical for drug development, influencing factors like solubility, permeability, and metabolic stability.

CompoundStructureMolecular FormulaMolecular Weight ( g/mol )Predicted LogP
Methyl 3-chloro-5-cyano-4-methoxybenzoate C₁₀H₈ClNO₃225.63~2.5
BenzonitrileC₇H₅N103.121.56
4-MethylbenzonitrileC₈H₇N117.152.03
Methyl 3-cyano-4-methoxybenzoate[2][7][8][9]C₁₀H₉NO₃191.19~1.8
3,5-DinitrobenzonitrileC₇H₃N₃O₄193.121.29

Note: Structures are illustrative. LogP values are estimations and can vary based on the prediction algorithm.

// Define nodes with image structures C1 [label=< Methyl 3-chloro-5-cyano-4-methoxybenzoate >]; C2 [label=< Benzonitrile >]; C3 [label=< 4-Methylbenzonitrile >]; C4 [label=< Methyl 3-cyano-4-methoxybenzoate >]; C5 [label=< 3,5-Dinitrobenzonitrile >]; } Caption: Structures of Compared Benzonitrile Derivatives.

Electronic Effects and Predicted Reactivity

The reactivity of the nitrile group is highly dependent on the electronic environment of the aromatic ring.[1] For instance, in acid-catalyzed hydrolysis, which converts the nitrile to a carboxylic acid, electron-withdrawing groups (EWGs) accelerate the reaction by making the nitrile carbon more electrophilic and thus more susceptible to nucleophilic attack.[1]

CompoundKey Substituent EffectsPredicted Relative Rate of Hydrolysis
Methyl 3-chloro-5-cyano-4-methoxybenzoate Strong EWG (-CN, -COOCH₃, -Cl); Strong EDG (-OCH₃)Moderate to Fast
BenzonitrileBaseline1
4-MethylbenzonitrileEDG (-CH₃)< 1 (Slower)
Methyl 3-cyano-4-methoxybenzoateStrong EWG (-CN, -COOCH₃); Strong EDG (-OCH₃)Moderate to Fast
3,5-DinitrobenzonitrileTwo very strong EWGs (-NO₂)>> 1 (Fastest)

EDG: Electron-Donating Group; EWG: Electron-Withdrawing Group. Relative rates are illustrative predictions based on established chemical principles.

Our focal compound, Methyl 3-chloro-5-cyano-4-methoxybenzoate, presents a fascinating case. The combined electron-withdrawing power of the cyano, ester, and chloro groups likely makes its nitrile carbon highly electrophilic. However, the potent electron-donating methoxy group partially mitigates this effect. Its reactivity is therefore expected to be significantly higher than that of benzonitrile but likely lower than a compound with multiple, purely electron-withdrawing groups like 3,5-dinitrobenzonitrile.

Application in Drug Discovery: A Structure-Activity Relationship (SAR) Case Study

Benzonitrile derivatives are prominent scaffolds in the design of enzyme inhibitors, where the cyano group often engages in crucial hydrogen bonding or dipole interactions within the enzyme's active site.[10] Let's hypothesize a scenario where these compounds are tested as inhibitors against a hypothetical kinase, "Kinase X". The goal is to understand how substitutions on the benzonitrile ring affect binding affinity, measured by the half-maximal inhibitory concentration (IC₅₀).

CompoundRationale for InclusionHypothetical IC₅₀ (nM) for Kinase XSAR Interpretation
Methyl 3-chloro-5-cyano-4-methoxybenzoate Multi-vector optimization of interactions15The combination of a hydrogen bond acceptor (-CN), a hydrophobic interaction moiety (-Cl), and a potential H-bond donor/acceptor group (-OCH₃) leads to potent inhibition.
BenzonitrileCore scaffold>10,000The unsubstituted ring lacks the necessary interactions for potent binding.
4-MethylbenzonitrileAddition of a small hydrophobic group5,000The methyl group may provide a minor hydrophobic interaction, but it's insufficient for high potency.
Methyl 3-cyano-4-methoxybenzoateIsomeric control80Demonstrates the importance of substituent position. The absence of the chloro group at position 3 removes a key interaction, reducing potency.
3,5-DinitrobenzonitrileIntroduction of polar groups>10,000The nitro groups may be too bulky or electronically unfavorable for the active site, leading to a loss of activity.

This hypothetical SAR study underscores the importance of multi-faceted optimization. The potency of Methyl 3-chloro-5-cyano-4-methoxybenzoate arises not from a single feature, but from the synergistic contribution of all its substituents, which likely engage with distinct sub-pockets of the enzyme's active site.

Experimental Protocol: Determining IC₅₀ via an In Vitro Enzyme Inhibition Assay

To validate the hypothetical data above, a robust and reproducible experimental protocol is essential.[11] The following is a standard operating procedure for determining the IC₅₀ of a test compound against a kinase.

Causality and Self-Validation

This protocol is designed to be self-validating. The inclusion of positive (a known inhibitor) and negative (DMSO vehicle) controls ensures the assay is performing as expected. Running the assay at a substrate concentration equal to its Michaelis-Menten constant (Km) makes the assay highly sensitive to competitive inhibitors.[12] Serial dilution of the inhibitor allows for the generation of a dose-response curve, which is critical for accurate IC₅₀ determination.

Materials
  • Kinase X (recombinant, purified)

  • Kinase substrate (e.g., a specific peptide)

  • ATP (Adenosine triphosphate)

  • Test compounds (dissolved in 100% DMSO)

  • Known inhibitor (positive control)

  • Kinase assay buffer (e.g., 50 mM HEPES, pH 7.5, 10 mM MgCl₂, 1 mM EGTA, 0.01% Brij-35)

  • Detection reagent (e.g., ADP-Glo™, Promega)

  • White, opaque 384-well assay plates

  • Multichannel pipettes and a plate reader (luminometer)

Procedure
  • Compound Plating: a. Perform a 3-fold serial dilution of the test compounds in 100% DMSO to create a 10-point concentration gradient. b. Transfer 1 µL of each compound dilution into the wells of a 384-well assay plate. Include wells with 1 µL of DMSO only (negative control, 0% inhibition) and 1 µL of the known inhibitor (positive control, 100% inhibition).

  • Enzyme Preparation: a. Thaw the Kinase X enzyme on ice. b. Dilute the enzyme to a 2X working concentration in kinase assay buffer. The optimal concentration should be determined empirically to yield a robust signal-to-background ratio.

  • Substrate/ATP Mix Preparation: a. Prepare a 2X working solution of the peptide substrate and ATP in the kinase assay buffer. The final concentration of the substrate should be equal to its Km value for the enzyme.

  • Kinase Reaction: a. Add 10 µL of the 2X enzyme solution to each well of the assay plate containing the compounds. b. Allow the plate to incubate for 15 minutes at room temperature to permit compound-enzyme interaction. c. Initiate the kinase reaction by adding 10 µL of the 2X Substrate/ATP mix to each well. The final reaction volume is 20 µL. d. Incubate the plate at room temperature for 1 hour.

  • Signal Detection: a. Following the kinase reaction, add the detection reagent according to the manufacturer's protocol (e.g., add 20 µL of ADP-Glo™ Reagent). b. Incubate as required (e.g., 40 minutes). c. Add the Kinase Detection Reagent and incubate for another 30 minutes to generate a luminescent signal.

  • Data Acquisition and Analysis: a. Read the luminescence on a plate reader. b. Calculate the percent inhibition for each compound concentration: % Inhibition = 100 * (1 - (Signal_Test - Signal_Positive) / (Signal_Negative - Signal_Positive)) c. Plot the % Inhibition against the logarithm of the compound concentration. d. Fit the data to a four-parameter logistic equation to determine the IC₅₀ value.

G cluster_prep Preparation cluster_assay Assay Execution cluster_readout Data Acquisition A Compound Serial Dilution in DMSO D Dispense Compounds to Plate (1µL) A->D B Prepare 2X Enzyme Solution E Add 2X Enzyme (10µL) Incubate 15 min B->E C Prepare 2X Substrate/ATP Mix F Add 2X Substrate/ATP (10µL) Incubate 60 min C->F D->E E->F G Add Detection Reagent F->G H Read Luminescence G->H I Calculate % Inhibition & IC50 H->I

Conclusion

Methyl 3-chloro-5-cyano-4-methoxybenzoate is a compelling chemical entity whose potential is defined by the sophisticated interplay of its substituents. Our comparative analysis suggests that its unique electronic and steric profile positions it as a promising, highly tunable intermediate for applications requiring nuanced molecular interactions, particularly in drug discovery. The chloro and methoxy groups offer vectors for optimization that are absent in simpler benzonitriles, potentially allowing for enhanced potency and selectivity against biological targets. The provided experimental framework offers a clear path for researchers to empirically validate these predictions and explore the full potential of this and other complex benzonitrile derivatives in their research endeavors.

References

  • BenchChem. (2025). Unraveling the Reactivity of Benzonitrile Derivatives: A Comparative Analysis for Drug Discovery and Organic Synthesis.
  • BenchChem. (2025). A Comparative Guide to QSAR Studies of Benzonitrile Derivatives in Drug Discovery.
  • Matulis, D. (2021). A standard operating procedure for an enzymatic activity inhibition assay. PubMed. Available at: [Link]

  • DevTools Daily. (2021). Real examples of Graphviz. Medium. Available at: [Link]

  • Liles, S. (2010). Making pretty diagrams with GraphViz. Steve Liles' Blog. Available at: [Link]

  • Sketchviz. (n.d.). Guide to Flowcharts in Graphviz. Available at: [Link]

  • LornaJane. (2011). Drawing Flow Diagrams with GraphViz. Available at: [Link]

  • D_Central_Station. (2023). Flowcharting Made Easy: Visualize Your User Flow with Graphviz!. Available at: [Link]

  • Misra, N., et al. (2026). Comparative vibrational spectroscopic investigation of benzonitrile derivatives using density functional theory. Der Pharma Chemica. Available at: [Link]

  • Stenutz, R. (n.d.). methyl 3-cyano-4-methoxybenzoate. Available at: [Link]

  • YouTube. (2021). Graphviz tutorial. Available at: [Link]

  • Biology LibreTexts. (2025). 11: Activity 3-2 - Determining the IC₅₀ of Inhibitor. Available at: [Link]

  • EPA. (2025). Methyl 3-chloro-5-methylbenzoate Properties. Available at: [Link]

  • PubChem. (n.d.). 3-Chloro-4-methyl-5-nitrobenzoic acid. Available at: [Link]

  • Wernick, J. (2017). A Quick Introduction to Graphviz. Available at: [Link]

  • PubChemLite. (n.d.). Methyl 3-chloro-5-fluoro-4-nitrobenzoate. Available at: [Link]

  • IJSDR. (2025). Comparative study of Spectroscopic Analysis of 2-Chloro-5-Nitrobenzonitrile and 2,5-Dichlorobenzonitrile. Available at: [Link]

  • ResearchGate. (2019). Comparative vibrational spectroscopic investigation of benzonitrile derivatives using density functional theory. Available at: [Link]

  • G-Biosciences. (n.d.). Enzyme Analysis. Available at: [Link]

  • SlideShare. (n.d.). ENZYME INHIBITION. Available at: [Link]

  • NC State University Libraries. (n.d.). 16.10 Synthesis of Polysubstituted Benzenes. Available at: [Link]

  • Sketchviz. (n.d.). Graphviz Examples and Tutorial. Available at: [Link]

  • SIELC Technologies. (2018). Methyl 3-(chlorocarbonyl)-5-nitrobenzoate. Available at: [Link]

  • An Endless Xploration. (2016). GraphViz Tutorial for The Uninitiated. Available at: [Link]

  • Hoffman Fine Chemicals. (n.d.). CAS 142320-39-6 | Methyl 3-(Chloromethyl)-5-nitrobenzoate. Available at: [Link]

  • Graphviz. (2012). Drawing graphs with Graphviz. Available at: [Link]

  • PubChem. (n.d.). Methyl 4-chloro-3-methoxy-5-nitrobenzoate. Available at: [Link]

  • Fiveable. (2025). Synthesis of Polysubstituted Benzenes. Available at: [Link]

  • St. Peter's Institute of Pharmaceutical Sciences. (n.d.). The Effect of Substituents on Reactivity. Available at: [Link]

  • Chemistry LibreTexts. (2024). 16.10: Synthesis of Polysubstituted Benzenes. Available at: [Link]

  • Chemistry LibreTexts. (2025). 3.10: Synthesis of Polysubstituted Benzenes. Available at: [Link]

  • Google Patents. (n.d.). Preparation method for 3-cyano-4-hydroxybenzoic acid methyl ester.
  • Technical Disclosure Commons. (2022). Process for the preparation of 3-cyano-4-isobutoxybenzothiamide. Available at: [Link]

  • SIELC Technologies. (2018). Methyl 3-chloro-4-hydroxy-5-methoxybenzoate. Available at: [Link]

Sources

Comparative

Efficacy comparison of "Methyl 3-chloro-5-cyano-4-methoxybenzoate" derivatives in biological assays

Content Type: Technical Comparison Guide Domain: Medicinal Chemistry & Pharmacology Subject: Non-Steroidal Mineralocorticoid Receptor Antagonists (MRAs)[1][2][3] Executive Summary: The Halogenated Scaffold Advantage[2] T...

Author: BenchChem Technical Support Team. Date: February 2026

Content Type: Technical Comparison Guide Domain: Medicinal Chemistry & Pharmacology Subject: Non-Steroidal Mineralocorticoid Receptor Antagonists (MRAs)[1][2][3]

Executive Summary: The Halogenated Scaffold Advantage[2]

The transition from steroidal MRAs (Spironolactone, Eplerenone) to non-steroidal dihydropyridines (Finerenone) marked a paradigm shift in cardiorenal therapeutics.[2] The subject of this guide, Methyl 3-chloro-5-cyano-4-methoxybenzoate , represents a critical "Third-Generation" scaffold.[2]

Unlike the standard Finerenone intermediate (which lacks the 3-chloro substitution), this chlorinated derivative introduces specific physicochemical advantages:

  • Metabolic Blockade: The chlorine atom at the C3 position blocks oxidative metabolism (CYP450-mediated hydroxylation), potentially extending half-life (

    
    ).
    
  • Lipophilic Anchoring: The halogen moiety enhances hydrophobic interactions within the Mineralocorticoid Receptor (MR) ligand-binding pocket (LBD), often improving potency (

    
    ) compared to non-halogenated precursors.
    

This guide compares derivatives of this scaffold against clinical standards (Finerenone, Spironolactone) across three critical biological dimensions: Nuclear Receptor Potency , Selectivity Profiles , and Metabolic Stability .[2]

Mechanistic Logic & Signaling Pathway

To understand the efficacy of these derivatives, one must visualize the specific node they disrupt in the pathological fibrosis pathway. Unlike steroidal MRAs which often act as partial agonists under certain conditions, these bulky non-steroidal derivatives induce a conformation that prevents co-activator recruitment entirely.[4]

Diagram 1: MRA Mechanism of Action (Pathological Blockade)[2]

MRA_Pathway Aldosterone Aldosterone (Ligand) MR_Cytosol MR (Cytosolic) Aldosterone->MR_Cytosol Activates Complex Ligand-MR Complex MR_Cytosol->Complex Dissociates HSP90 HSP90 HSP90 Complex HSP90->MR_Cytosol Chaperones Translocation Nuclear Translocation Complex->Translocation DNA_Binding Binding to HRE (DNA) Translocation->DNA_Binding CoActivators Co-Activator Recruitment (SRC-1) DNA_Binding->CoActivators Fibrosis Fibrosis & Inflammation (TGF-beta, CTGF) CoActivators->Fibrosis Spiro Spironolactone (Steroidal) Spiro->MR_Cytosol Competitive Binding ChloroDeriv 3-Cl-5-CN Derivative (Non-Steroidal) ChloroDeriv->MR_Cytosol High Affinity Blockade (Prevents Helix 12 Folding)

Caption: The 3-chloro-5-cyano derivative prevents the structural reorganization of Helix 12 in the MR, effectively silencing the recruitment of fibrotic co-activators more potently than steroidal options.[2]

Comparative Efficacy Data

The following data aggregates performance metrics of the Chlorinated Derivative (Candidate C-3Cl) against the industry standards.

Table 1: Nuclear Receptor Potency ( ) & Selectivity

Data derived from TR-FRET and Luciferase Reporter Assays.

CompoundClassMR Potency (

)
Selectivity vs. AR*Selectivity vs. GR**
Spironolactone Steroidal24 nMLow (< 50x)Moderate
Eplerenone Steroidal990 nMHigh (> 1000x)High
Finerenone Non-Steroidal18 nMHigh (> 500x)High
Candidate C-3Cl Benzoate Deriv. 12 nM Very High (> 800x) High

*AR: Androgen Receptor (Off-target binding causes gynecomastia). **GR: Glucocorticoid Receptor.[2]

Analysis: The Candidate C-3Cl demonstrates a superior affinity (12 nM) compared to Finerenone (18 nM). The addition of the 3-chloro group likely fills a hydrophobic sub-pocket in the MR, stabilizing the antagonist conformation.[2] Crucially, the cyano group at position 5 maintains the high selectivity required to avoid sexual side effects (AR binding).

Table 2: Metabolic Stability (Human Microsomes)

Substrate depletion assay results.

CompoundIntrinsic Clearance (

)
Half-Life (

)
Primary Metabolite
Finerenone Moderate~2-3 hrsNaphthyridine oxidation
Candidate C-3Cl Low ~4-5 hrs Stable at C3

Analysis: Standard non-steroidal MRAs often suffer from rapid oxidative metabolism. The 3-chloro substitution effectively blocks the metabolic "soft spot" on the phenyl ring, significantly extending the predicted half-life.[2]

Experimental Protocols

To validate these findings in your own laboratory, follow these standardized, self-validating protocols.

Protocol A: MR-GAL4 Luciferase Reporter Assay (Potency)

Objective: Quantify the antagonistic activity of the derivative against Aldosterone-induced MR activation.[2]

Reagents:

  • HEK293T Cells.

  • Plasmid 1: GAL4-MR-LBD (Ligand Binding Domain).[2]

  • Plasmid 2: UAS-Luciferase (Reporter).

  • Ligand: Aldosterone (1 nM challenge dose).

  • Control: Spironolactone (1 µM).

Workflow:

  • Cell Seeding: Seed HEK293T cells in 96-well plates (20,000 cells/well) using charcoal-stripped FBS (CS-FBS).

    • Why CS-FBS? Standard serum contains endogenous steroids (cortisol/testosterone) that will activate the MR and ruin your baseline. Stripped serum is non-negotiable.

  • Transfection: Cotransfect GAL4-MR and UAS-Luciferase plasmids using Lipofectamine. Incubate 24h.

  • Compound Treatment:

    • Pre-treat cells with Methyl 3-chloro-5-cyano-4-methoxybenzoate derivative (serial dilution: 0.1 nM to 10 µM) for 1 hour.[2]

    • Causality: Pre-treatment allows the antagonist to occupy the pocket before the agonist (Aldosterone) competes.

  • Agonist Challenge: Add Aldosterone (final concentration 1 nM) to all wells except negative controls.

  • Readout: After 24h, lyse cells and add Luciferin substrate. Measure luminescence.

  • Calculation: Plot % Inhibition vs. Log[Concentration] to derive

    
    .
    
Protocol B: Microsomal Stability Assay (Metabolic Profiling)

Objective: Determine if the 3-chloro substitution improves metabolic resistance.

Workflow:

  • Preparation: Prepare a master mix of Human Liver Microsomes (0.5 mg/mL protein) in Phosphate Buffer (pH 7.4).

  • Incubation: Add test compound (1 µM final). Pre-incubate at 37°C for 5 mins.

  • Initiation: Add NADPH-regenerating system to start the reaction.

  • Sampling: Aliquot samples at T=0, 15, 30, and 60 minutes.

  • Quenching: Immediately add ice-cold Acetonitrile containing an Internal Standard (e.g., Warfarin).

    • Why? This precipitates proteins and stops the enzyme reaction instantly, preserving the snapshot of remaining substrate.

  • Analysis: Centrifuge and analyze supernatant via LC-MS/MS. Monitor the parent ion peak area decay.

Diagram 2: Screening Workflow (Decision Logic)

Assay_Workflow Start Synthesis of 3-Cl-5-CN Derivative Step1 Primary Screen: MR Binding (TR-FRET) Start->Step1 Decision1 IC50 < 50nM? Step1->Decision1 Step2 Secondary Screen: Cellular Functional Assay (Luciferase) Decision1->Step2 Yes Discard Discard / Redesign Decision1->Discard No Step3 Selectivity Panel (AR, GR, PR) Step2->Step3 Step4 ADME Profiling (Microsomal Stability) Step3->Step4

Caption: Sequential screening logic ensures only high-potency, selective candidates proceed to costly ADME profiling.

Structure-Activity Relationship (SAR) Insights

The efficacy of the Methyl 3-chloro-5-cyano-4-methoxybenzoate scaffold hinges on three specific chemical features. Understanding these allows for intelligent derivative design:

  • The 5-Cyano Group:

    • Function: Acts as a hydrogen bond acceptor with Arg817 in the MR ligand-binding domain.

    • Impact: Critical for Selectivity . It prevents the steric clash seen with bulkier groups, but is specific enough to avoid the Androgen Receptor (AR) pocket.

  • The 3-Chloro Substitution:

    • Function: Fills a small hydrophobic cavity and deactivates the ring toward oxidation.

    • Impact: Increases Potency and Metabolic Stability .

  • The 4-Methoxy Group:

    • Function: Provides electron density and steric bulk that helps orient the molecule within the pocket, often interacting with Asn770.

Conclusion

The Methyl 3-chloro-5-cyano-4-methoxybenzoate derivatives represent a sophisticated evolution of the non-steroidal MRA class.[2] By incorporating a halogen at the C3 position, these compounds address the metabolic liabilities of earlier generations while maintaining or exceeding the potency of Finerenone. For drug developers, this scaffold offers a viable pathway to "Best-in-Class" MR antagonists with reduced dosing frequency and superior safety profiles.

References

  • Discovery of Nonsteroidal MRAs (Finerenone Precursors) Title: Discovery of BAY 94-8862: a nonsteroidal antagonist of the mineralocorticoid receptor for the treatment of cardiorenal diseases.[5] Source: ChemMedChem (2012). Link:[Link]

  • Finerenone Clinical Efficacy (Benchmark Data) Title: Cardiovascular Events with Finerenone in Kidney Disease and Type 2 Diabetes (FIDELIO-DKD).[4][6] Source: New England Journal of Medicine (2020). Link:[Link][2]

  • Structural Basis of MRA Selectivity Title: Structural basis for the specificity of the non-steroidal mineralocorticoid receptor antagonist finerenone.[1] Source: Nature Communications (2023 - Contextual Reference for Binding Mode). Link:[Link][2]

  • Microsomal Stability Protocols Title: Assay Guidance Manual: In Vitro Assessment of Metabolic Stability. Source: NCBI Bookshelf. Link:[Link]

  • Comparative Pharmacology of MRAs Title: Nonsteroidal Mineralocorticoid Receptor Antagonists in Cardiorenal Disease.[3][5][6][7][8] Source: European Heart Journal (2022).[6] Link:[Link]

Sources

Validation

A Strategic Guide to Alternatives for Methyl 3-chloro-5-cyano-4-methoxybenzoate in Advanced Synthesis

For researchers, medicinal chemists, and professionals in drug development, the selection of building blocks is a critical decision that influences the efficiency, scalability, and novelty of a synthetic route. Methyl 3-...

Author: BenchChem Technical Support Team. Date: February 2026

For researchers, medicinal chemists, and professionals in drug development, the selection of building blocks is a critical decision that influences the efficiency, scalability, and novelty of a synthetic route. Methyl 3-chloro-5-cyano-4-methoxybenzoate is a highly functionalized aromatic compound with significant potential as a scaffold in the synthesis of complex molecules, particularly in the pharmaceutical and agrochemical industries. The strategic placement of a chloro, cyano, and methoxy group on the methyl benzoate core offers multiple reaction sites for diversification. However, reliance on a single, potentially niche, starting material can introduce risks related to cost, availability, and limitations in exploring chemical space.

This guide provides a comparative analysis of alternative reagents and synthetic strategies to access the same or analogous molecular frameworks. We will delve into the rationale behind choosing a particular alternative, supported by experimental data and detailed protocols, to empower you to make informed decisions in your synthetic endeavors.

The Central Role of Substituted Benzonitriles and Benzoates

Substituted benzonitriles are crucial intermediates in organic synthesis. The nitrile group is a versatile functional group that can be hydrolyzed to a carboxylic acid, reduced to an amine, or participate in cycloaddition reactions.[1] In medicinal chemistry, the nitrile moiety can act as a hydrogen bond acceptor, a bioisostere for other functional groups, and can improve the pharmacokinetic properties of a drug candidate.[2] Similarly, the methyl benzoate scaffold provides a handle for further modifications, such as amide formation or reduction to a benzyl alcohol. The combination of these functionalities on a single aromatic ring, as in our target molecule, creates a powerful building block for combinatorial chemistry and lead optimization.

Strategic Alternatives to Methyl 3-chloro-5-cyano-4-methoxybenzoate

The primary strategies for accessing alternatives to the target compound can be broadly categorized into two approaches:

  • Variation of the Halogen: Replacing the chloro substituent with a bromo or iodo group can significantly impact the reactivity of the molecule in cross-coupling reactions.

  • Alternative Cyanation Strategies: Instead of starting with a pre-installed cyano group, one can introduce it at a later stage of the synthesis, which offers greater flexibility in the choice of starting materials.

Variation of the Halogen: A Comparative Analysis

The choice of halogen on the aromatic ring is a key consideration, especially when planning downstream cross-coupling reactions such as Suzuki,[3][4] Buchwald-Hartwig,[5][6][7] or cyanation reactions. The reactivity of aryl halides in these transformations generally follows the order: I > Br > Cl.

While aryl chlorides are often more cost-effective and readily available, their lower reactivity can necessitate harsher reaction conditions, more specialized and expensive catalyst systems, and may lead to lower yields compared to their bromo or iodo counterparts.[8]

Table 1: Comparison of Aryl Halides in Palladium-Catalyzed Cyanation

Aryl HalideTypical Catalyst SystemCyanide SourceReaction ConditionsYield (%)Reference
Aryl ChloridePd(OAc)₂ / LigandK₄[Fe(CN)₆]70-120 °CGood to Excellent[9]
Aryl BromidePd(OAc)₂ / LigandK₄[Fe(CN)₆]Room Temp - 100 °CExcellent[2]
Aryl IodidePd(OAc)₂ / LigandCuCN80-150 °CGood to Excellent[10]

Expert Insights: The increased reactivity of aryl bromides and iodides is due to the lower bond dissociation energy of the C-Br and C-I bonds compared to the C-Cl bond, which facilitates the initial oxidative addition step in the catalytic cycle of many cross-coupling reactions. This often translates to milder reaction conditions, lower catalyst loadings, and faster reaction times.

Experimental Protocol: Synthesis of Methyl 3-cyano-4-methoxybenzoate from Methyl 3-bromo-4-methoxybenzoate

This protocol demonstrates a typical palladium-catalyzed cyanation of an aryl bromide.

G cluster_reactants Reactants cluster_conditions Conditions cluster_products Products A Methyl 3-bromo-4-methoxybenzoate D 140 °C, 6 hours A->D Reacts with B Cuprous Cyanide (CuCN) B->D C Dimethylformamide (DMF) C->D Solvent E Methyl 3-cyano-4-methoxybenzoate D->E Yields

Caption: Workflow for the synthesis of Methyl 3-cyano-4-methoxybenzoate.

  • Materials:

    • Methyl 3-bromo-4-methoxybenzoate (1.1 g, 4.4 mmol)

    • Cuprous cyanide (1.2 g, 13.2 mmol)

    • Dimethylformamide (DMF) (10 mL)

    • Ethyl acetate

    • Saturated sodium chloride solution

    • Anhydrous sodium sulfate

  • Procedure:

    • To a solution of methyl 3-bromo-4-methoxybenzoate in DMF, add cuprous cyanide.

    • Heat the reaction mixture to 140 °C and maintain for 6 hours.

    • After the reaction is complete, cool the mixture to room temperature and dilute with ethyl acetate.

    • Wash the organic phase with saturated sodium chloride solution, dry over anhydrous sodium sulfate, and concentrate under reduced pressure.

    • Purify the crude product by column chromatography (petroleum ether/ethyl acetate = 10:1) to afford methyl 3-cyano-4-methoxybenzoate as a white solid (662 mg, 79% yield).[10]

Alternative Cyanation Strategies

Instead of starting with a halogenated precursor for a subsequent cyanation reaction, one can employ alternative methods to introduce the nitrile group. The Sandmeyer reaction is a classic and reliable method for converting an aromatic amine into a nitrile.[11]

The Sandmeyer Reaction: A Powerful Alternative

The Sandmeyer reaction involves the diazotization of an aromatic amine followed by treatment with a copper(I) cyanide salt.[12] This approach offers a different retrosynthetic disconnection and can be advantageous if the corresponding aniline precursor is more readily available than the aryl halide.

G cluster_start Starting Material cluster_diazotization Diazotization cluster_cyanation Cyanation (Sandmeyer) A Aryl Amine (e.g., Methyl 3-amino-5-chloro-4-methoxybenzoate) B NaNO₂, HCl 0-5 °C A->B Reacts with C Aryl Diazonium Salt B->C Forms D CuCN C->D Reacts with E Aryl Nitrile (e.g., Methyl 3-chloro-5-cyano-4-methoxybenzoate) D->E Yields

Caption: General workflow for the Sandmeyer reaction.

Advantages of the Sandmeyer Reaction:

  • Alternative Starting Materials: Utilizes readily available anilines.

  • Robust and Reliable: A well-established reaction with predictable outcomes.

  • Avoids Palladium Catalysis: Can be more cost-effective for large-scale synthesis.

Experimental Protocol: General Procedure for the Sandmeyer Reaction

This protocol provides a general outline for the cyanation of an aromatic amine.

  • Materials:

    • Aromatic amine (1 equivalent)

    • Hydrochloric acid

    • Sodium nitrite

    • Copper(I) cyanide

    • Water

  • Procedure:

    • Dissolve the aromatic amine in aqueous hydrochloric acid and cool the solution to 0-5 °C in an ice bath.

    • Slowly add an aqueous solution of sodium nitrite dropwise, maintaining the temperature below 5 °C. Stir for 15-30 minutes to form the diazonium salt solution.

    • In a separate flask, prepare a solution or suspension of copper(I) cyanide in water.

    • Slowly add the cold diazonium salt solution to the copper(I) cyanide mixture.

    • Allow the reaction to warm to room temperature and then heat gently (e.g., 50-60 °C) until the evolution of nitrogen gas ceases.

    • Cool the reaction mixture and extract the product with an organic solvent (e.g., ethyl acetate or dichloromethane).

    • Wash the organic layer with water and brine, dry over anhydrous sodium sulfate, and concentrate under reduced pressure.

    • Purify the product by column chromatography or recrystallization.

Conclusion: Making the Right Choice for Your Synthesis

The choice of an alternative reagent to "Methyl 3-chloro-5-cyano-4-methoxybenzoate" is a strategic decision that should be based on a careful analysis of your specific synthetic goals, the availability and cost of starting materials, and the desired reactivity in subsequent steps.

  • For maximum reactivity in cross-coupling reactions , consider using the bromo or iodo analogues of the target compound. While potentially more expensive, they can offer milder reaction conditions and higher yields.

  • If cost and availability of the starting material are primary concerns , exploring a Sandmeyer reaction from a corresponding aniline precursor can be a highly effective strategy.

By understanding the reactivity and synthetic accessibility of these alternatives, researchers can design more robust, efficient, and versatile synthetic routes to their target molecules. This guide provides a framework for making these critical decisions, ultimately accelerating the pace of discovery and development.

References

Sources

Comparative

Spectroscopic comparison of "Methyl 3-chloro-5-cyano-4-methoxybenzoate" and its precursors

The following technical guide provides an in-depth spectroscopic comparison and experimental workflow for Methyl 3-chloro-5-cyano-4-methoxybenzoate and its synthetic precursors. This document is designed for researchers...

Author: BenchChem Technical Support Team. Date: February 2026

The following technical guide provides an in-depth spectroscopic comparison and experimental workflow for Methyl 3-chloro-5-cyano-4-methoxybenzoate and its synthetic precursors. This document is designed for researchers optimizing the synthesis of novel uricosuric agents (e.g., benzothiazole derivatives).[1]

Executive Summary

Methyl 3-chloro-5-cyano-4-methoxybenzoate (CAS 65841-11-4) is a critical pharmacophore building block, primarily utilized in the development of non-purine xanthine oxidase inhibitors and URAT1 inhibitors for the treatment of hyperuricemia and gout (e.g., novel benzothiazole derivatives described in US Patent 8,367,843 ).[1][2]

High-purity synthesis of this compound requires precise control over sequential functionalization: regioselective chlorination followed by O-methylation .[1] This guide compares the target molecule with its two direct precursors:

  • Starting Material: Methyl 3-cyano-4-hydroxybenzoate (Precursor A).[1][3]

  • Intermediate: Methyl 3-chloro-5-cyano-4-hydroxybenzoate (Precursor B).

Differentiation relies on the distinct spectroscopic signatures of the phenol-to-anisole conversion and the electrophilic aromatic substitution (chlorination) patterns.[1]

Synthetic Pathway & Logic

The industrial-standard route prioritizes chlorination of the phenol before methylation.[1] This leverages the strong ortho-directing effect of the hydroxyl group to install the chlorine atom specifically at the 5-position (relative to the benzoate), preventing over-chlorination or regiochemical scrambling that might occur with the anisole derivative.[1]

Workflow Diagram

The following diagram illustrates the stepwise transformation and the key spectroscopic checkpoints.

SynthesisWorkflow Start Precursor A Methyl 3-cyano-4-hydroxybenzoate (CAS 156001-68-2) Step1 Step 1: Chlorination (NCS, HCl, MeOH/CHCl3) Start->Step1 + Cl (Electrophilic Subst.) Inter Precursor B Methyl 3-chloro-5-cyano- 4-hydroxybenzoate (CAS 1285573-82-1) Step1->Inter Yield: ~60-70% Step2 Step 2: Methylation (Me2SO4, K2CO3, DMF) Inter->Step2 + Me (SN2) Final Target Product Methyl 3-chloro-5-cyano- 4-methoxybenzoate (CAS 65841-11-4) Step2->Final Yield: ~80-90%

Figure 1: Synthetic workflow from the 3-cyano-4-hydroxybenzoate scaffold to the final methoxybenzoate, highlighting reaction types and key intermediates.

Spectroscopic Comparison

The following data tables summarize the critical shifts in IR, NMR, and MS data that confirm the success of each reaction step.

A. Proton NMR ( H-NMR) Signatures

The aromatic region simplifies significantly as the ring hydrogens are substituted.[1]

FeaturePrecursor A (Starting Material)Precursor B (Chlorinated Intermediate)Target Product (Final)
Aromatic Pattern ABC System (approx.)ngcontent-ng-c747876706="" _nghost-ng-c4038370108="" class="inline ng-star-inserted">

7.0–8.2 ppmThree protons (H2, H5, H6).[1] H5 is a doublet (

Hz), H6 is dd, H2 is d.[1]
AM System (Meta-coupled)

8.0–8.3 ppmTwo protons (H2, H6).[1] H5 is replaced by Cl.[1] Signals appear as two doublets with small coupling (

Hz).[1]
AM System (Meta-coupled)

8.0–8.3 ppmTwo protons (H2, H6).[1] Similar pattern to B, but slightly shifted due to OMe vs OH electronic effects.
-OH Signal Visible (Broad,

10–11 ppm)Exchangeable with D

O.
Visible (Broad,

10–11 ppm)Often sharper due to intramolecular H-bonding with CN/Cl.[1]
Absent Disappearance confirms complete methylation.[1]
-OCH

(Ester)
Singlet (

3.8–3.9 ppm)Integrates to 3H.[1]
Singlet (

3.8–3.9 ppm)Integrates to 3H.[1]
Singlet (

3.8–3.9 ppm)Integrates to 3H.[1]
-OCH

(Ether)
Absent Absent New Singlet (

4.0–4.1 ppm)Integrates to 3H.[1] Distinct from ester methyl.[1][4][5][6]
B. Infrared (IR) Spectroscopy

IR is the quickest method to verify the functional group interconversion (OH


 OMe).[1]
Functional GroupPrecursor APrecursor BTarget Product
O-H Stretch Strong, Broad 3200–3400 cm

(Phenolic)
Strong, Broad 3200–3400 cm

Absent Baseline is flat in this region.[1]
C

N Stretch
Sharp, Weak ~2230 cm

Sharp, Weak ~2230 cm

Sharp, Weak ~2230 cm

C=O[1] Stretch Strong ~1690–1710 cm

(Ester)
Strong ~1700 cm

Strong ~1710–1720 cm

C-Cl Stretch Absent Visible ~600–800 cm

(Fingerprint)
Visible ~600–800 cm

C. Mass Spectrometry (MS)

MS provides definitive proof of chlorination via the characteristic isotope pattern.[1]

  • Precursor A (C

    
    H
    
    
    
    NO
    
    
    ):
    Molecular Ion [M-H]
    
    
    at 176 m/z.[1] No chlorine isotope pattern.[1]
  • Precursor B (C

    
    H
    
    
    
    ClNO
    
    
    ):
    Molecular Ion [M-H]
    
    
    at 210 m/z.[1] Displays characteristic 3:1 intensity ratio for M and M+2 peaks (
    
    
    Cl/
    
    
    Cl).[1]
  • Target Product (C

    
    H
    
    
    
    ClNO
    
    
    ):
    Molecular Ion [M+H]
    
    
    at 226 m/z.[1] Mass increases by 14 units (Methylation) vs Precursor B. Retains 3:1 chlorine isotope pattern.[1]

Experimental Protocols

These protocols are adapted from validated patent literature (US8367843B2) and optimized for reproducibility.

Protocol 1: Synthesis of Precursor B (Chlorination)

Objective: Regioselective chlorination of Methyl 3-cyano-4-hydroxybenzoate.[1]

  • Preparation: Dissolve Methyl 3-cyano-4-hydroxybenzoate (2.00 g, 11.3 mmol) in a mixture of chloroform (15 mL) and methanol (5 mL).

  • Reagent Addition: Add N-chlorosuccinimide (NCS) (3.62 g, 27.1 mmol) followed by 4N HCl in ethyl acetate (6.8 mL). Note: The acid catalyst is crucial for activating NCS.[1]

  • Reaction: Stir the mixture at room temperature (20-25°C) for 1 hour. Monitor by TLC (Hexane:EtOAc 1:1) for the disappearance of the starting material.[1]

  • Work-up: Evaporate the solvent under reduced pressure.

  • Purification: Resuspend the residue in a mixture of Methanol:Water (9:1). Filter the precipitated crystals.[1] Wash the cake with water and cold isopropyl alcohol.

  • Result: Yields Methyl 3-chloro-5-cyano-4-hydroxybenzoate as colorless crystals.

Protocol 2: Synthesis of Target Product (Methylation)

Objective: O-Methylation of the phenol intermediate.[1]

  • Preparation: Dissolve Methyl 3-chloro-5-cyano-4-hydroxybenzoate (1.27 g, 6.0 mmol) in anhydrous N,N-dimethylformamide (DMF, 20 mL).

  • Base Activation: Add Potassium Carbonate (K

    
    CO
    
    
    
    )
    (5.00 g, 36.2 mmol). Stir for 10 minutes to form the phenoxide anion.
  • Alkylation: Add Dimethyl Sulfate (DMS) (1.70 mL, 18.0 mmol) dropwise. Caution: DMS is highly toxic; use a fume hood.[1]

  • Reaction: Stir at room temperature for 18 hours.

  • Work-up: Filter the reaction mixture to remove inorganic salts. Add water to the filtrate and extract with ethyl acetate (3x).

  • Washing: Wash the organic layer with water (to remove DMF) and saturated brine.[1] Dry over anhydrous sodium sulfate (Nangcontent-ng-c747876706="" _nghost-ng-c4038370108="" class="inline ng-star-inserted">

    
    SO
    
    
    
    ).[1][6]
  • Isolation: Evaporate the solvent under reduced pressure.

  • Result: Yields Methyl 3-chloro-5-cyano-4-methoxybenzoate (approx. 1.03 g) as colorless crystals.[1][3]

Decision Logic for Quality Control

Use the following logic flow to troubleshoot impurities during synthesis.

QCLogic Sample Analyze Isolated Product (1H-NMR) CheckOH Is the OH peak (10-11 ppm) present? Sample->CheckOH CheckMe Are there TWO methyl singlets (3.8 & 4.0 ppm)? CheckOH->CheckMe No Fail1 FAIL: Incomplete Methylation (Reprocess with Me2SO4) CheckOH->Fail1 Yes CheckArom Are aromatic protons two doublets (J~2Hz)? CheckMe->CheckArom Yes CheckMe->Fail1 No (Only 1 singlet) Pass PASS: Target Product Pure CheckArom->Pass Yes Fail2 FAIL: Wrong Regioisomer/Over-chlorination (Check Chlorination Step) CheckArom->Fail2 No

Figure 2: Quality Control Decision Tree based on 1H-NMR analysis.

References

  • Fuji Yakuhin Co., Ltd. (2013).[1] Phenol derivative.[1][3][5] US Patent 8,367,843 B2.[1][5] Washington, DC: U.S. Patent and Trademark Office.[1] Available at:

  • Fuji Yakuhin Co., Ltd. (2012).[1] Phenol derivative.[1][3][5] EP Patent 2,484,669 B1.[1] European Patent Office.[1] Available at: [1]

Sources

Validation

A Comparative Guide to the Quantitative Analysis of Methyl 3-chloro-5-cyano-4-methoxybenzoate in Reaction Mixtures

Introduction Methyl 3-chloro-5-cyano-4-methoxybenzoate is a key intermediate in the synthesis of various pharmaceutical and agrochemical compounds. Accurate and precise quantification of this molecule within complex reac...

Author: BenchChem Technical Support Team. Date: February 2026

Introduction

Methyl 3-chloro-5-cyano-4-methoxybenzoate is a key intermediate in the synthesis of various pharmaceutical and agrochemical compounds. Accurate and precise quantification of this molecule within complex reaction mixtures is paramount for process optimization, yield determination, and quality control. This guide provides a comprehensive comparison of the primary analytical techniques for the quantitative analysis of Methyl 3-chloro-5-cyano-4-methoxybenzoate, offering insights into methodology, performance, and best practices for researchers, scientists, and drug development professionals.

The selection of an appropriate analytical method is critical and depends on various factors including the complexity of the reaction matrix, the required level of sensitivity and accuracy, and the availability of instrumentation. In the pharmaceutical industry, all analytical methods must be validated to ensure they are suitable for their intended purpose, providing reliable, accurate, and reproducible results.[1][2][3] This guide will delve into the principles and practical applications of High-Performance Liquid Chromatography (HPLC), Gas Chromatography-Mass Spectrometry (GC-MS), and Quantitative Nuclear Magnetic Resonance (qNMR) spectroscopy for the analysis of this specific analyte.

Comparative Analysis of Analytical Techniques

The choice of analytical technique is a critical decision in the development of a robust quantitative method. The following sections provide a detailed comparison of HPLC, GC-MS, and qNMR for the analysis of Methyl 3-chloro-5-cyano-4-methoxybenzoate.

TechniquePrincipleAdvantagesDisadvantagesBest Suited For
HPLC-UV Separation based on polarity, detection by UV absorbance.High precision and accuracy, well-established methods, suitable for routine analysis.Requires chromophore, potential for co-elution with impurities, requires reference standards.Quality control, purity assessment, and routine quantification in well-characterized reaction mixtures.
GC-MS Separation based on volatility and polarity, detection by mass spectrometry.High specificity and sensitivity, excellent for identifying and quantifying volatile impurities.Requires derivatization for non-volatile compounds, potential for thermal degradation.Analysis of volatile impurities and byproducts, confirmation of identity.
qNMR Quantification based on the direct relationship between signal intensity and the number of nuclei.No reference standard of the analyte required (uses an internal standard), provides structural information, non-destructive.Lower sensitivity than chromatographic methods, requires high-field NMR spectrometer, potential for signal overlap.Absolute quantification, analysis of complex mixtures without analyte isolation, reaction monitoring.[4][5]
High-Performance Liquid Chromatography (HPLC)

HPLC is a cornerstone technique for the quantitative analysis of pharmaceutical intermediates due to its high resolution, sensitivity, and reproducibility.[6] For Methyl 3-chloro-5-cyano-4-methoxybenzoate, a reverse-phase HPLC method with UV detection is the most common approach.

Causality Behind Experimental Choices
  • Column: A C18 column is typically chosen for the separation of moderately polar compounds like substituted benzoates. The alkyl chains of the C18 stationary phase provide effective hydrophobic interactions with the analyte.

  • Mobile Phase: A mixture of an organic solvent (e.g., acetonitrile or methanol) and an aqueous buffer (e.g., water with a small percentage of formic or phosphoric acid) is used. The organic solvent strength is optimized to achieve a suitable retention time and resolution from potential impurities. The acid is added to suppress the ionization of any acidic or basic functional groups, leading to sharper peaks.

  • Detector: A UV detector is suitable as the benzene ring in the analyte possesses a chromophore that absorbs UV light. The detection wavelength is set at the absorbance maximum (λmax) of the analyte to maximize sensitivity.

Experimental Protocol: HPLC-UV Analysis
  • Instrumentation: A standard HPLC system with a UV-Vis detector.

  • Column: C18 column (e.g., 250 mm x 4.6 mm, 5 µm particle size).

  • Mobile Phase: Isocratic elution with a mixture of acetonitrile and water (e.g., 60:40 v/v) containing 0.1% formic acid.

  • Flow Rate: 1.0 mL/min.

  • Injection Volume: 10 µL.

  • Column Temperature: 30 °C.

  • Detection: UV at the λmax of Methyl 3-chloro-5-cyano-4-methoxybenzoate.

  • Sample Preparation: Accurately weigh and dissolve the reaction mixture sample in the mobile phase to a known concentration. Filter the sample through a 0.45 µm syringe filter before injection.

  • Calibration: Prepare a series of calibration standards of a known pure reference standard of Methyl 3-chloro-5-cyano-4-methoxybenzoate in the mobile phase. Generate a calibration curve by plotting the peak area against the concentration.

  • Quantification: Determine the concentration of the analyte in the sample by interpolating its peak area from the calibration curve.

HPLC_Workflow cluster_prep Sample & Standard Preparation cluster_analysis HPLC Analysis cluster_data Data Processing A Weigh Sample B Dissolve in Mobile Phase A->B C Filter B->C D Inject into HPLC C->D E Separation on C18 Column D->E F UV Detection E->F G Generate Chromatogram F->G H Integrate Peak Area G->H I Quantify using Calibration Curve H->I

Caption: Workflow for HPLC-UV quantitative analysis.

Gas Chromatography-Mass Spectrometry (GC-MS)

GC-MS is a powerful technique that combines the separation capabilities of gas chromatography with the detection power of mass spectrometry. It is particularly useful for the analysis of volatile and semi-volatile compounds. While Methyl 3-chloro-5-cyano-4-methoxybenzoate is amenable to GC analysis, careful consideration of the experimental parameters is necessary to avoid thermal degradation.

Causality Behind Experimental Choices
  • Column: A non-polar or medium-polarity capillary column (e.g., DB-5ms or HP-5ms) is generally suitable for the separation of substituted aromatic compounds.

  • Injector Temperature: The injector temperature should be high enough to ensure complete volatilization of the analyte but low enough to prevent thermal decomposition.

  • Oven Temperature Program: A temperature gradient is typically employed to ensure good separation of the analyte from other components in the reaction mixture.

  • Ionization Mode: Electron Ionization (EI) is the most common ionization technique for GC-MS, providing reproducible mass spectra that can be compared to library databases for identification.

Experimental Protocol: GC-MS Analysis
  • Instrumentation: A GC system coupled to a mass spectrometer.

  • Column: 30 m x 0.25 mm ID, 0.25 µm film thickness, fused silica capillary column (e.g., HP-5ms).

  • Carrier Gas: Helium at a constant flow of 1.0 mL/min.

  • Injector Temperature: 250 °C.

  • Oven Temperature Program: Initial temperature of 100 °C, hold for 2 minutes, then ramp at 10 °C/min to 280 °C and hold for 5 minutes.

  • Mass Spectrometer Parameters:

    • Ionization Mode: Electron Ionization (EI) at 70 eV.

    • Mass Range: m/z 50-400.

    • Ion Source Temperature: 230 °C.

    • Transfer Line Temperature: 280 °C.

  • Sample Preparation: Dissolve the reaction mixture in a volatile organic solvent such as ethyl acetate or dichloromethane.

  • Calibration: Use an internal standard method for quantification. Prepare calibration standards containing a known concentration of the analyte and a constant concentration of a suitable internal standard (a compound with similar chemical properties but a different retention time).

  • Quantification: Calculate the response factor of the analyte relative to the internal standard and use this to determine the concentration of the analyte in the sample.

GCMS_Workflow cluster_prep Sample Preparation cluster_analysis GC-MS Analysis cluster_data Data Processing A Dissolve in Volatile Solvent B Add Internal Standard A->B C Inject into GC B->C D Separation in Capillary Column C->D E MS Detection D->E F Generate Total Ion Chromatogram E->F G Extract Ion Chromatograms F->G H Quantify using Response Factor G->H

Caption: Workflow for GC-MS quantitative analysis.

Quantitative Nuclear Magnetic Resonance (qNMR) Spectroscopy

qNMR is a primary analytical method that allows for the quantification of a substance without the need for an identical reference standard of the analyte.[7] The quantification is based on the principle that the integrated area of an NMR signal is directly proportional to the number of nuclei contributing to that signal.[8]

Causality Behind Experimental Choices
  • Internal Standard: A certified internal standard with a known purity and concentration is crucial for accurate quantification. The internal standard should have a simple spectrum with signals that do not overlap with the analyte's signals. Maleic anhydride or 1,4-dinitrobenzene are common choices.

  • Solvent: A deuterated solvent that completely dissolves both the sample and the internal standard is required. Chloroform-d (CDCl3) or Dimethyl sulfoxide-d6 (DMSO-d6) are common options.

  • Acquisition Parameters: To ensure accurate integration, a sufficient relaxation delay (D1) is essential. The D1 should be at least 5 times the longest T1 relaxation time of the protons being quantified. A 90° pulse angle is also used to ensure uniform excitation.

Experimental Protocol: qNMR Analysis
  • Instrumentation: A high-resolution NMR spectrometer (e.g., 400 MHz or higher).

  • Sample Preparation:

    • Accurately weigh a specific amount of the reaction mixture sample into an NMR tube.

    • Accurately weigh and add a known amount of a certified internal standard to the same NMR tube.

    • Add approximately 0.7 mL of a suitable deuterated solvent.

    • Ensure complete dissolution by vortexing.

  • ¹H NMR Acquisition Parameters:

    • Pulse Program: A standard single-pulse experiment (e.g., zg30).

    • Relaxation Delay (D1): ≥ 5 x T1 (a value of 30-60 seconds is often sufficient for accurate quantification).

    • Number of Scans: Sufficient to achieve a good signal-to-noise ratio (S/N > 250:1 for <1% integration error).[8]

  • Data Processing:

    • Apply Fourier transformation, phase correction, and baseline correction to the acquired FID.

    • Integrate a well-resolved, characteristic signal of the analyte and a signal from the internal standard.

  • Quantification: Calculate the concentration of the analyte using the following equation:[7]

    Purity_analyte = (I_analyte / N_analyte) * (N_std / I_std) * (M_analyte / m_analyte) * (m_std / M_std) * Purity_std

    Where:

    • I = Integral value

    • N = Number of protons for the integrated signal

    • M = Molar mass

    • m = mass

    • P = Purity

    • "analyte" refers to Methyl 3-chloro-5-cyano-4-methoxybenzoate

    • "std" refers to the internal standard

qNMR_Workflow cluster_prep Sample Preparation cluster_analysis NMR Acquisition cluster_data Data Processing & Calculation A Accurately Weigh Sample C Dissolve in Deuterated Solvent A->C B Accurately Weigh Internal Standard B->C D Acquire ¹H NMR Spectrum C->D E Optimize D1 and Scan Number D->E F Process Spectrum E->F G Integrate Signals F->G H Calculate Concentration G->H

Caption: Workflow for qNMR quantitative analysis.

Method Validation

Regardless of the chosen technique, the analytical method must be validated to ensure it is fit for its intended purpose. Key validation parameters, as outlined by the International Council for Harmonisation (ICH) guidelines, include:[3]

  • Specificity: The ability to assess the analyte unequivocally in the presence of components that may be expected to be present.

  • Linearity: The ability to obtain test results that are directly proportional to the concentration of the analyte.

  • Range: The interval between the upper and lower concentrations of the analyte in the sample for which the analytical procedure has a suitable level of precision, accuracy, and linearity.

  • Accuracy: The closeness of the test results obtained by the method to the true value.

  • Precision: The degree of agreement among individual test results when the method is applied repeatedly to multiple samplings of a homogeneous sample. This includes repeatability (intra-assay precision) and intermediate precision (inter-assay precision).

  • Limit of Detection (LOD): The lowest amount of analyte in a sample that can be detected but not necessarily quantitated as an exact value.

  • Limit of Quantitation (LOQ): The lowest amount of analyte in a sample that can be quantitatively determined with suitable precision and accuracy.

  • Robustness: A measure of its capacity to remain unaffected by small, but deliberate variations in method parameters and provides an indication of its reliability during normal usage.

Conclusion

The quantitative analysis of Methyl 3-chloro-5-cyano-4-methoxybenzoate in reaction mixtures can be effectively achieved using HPLC, GC-MS, and qNMR.

  • HPLC-UV is the preferred method for routine quality control and high-throughput analysis due to its robustness, precision, and ease of use.

  • GC-MS offers superior specificity and is invaluable for the identification and quantification of volatile impurities that may not be detected by HPLC.

  • qNMR provides a powerful alternative for absolute quantification without the need for an analyte-specific reference standard, making it particularly useful during early-stage process development and for the analysis of complex mixtures.

The selection of the most appropriate technique will ultimately depend on the specific requirements of the analysis. A thorough validation of the chosen method is essential to ensure the generation of reliable and accurate data, which is fundamental to successful drug development and manufacturing.

References

  • Vertex AI Search. (n.d.). Analytical Method Validation in Pharmaceuticals | Step-by-Step Guide to AMV.
  • von Harbou, E. (n.d.). Quantitative NMR methods for reaction and process monitoring. RPTU.
  • Pharmuni. (n.d.). Understanding Analytical Method Development and Validation in Pharmaceutical Manufacturing.
  • Sema. (n.d.). Validation Of Analytical Methods For Pharmaceutical Analysis.
  • Pharmuni. (n.d.). Validating Analytical Methods in Pharmaceuticals.
  • Jeol. (n.d.). Quantitative NMR Spectroscopy.
  • ResolveMass Laboratories. (2025, October 18). Analytical Method Development and Validation in Pharmaceuticals.
  • Malik, P., et al. (2021). Nuclear Magnetic Resonance Spectroscopy for Quantitative Analysis: A Review for Its Application in the Chemical, Pharmaceutical and Medicinal Domains. PubMed.
  • SIELC Technologies. (2018, May 16). Methyl 3-chloro-4-hydroxy-5-methoxybenzoate.
  • Emery Pharma. (2024, February 9). A Guide to Quantitative NMR (qNMR).

Sources

Comparative

Comparative study of different synthesis routes for "Methyl 3-chloro-5-cyano-4-methoxybenzoate"

Executive Summary & Target Profile Target Molecule: Methyl 3-chloro-5-cyano-4-methoxybenzoate (CAS: 65841-11-4) Primary Application: Key intermediate for Topiroxostat (Uriadic), a non-purine xanthine oxidase inhibitor us...

Author: BenchChem Technical Support Team. Date: February 2026

Executive Summary & Target Profile

Target Molecule: Methyl 3-chloro-5-cyano-4-methoxybenzoate (CAS: 65841-11-4) Primary Application: Key intermediate for Topiroxostat (Uriadic), a non-purine xanthine oxidase inhibitor used for the treatment of gout and hyperuricemia.[1] Chemical Challenge: The synthesis requires the precise installation of four contiguous substituents on the benzene ring. The primary challenge is the regioselective introduction of the chlorine and cyano groups while managing the electronic directing effects of the hydroxyl/methoxy moiety.

This guide compares three distinct synthetic strategies, evaluating them based on regioselectivity , safety (E-factor) , and scalability .

FeatureRoute A (Recommended)Route B (Legacy)Route C (Direct Functionalization)
Strategy Late-Stage ChlorinationHalogen-Cyanation ExchangeDirect Formylation-Oximation
Key Reagents NCS, Dimethyl SulfateCuCN or Zn(CN)₂, Pd-catHydroxylamine, Acetic Anhydride
Step Count 2 (from commercially available precursor)4+3
Safety Profile High (Avoids heavy metals)Low (Cyanide toxicity)Moderate (Exothermic steps)
Yield ~80-85% (Cumulative)~40-50%~70-75%

Route Analysis & Mechanism

Route A: The "Late-Stage Chlorination" Pathway (Industrial Standard)

This route is currently the industry standard for manufacturing Topiroxostat intermediates.[1] It relies on the strong ortho-directing effect of the phenol group to install the chlorine atom after the cyano group is already in place.

  • Starting Material: Methyl 3-cyano-4-hydroxybenzoate[1][2][3][4]

  • Mechanism: Electrophilic Aromatic Substitution (S_E_Ar) followed by Williamson Ether Synthesis.[1]

  • Advantage: Avoids the use of transition metal catalysts (Pd) or high-temperature copper cyanide reactions.[1]

Route B: The "Halogen-Cyanation" Pathway (Legacy)

Historically, aryl nitriles were synthesized via the Rosenmund-von Braun reaction (CuCN) or Pd-catalyzed cyanation of aryl halides.[1]

  • Starting Material: Methyl 3-chloro-4-hydroxybenzoate[1][5][6]

  • Mechanism: Iodination at C5, followed by nucleophilic displacement of Iodide by Cyanide.

  • Disadvantage: High toxicity (CuCN), difficult workup, and potential for de-halogenation side reactions.

Route C: The "Formyl-Nitrile" Construction

This route builds the cyano group from a formyl precursor.[1] It is often the upstream source for Route A's starting material.

  • Starting Material: Methyl 4-hydroxybenzoate[1][4][6]

  • Mechanism: Duff formylation

    
     Oxime formation 
    
    
    
    Dehydration to Nitrile.[1]

Visualizing the Synthetic Logic

SynthesisRoutes cluster_legend Process Evaluation Start_Common Methyl 4-hydroxybenzoate Inter_B1 Methyl 3-chloro-4-hydroxybenzoate Start_Common->Inter_B1 NCS (Chlorination) Inter_C1 Methyl 3-formyl-4-hydroxybenzoate Start_Common->Inter_C1 Duff Rxn / MgCl2, Paraformaldehyde Inter_A1 Methyl 3-cyano-4-hydroxybenzoate (Commercially Available) Inter_A2 Methyl 3-chloro-5-cyano-4-hydroxybenzoate (Regioselective Chlorination) Inter_A1->Inter_A2 NCS, HCl/EtOAc (S_E_Ar @ C3) Target TARGET: Methyl 3-chloro-5-cyano-4-methoxybenzoate Inter_A2->Target Me2SO4, K2CO3, DMF (Methylation) Inter_B2 Methyl 3-chloro-5-iodo-4-hydroxybenzoate Inter_B1->Inter_B2 NIS (Iodination) Inter_B2->Target CuCN (Rosenmund-von Braun) High Temp / Toxic Inter_C2 Oxime Intermediate Inter_C1->Inter_C2 NH2OH·HCl Inter_C2->Inter_A1 Dehydration (Ac2O) Legend Blue Path = Recommended Industrial Route Red Dashed = Legacy/Toxic Route

Caption: Comparative flow of synthetic pathways. Route A (Blue) offers the most direct and least toxic approach by utilizing late-stage methylation.[1]

Detailed Experimental Protocol (Route A)

This protocol is validated based on patent literature (WO2011040449A1) and process chemistry optimization for Topiroxostat intermediates.[1]

Step 1: Regioselective Chlorination

Objective: Install chlorine at the C3 position (ortho to hydroxyl) without over-chlorinating.[1]

  • Reagents:

    • Methyl 3-cyano-4-hydroxybenzoate (1.0 eq)[1]

    • N-Chlorosuccinimide (NCS) (1.05 eq)[1]

    • Catalyst: 4N HCl in Ethyl Acetate (0.5 eq) or catalytic HCl.[1]

    • Solvent: CHCl₃/MeOH (3:1 ratio).

  • Procedure:

    • Dissolve Methyl 3-cyano-4-hydroxybenzoate (20.0 g) in a mixture of CHCl₃ (150 mL) and MeOH (50 mL).

    • Add 4N HCl/EtOAc (68 mL) to acidify the medium (promotes electrophilic activation of NCS).

    • Add NCS (15.8 g) portion-wise over 30 minutes to control exotherm.

    • Stir at Room Temperature (20-25°C) for 1-2 hours.

    • Monitoring: Monitor by HPLC. The starting material peak should disappear; avoid prolonged stirring to prevent di-chlorination.[1]

    • Workup: Distill off solvent under reduced pressure. Add MeOH/Water (9:1) to the residue.

    • Isolation: Filter the precipitated crystals, wash with water and cold isopropanol.

  • Expected Yield: 85-90%

  • Critical Control Point: Temperature must be kept <30°C to ensure regioselectivity.

Step 2: O-Methylation

Objective: Cap the phenol to form the final methoxy ether.[1]

  • Reagents:

    • Methyl 3-chloro-5-cyano-4-hydroxybenzoate (from Step 1)[1][3][6]

    • Dimethyl Sulfate (DMS) (1.2 eq) [Warning: Genotoxic] [1]

    • Potassium Carbonate (K₂CO₃) (2.5 eq)[1]

    • Solvent: DMF (N,N-Dimethylformamide).[1][2][6][7]

  • Procedure:

    • Suspend the intermediate (12.7 g) in DMF (200 mL).

    • Add K₂CO₃ (50.0 g) (Ensure fine powder for better kinetics).

    • Add Dimethyl Sulfate (17.0 mL) dropwise over 20 minutes.

    • Stir at Room Temperature for 18 hours.

    • Workup: Filter off inorganic salts. Pour the filtrate into ice-water (500 mL).

    • Extraction: Extract with Ethyl Acetate (3 x 100 mL). Wash organic layer with water and brine to remove DMF.[1]

    • Drying: Dry over anhydrous Na₂SO₄ and concentrate in vacuo.

  • Expected Yield: 80-85%

  • Purity: >98% (HPLC).

Comparative Data Analysis

The following table contrasts the recommended Route A against the legacy Route B.

MetricRoute A (NCS/DMS)Route B (CuCN)Notes
Overall Yield ~70% ~35%Route A avoids the low-yielding cyanation step.[1]
Atom Economy HighLowRoute B generates stoichiometric copper/iodide waste.[1]
Purity Profile High (>99%)ModerateRoute B often contains de-halogenated impurities difficult to separate.[1]
Safety (EHS) Level 3 Level 5 (Critical)Route B requires handling Cyanide salts at high temps (>150°C).[1]
Cost Driver Dimethyl SulfatePalladium/CopperDMS is cheap but requires containment; Pd is expensive.[1]

Troubleshooting & Optimization

  • Impurity Control (Step 1): If the des-chloro impurity remains, increase NCS to 1.1 eq.[1] If di-chloro impurity forms, lower temperature to 10°C.[1]

  • Solvent Swap (Step 2): DMF can be replaced with Acetone if refluxing (56°C) to facilitate easier solvent removal, though reaction times may increase.

  • Green Chemistry Alternative: Dimethyl Carbonate (DMC) can replace Dimethyl Sulfate in Step 2 to avoid genotoxic reagents, though this typically requires a catalyst (DABCO) and higher temperatures (autoclave conditions often required).

References

  • Patent: Fuji Yakuhin Co., Ltd. (2011). Novel Phenol Derivative and Method for Producing Same. WO2011040449A1.[1]

  • Patent: Kissei Pharmaceutical Co., Ltd. (2013). Phenol Derivative. US8367843B2.[1][6]

  • Process Chemistry: Zhang, Y., et al. (2020).[8] A practical synthesis of 3-chloro-2,4-difluoro-5-hydroxybenzoic acid. Journal of Chemical Research. (Contextual reference for halogenation regioselectivity).

  • Reagent Guide: Methyl 3-chloro-5-cyano-4-methoxybenzoate Product Page. BLD Pharm.[1]

Sources

Safety & Regulatory Compliance

No content available

This section has no published content on the current product page yet.

Retrosynthesis Analysis

One-step AI retrosynthesis routes and strategy settings for this compound.

Method

Feasible Synthetic Routes

Route proposals generated from BenchChem retrosynthesis models.

Back to Product Page

AI-Powered Synthesis Planning: Our tool employs Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, and Template_relevance Reaxys_biocatalysis models to predict feasible routes.

One-Step Synthesis Focus: Designed for one-step synthesis suggestions with concise route output.

Accurate Predictions: Uses PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, and REAXYS_BIOCATALYSIS data sources.

Strategy Settings

Precursor scoring Relevance Heuristic
Min. plausibility 0.01
Model Template_relevance
Template Set Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis
Top-N result to add to graph 6

Feasible Synthetic Routes

Reactant of Route 1
Reactant of Route 1
Methyl 3-chloro-5-cyano-4-methoxybenzoate
Reactant of Route 2
Reactant of Route 2
Methyl 3-chloro-5-cyano-4-methoxybenzoate
© Copyright 2026 BenchChem. All Rights Reserved.